[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol

Core Science & Biosynthesis

Protocol: Synthesis of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol

Executive Summary & Strategic Analysis

This technical guide details the synthesis of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol (also known as (3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol). This compound serves as a critical scaffold in medicinal chemistry, particularly for Rynaxypyr-class insecticides and various kinase inhibitors.

The Core Challenge: The synthesis hinges on regioselectivity . The introduction of the oxan-2-yl (THP) protecting group to the 3-bromo-pyrazole core yields two regioisomers. The target molecule requires the THP group at the N1 position and the hydroxymethyl group at the C5 position (a 1,5-substitution pattern). This is often the minor thermodynamic product compared to the less sterically hindered 1,3-isomer. Therefore, this protocol prioritizes chromatographic resolution and structural validation via NOE (Nuclear Overhauser Effect) NMR.

Retrosynthetic Logic

The route disconnects the target into two key transformations:

• Chemoselective Reduction: Converting the C5-ester to the primary alcohol without debrominating the C3 position.

• Regioselective N-Protection: Installing the THP group on Ethyl 3-bromo-1H-pyrazole-5-carboxylate.

Caption: Retrosynthetic pathway highlighting the critical intermediate and the necessity of regio-isomer separation.

Experimental Protocol

Phase 1: Regioselective Synthesis of Ethyl 3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carboxylate

This step installs the protecting group. Note that the starting material, Ethyl 3-bromo-1H-pyrazole-5-carboxylate, exists in tautomeric equilibrium. The reaction with 3,4-dihydro-2H-pyran (DHP) produces a mixture of the desired 1,5-isomer (Target Precursor) and the 1,3-isomer (Impurity).

Reagents & Stoichiometry:

Reagent	Equiv.	Role
Ethyl 3-bromo-1H-pyrazole-5-carboxylate	1.0	Substrate
3,4-Dihydro-2H-pyran (DHP)	3.0	Protecting Agent
p-Toluenesulfonic acid (PTSA)	0.05	Acid Catalyst

| Tetrahydrofuran (THF) | - | Solvent (Anhydrous) |

Procedure:

• Setup: Charge a flame-dried round-bottom flask with Ethyl 3-bromo-1H-pyrazole-5-carboxylate (1.0 eq) and anhydrous THF (10 mL/g).

• Activation: Add p-Toluenesulfonic acid monohydrate (0.05 eq). Stir at Room Temperature (RT) for 10 minutes.

• Addition: Add 3,4-Dihydro-2H-pyran (3.0 eq) dropwise over 20 minutes. The reaction is slightly exothermic; use a water bath if scale >10g.

• Reaction: Reflux the mixture at 70°C for 3–5 hours. Monitor by TLC (Hexane:EtOAc 4:1). You will observe two new spots:

  • Spot A (Higher Rf): Typically the 1,3-isomer (Sterically less hindered).

  • Spot B (Lower Rf): Typically the 1,5-isomer (Target, sterically crowded).

• Workup: Cool to RT. Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification (CRITICAL): The crude oil contains both isomers.

  • Method: Flash Column Chromatography (Silica Gel).

  • Gradient: 0% → 20% EtOAc in Hexanes.

  • Collection: Isolate the two isomers carefully. The structural assignment must be confirmed by NOE (see Section 3).

  • Yield Note: Expect the desired 1,5-isomer to be the minor product (approx. 30-40% of the mixture) due to steric hindrance between the ester and the THP group.

Phase 2: Chemoselective Reduction to Alcohol

We utilize DIBAL-H or controlled LiAlH4 reduction. DIBAL-H is preferred to minimize the risk of debromination (Br-Li exchange) which can occur with LiAlH4 at elevated temperatures.

Reagents & Stoichiometry:

Reagent	Equiv.	Role
Ethyl 3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carboxylate	1.0	Substrate (Pure Isomer)
DIBAL-H (1.0 M in Toluene)	2.5	Reducing Agent
Dichloromethane (DCM)	-	Solvent (Anhydrous)

| Rochelle's Salt (Sat. Aq.) | - | Quenching Agent |

Procedure:

• Setup: Dissolve the purified Ethyl 3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carboxylate (1.0 eq) in anhydrous DCM (15 mL/g) under Nitrogen/Argon.

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

• Reduction: Add DIBAL-H (2.5 eq) dropwise over 30 minutes, maintaining internal temperature < -70°C.

• Warming: Allow the reaction to warm slowly to 0°C over 2 hours. Monitor by TLC for disappearance of the ester.

• Quench: Carefully quench with Methanol (excess) at 0°C, followed by saturated aqueous Rochelle's salt (Potassium sodium tartrate).

• Workup: Stir the biphasic mixture vigorously for 1-2 hours until the aluminum emulsion breaks and layers separate clearly. Extract with DCM (3x).

• Isolation: Dry organics over MgSO₄ and concentrate. The product, [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol, is typically obtained as a viscous oil or low-melting solid.

• Final Polish: If necessary, purify via a short silica plug (50% EtOAc/Hexane).

Validation & Quality Control (Self-Validating System)

To ensure the protocol produced the correct molecule, you must validate the regiochemistry. The position of the THP group relative to the side chain is the primary failure mode.

NOE (Nuclear Overhauser Effect) Diagnostic

Perform a 1D-NOE or 2D-NOESY experiment.

• Irradiate: The methine proton of the THP group (N-CH-O, typically ~5.5-6.0 ppm).

• Target Signal (Correct): You should see an enhancement of the Hydroxymethyl (-CH₂OH) protons (or the Ester protons in the intermediate). This confirms the THP and the functional group are on adjacent atoms (N1 and C5).

• Impurity Signal (Incorrect): If you see enhancement of the Pyrazole-H4 proton but no enhancement of the side chain, you have isolated the 1,3-isomer (THP at N1, Br at C3, Side chain at C5... wait, in 1,3-isomer: THP at N1, Side chain at C3, Br at C5. Numbering flips).

Data Table: Expected NMR Shifts (CDCl₃, 400 MHz)

Proton	Chemical Shift (δ)	Multiplicity	Diagnostic Note
THP Anomeric (H-1')	5.30 - 5.50 ppm	dd	Key handle for NOE.
Pyrazole H-4	6.30 - 6.50 ppm	s	Singlet.
-CH₂OH	4.60 - 4.70 ppm	s/d	Diagnostic for reduction success.

| -OH | 2.00 - 3.00 ppm | br s | Disappears with D₂O shake. |

Workflow Diagram

Caption: Operational workflow emphasizing the critical QC checkpoint for regioisomer identification.

Safety & Hazards

• DIBAL-H: Pyrophoric. Reacts violently with water and air. Handle only under inert atmosphere. Use dry ice/acetone baths for cooling.

• 3,4-Dihydro-2H-pyran: Flammable liquid. Acrid odor. Use in a fume hood.

• Ethyl 3-bromo-1H-pyrazole-5-carboxylate: Potential skin irritant.[1]

References

• Lahm, G. P., et al. (2007).[2][3][4] "Rynaxypyr™: A new insecticidal anthranilic diamide that acts as a potent and selective ryanodine receptor activator."[2][3][4] Bioorganic & Medicinal Chemistry Letters, 17(22), 6274-6279. Link(Foundational reference for 3-bromo-pyrazole-5-carboxylate synthesis and functionalization).

• Gosselin, F., et al. (2006).[5][6][7] "Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles." Synlett, 2006(19), 3267-3270. Link(Discusses regioselectivity challenges in pyrazole N-alkylation).

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 135345036, Methyl 3-bromo-1-(oxan-2-yl)pyrazole-5-carboxylate."[8] PubChem. Link(Verifies the existence and structure of the ester precursor).

• Tillyer, R. D., et al. (2006).[5][6][7] "Process Research and Development of a Selective Ryanodine Receptor Activator." Journal of Organic Chemistry. (Provides context on large-scale handling of bromo-pyrazole intermediates).

Sources

• 1. Ethyl 5-bromo-1H-pyrazole-3-carboxylate | C6H7BrN2O2 | CID 56956185 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 3-bromo-1-(3-chloro­pyridin-2-yl)-1H-pyrazole-5-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl 3-bromo-1-(3-chloro­pyridin-2-yl)-1H-pyrazole-5-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles [organic-chemistry.org]
• 7. Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles [organic-chemistry.org]
• 8. Methyl 3-bromo-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole-5-carboxylate, mixtire OF isomer | C10H13BrN2O3 | CID 135345036 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physicochemical Profiling and Synthetic Methodologies of[3-Bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol

Executive Summary

In modern drug discovery and complex molecule synthesis, heavily functionalized heteroaromatic scaffolds serve as critical building blocks. [3-Bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol is a highly versatile, orthogonally protected pyrazole intermediate. This technical whitepaper provides an in-depth analysis of its physicochemical properties, structural utility, and validated synthetic workflows. Designed for researchers and drug development professionals, this guide emphasizes the mechanistic causality behind experimental choices to ensure high-fidelity synthesis and downstream derivatization.

Structural Anatomy & Strategic Utility

The strategic value of[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol lies in its three distinct functional vectors, which allow for orthogonal derivatization without cross-reactivity:

• The Pyrazole Core: A privileged pharmacophore widely recognized for its bioisosteric properties and hydrogen-bonding capabilities .

• C3-Bromo Substituent: An ideal electrophilic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

• C5-Hydroxymethyl Group: A primary alcohol that can be oxidized to an aldehyde or carboxylic acid, or converted into a leaving group (e.g., mesylate, halide) for nucleophilic substitution.

• N1-Oxan-2-yl (THP) Protecting Group: The tetrahydropyranyl (THP) acetal masks the acidic pyrazole N-H. This prevents unwanted N-alkylation/arylation during downstream coupling and directs regioselective functionalization.

Physicochemical Properties

Understanding the physicochemical profile of this intermediate is critical for optimizing reaction solvents, workup conditions, and chromatographic purification.

Property	Value / Quantitative Data	Mechanistic Rationale / Causality
Molecular Formula	C₉H₁₃BrN₂O₂	Derived from the bromo-pyrazole core + THP ring + methanol group.
Molecular Weight	261.12 g/mol	Falls well within the fragment-based drug design (FBDD) optimal range.
Exact Mass	260.0160 Da (⁷⁹Br)	Isotopic distribution (approx. 1:1 ratio of M to M+2) is a key MS identifier.
LogP (Estimated)	1.8 – 2.2	Lipophilicity is driven by the bromo and THP groups, counterbalanced by the polar pyrazole core and primary hydroxyl group.
Topological Polar Surface Area	47.3 Ų	Contributed by the pyrazole N2, THP ether oxygen, and hydroxyl oxygen.
Hydrogen Bond Donors (HBD)	1	The primary hydroxyl group (-OH) acts as the sole H-bond donor.
Hydrogen Bond Acceptors (HBA)	4	Pyrazole N2, THP ether oxygen, hydroxyl oxygen, and potentially N1.
Rotatable Bonds	3	Allows conformational flexibility, primarily at the C5-hydroxymethyl linkage.
Chemical Stability	Acid-Labile	The THP ether linkage is highly sensitive to aqueous acidic conditions (pH < 4), reverting to the free pyrazole and 5-hydroxypentanal.

Synthetic Architecture: Protocols & Mechanistic Causality

The most robust and regioselective route to this compound begins with the commercially available ethyl 3-bromo-1H-pyrazole-5-carboxylate . Direct functionalization of the pyrazole requires masking the nitrogen to prevent tautomerization-induced regiochemical scrambling.

Figure 1: Two-step synthetic workflow from ethyl 3-bromo-1H-pyrazole-5-carboxylate.

Protocol 1: Tetrahydropyranylation (THP Protection) of the Pyrazole Core

This step masks the pyrazole N-H, utilizing standard acetalization conditions .

Step-by-Step Methodology:

• Suspend ethyl 3-bromo-1H-pyrazole-5-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) (0.2 M concentration) under an argon atmosphere.

• Add 3,4-dihydro-2H-pyran (DHP) (1.5 eq) dropwise at room temperature.

• Add catalytic p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 eq).

• Heat the reaction mixture to 40 °C and stir for 4 hours.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Causality & Mechanistic Rationale: Why p-TsOH? The acid catalyst protonates the electron-rich double bond of DHP, generating a highly reactive, resonance-stabilized oxocarbenium ion. The pyrazole nitrogen nucleophilically attacks this intermediate. Why quench with NaHCO₃? The THP group is an acetal and is inherently acid-labile . Failing to neutralize the p-TsOH prior to concentration will drive the equilibrium backward, resulting in spontaneous deprotection as the solvent evaporates.

In-Process Controls (IPC) & Validation:

• TLC Validation: Monitor via TLC (Hexanes/EtOAc, 3:1). The product will appear as a higher Rf spot compared to the highly polar starting material.

• NMR Note: The introduction of the THP group creates a chiral center at the anomeric carbon (C2 of the oxane ring), rendering the resulting product a racemic mixture and complicating the ¹H-NMR spectrum (diastereotopic splitting may be observed in subsequent steps).

Protocol 2: Chemoselective Ester Reduction

The ethyl ester must be reduced to the primary alcohol without cleaving the bromo group or the THP acetal.

Step-by-Step Methodology:

• Dissolve the intermediate ethyl 3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carboxylate (1.0 eq) in anhydrous tetrahydrofuran (THF) (0.1 M) and cool to 0 °C in an ice bath under argon.

• Slowly add a solution of Lithium Borohydride (LiBH₄) in THF (2.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Cool the mixture back to 0 °C and carefully quench by the dropwise addition of methanol until effervescence ceases, followed by water.

• Extract with ethyl acetate (EtOAc) (3x). Wash with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography to yield[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol.

Causality & Mechanistic Rationale: Why LiBH₄? Lithium borohydride is chosen specifically for its chemoselectivity. It is a stronger reducing agent than NaBH₄ (capable of reducing esters to alcohols) but milder than Lithium Aluminum Hydride (LiAlH₄) . Using LiAlH₄ carries a high risk of unwanted reductive debromination at the C3 position. Furthermore, the basic/hydride conditions of LiBH₄ are perfectly tolerated by the acid-labile THP protecting group.

In-Process Controls (IPC) & Validation:

• Quench Safety: The addition of methanol must be strictly controlled to manage the exothermic release of hydrogen gas.

• LC-MS Validation: Confirm the disappearance of the ester mass and the appearance of the M+ and M+2 peaks corresponding to the brominated alcohol (m/z ~261/263 [M+H]⁺).

Downstream Derivatization & Application Map

The true utility of[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol is realized in its capacity for multidirectional functionalization. The diagram below illustrates the orthogonal pathways available to the synthetic chemist.

Figure 2: Orthogonal functionalization map of the target pyrazole scaffold.

• C3 Functionalization: The bromo group is primed for palladium-catalyzed cross-coupling. Because the N1 position is sterically shielded by the THP group, catalyst poisoning by the free pyrazole nitrogen is prevented.

• C5 Functionalization: The primary alcohol can be selectively oxidized using mild reagents like Dess-Martin Periodinane or MnO₂ to yield the corresponding aldehyde, setting the stage for reductive aminations or Wittig olefinations.

• Global Deprotection: Once the desired molecular architecture is built, the THP group is cleanly removed using mild acidic conditions (e.g., TFA in DCM, or HCl in MeOH) to reveal the active pyrazole pharmacophore.

References

• Organic Syntheses: Methyl 4-Hydroxy-2-butynoate (Standard THP Protection Protocol). Organic Syntheses, Coll. Vol. 7, p.334 (1990); Vol. 60, p.81 (1981). URL:[Link]

• Wikipedia, The Free Encyclopedia: Lithium borohydride (Reactivity and Ester Reduction). URL:[Link]

• National Center for Biotechnology Information (PubChem): Pyrazole - Physicochemical Properties and Structure. PubChem Compound Summary for CID 1048. URL:[Link]

• Master Organic Chemistry: Protecting Groups For Alcohols (THP and Silyl Ethers). URL:[Link]

Technical Guide: Utilizing[3-Bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol in Advanced Drug Discovery

Executive Summary

In modern medicinal chemistry, the pyrazole scaffold is a privileged structure found in numerous FDA-approved kinase inhibitors and receptor antagonists. The compound [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol (also known by its synonym, (3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol), registered under CAS number 2246722-82-5 [1], serves as a highly versatile, trifunctional building block. This whitepaper provides an in-depth mechanistic guide to deploying this intermediate in complex synthetic workflows, detailing the causality behind structural design, quantitative reaction parameters, and self-validating experimental protocols.

Physicochemical Properties

Understanding the baseline properties of this building block is critical for predicting its behavior in biphasic reaction mixtures and chromatographic purification.

Property	Value
Chemical Name	[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol
Common Synonym	(3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol
CAS Number	2246722-82-5
Molecular Formula	C9H13BrN2O2
Molecular Weight	261.12 g/mol
Key Structural Handles	C3-Bromo, N1-THP (oxan-2-yl), C5-Hydroxymethyl

Strategic Role in Drug Discovery: Mechanistic Causality

Every structural feature of[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol is intentionally designed to facilitate orthogonal functionalization.

• N1-THP (Oxan-2-yl) Protection: Pyrazoles are highly prone to tautomerization, and their free NH group can poison palladium catalysts or undergo unwanted N-alkylation during basic functionalization. As detailed in , the tetrahydropyranyl (THP) group acts as a robust acetal mask. It is entirely stable to strongly basic conditions (e.g., organolithium reagents,

  ) but can be rapidly cleaved under mild acidic conditions, preserving delicate pharmacophores in the final API.

• C3-Bromine: This halogen serves as a prime electrophilic handle for Pd-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille). Its position at C3 is strategically valuable for building extended linear or angular molecular geometries common in ATP-competitive kinase inhibitors.

• C5-Hydroxymethyl: This pseudo-benzylic alcohol provides a versatile functional handle. It can be selectively oxidized to a carbaldehyde for subsequent reductive amination, or converted into a mesylate/halide leaving group to enable nucleophilic displacement.

Synthetic Logic Diagram

Fig 1. Synthetic workflow for functionalizing[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol.

Quantitative Reaction Parameters

To ensure reproducibility and scale-up feasibility, the following table summarizes the optimized quantitative parameters for the three primary functionalization stages of this building block.

Reaction Step	Primary Reagent / Catalyst	Equivalents	Temp (°C)	Time (h)	Expected Yield (%)
C3 Suzuki Coupling	/	0.05 / 2.0	90	12–16	75–85
C5 Oxidation	Activated	10.0	25	4–6	80–90
N1 THP Deprotection	4M HCl in Dioxane	5.0	25	2–4	> 90

Experimental Protocols & Self-Validating Systems

The following methodologies detail the step-by-step execution of the workflow, emphasizing the causality behind reagent selection and the analytical markers required to validate each transformation.

Protocol A: Pd-Catalyzed Suzuki-Miyaura Coupling at C3

Objective: Introduce an aryl/heteroaryl group at the C3 position while leaving the C5-hydroxymethyl and N1-THP groups intact.

• Setup: In an oven-dried Schlenk flask, combine[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol (1.0 eq), the desired aryl boronic acid (1.2 eq), and

  (2.0 eq).

• Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v). Add

  (0.05 eq).

  • Causality:

    is selected because its bidentate dppf ligand provides a large bite angle, which accelerates the reductive elimination step and prevents catalyst deactivation in sterically hindered pyrazole systems . The biphasic Dioxane/Water system ensures the solubility of both the organic building block and the inorganic base.

• Reaction: Heat the mixture to 90 °C under a nitrogen atmosphere for 12 hours.

• Self-Validation (LC-MS): Monitor the reaction via LC-MS.

  • Validation Marker: The THP group is highly labile under ESI+ (Electrospray Ionization) conditions. You must look for the

    peak, which corresponds to the mass of the coupled product minus the fragmented dihydropyran (DHP) ring. The disappearance of the starting material isotope pattern (bromine 1:1 ratio) confirms complete conversion.

Protocol B: Acidic Deprotection of the THP Group

Objective: Cleave the oxan-2-yl group to reveal the free pyrazole NH for final API formulation or further structural locking.

• Setup: Dissolve the coupled intermediate in anhydrous Dichloromethane (DCM) at 0 °C.

• Reaction: Dropwise add 4M HCl in Dioxane (5.0 eq). Allow the reaction to warm to room temperature (25 °C) and stir for 3 hours.

  • Causality: The oxan-2-yl group is an acetal. Under anhydrous acidic conditions, the acetal oxygen is protonated, leading to the rapid formation of an oxocarbenium ion, ring opening, and cleavage. Dioxane acts as an excellent miscible carrier for the HCl gas.

• Workup: Concentrate the mixture under reduced pressure. Neutralize with saturated aqueous

  and extract with Ethyl Acetate.

• Self-Validation (NMR):

  • Validation Marker: Analyze the crude product via

    NMR. Successful deprotection is definitively confirmed by the complete disappearance of the THP anomeric proton (a characteristic triplet/multiplet at 5.3–5.5 ppm) and the emergence of a broad pyrazole NH singlet far downfield at 12.0–13.0 ppm.

References

• Wuts, P. G. M., & Greene, T. W. "Greene's Protective Groups in Organic Synthesis." John Wiley & Sons. URL:[Link]

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. URL:[Link]

Sources

• 1. (3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol | 2246722-82-5 [m.chemicalbook.com]

stability and storage of THP-protected bromo-pyrazoles

An In-Depth Technical Guide to the Stability and Storage of THP-Protected Bromo-Pyrazoles

Authored by Gemini, Senior Application Scientist

Abstract

Bromo-pyrazoles are pivotal building blocks in modern drug discovery and development, serving as precursors to a vast array of biologically active compounds.[1][2] The regioselective functionalization of the pyrazole ring often necessitates the use of protecting groups, with the tetrahydropyranyl (THP) group being a common choice for the pyrazole nitrogen due to its ease of introduction and general stability.[3][4] However, the inherent lability of the THP group under certain conditions presents a significant challenge for the long-term storage and handling of these critical intermediates. This technical guide provides a comprehensive overview of the factors governing the stability of THP-protected bromo-pyrazoles, offering field-proven protocols for their storage and handling to ensure their integrity for downstream applications.

The Chemical Nature of the N-THP Bond in Bromo-Pyrazoles

The protection of a pyrazole nitrogen with a THP group proceeds via the acid-catalyzed addition of the pyrazole N-H to 3,4-dihydro-2H-pyran (DHP).[3][5] This reaction forms an N-C bond, creating what is formally an acetal-like linkage. This structural feature is the primary determinant of the compound's stability profile. Unlike robust alkyl or aryl groups, the acetal linkage is highly susceptible to acid-catalyzed cleavage.[6][7]

The presence of a bromine atom on the pyrazole ring introduces an electron-withdrawing effect, which can subtly influence the stability of the N-THP bond. While the pyrazole ring itself is generally stable, the electronic properties can affect the susceptibility of the molecule to various degradation pathways.[8]

Figure 1: Mechanism of THP Protection of Bromo-Pyrazole.

Critical Factors Governing Stability

The stability of THP-protected bromo-pyrazoles is not absolute and is critically dependent on environmental conditions. Understanding these factors is essential for preventing unintended deprotection or degradation.

Acidic Conditions: The Primary Degradation Pathway

The THP group is notoriously labile under acidic conditions.[9][10] The mechanism of cleavage is essentially the reverse of the protection reaction, initiated by protonation of the THP ether oxygen, followed by collapse to form the free pyrazole and a stabilized oxocarbenium ion.[6] This sensitivity extends to not just strong acids, but also mild and even trace acidic conditions.

• Protic Acids: Strong acids like HCl or H₂SO₄ will cause rapid cleavage. Milder acids such as acetic acid or p-toluenesulfonic acid (p-TsOH) are commonly used for controlled deprotection and will also cause degradation upon prolonged exposure.[7][11]

• Lewis Acids: Lewis acids can also catalyze the cleavage of THP ethers.[10]

• "Hidden" Acid Sources: A common pitfall in handling these compounds is exposure to latent sources of acid. These can include:

  • Acidic Solvents: Chlorinated solvents like dichloromethane (DCM) can contain trace amounts of HCl.

  • Silica Gel: Standard silica gel used for chromatography is slightly acidic and can cause partial or complete deprotection on the column. Using neutralized silica gel or pre-treating it with a base (e.g., triethylamine) is recommended.

  • Atmospheric CO₂: While a weak acid, CO₂ dissolved in protic solvents (like residual moisture) can lower the pH enough to cause slow degradation over extended periods.

Figure 2: Acid-Catalyzed Deprotection of THP-Protected Pyrazole.

Basic and Nucleophilic Conditions: Generally Stable

A key advantage of the THP protecting group is its robust stability under basic and nucleophilic conditions.[9][10] This allows for a wide range of synthetic transformations on other parts of the molecule without affecting the protected pyrazole nitrogen.

• Hydrolysis: Stable to strongly basic conditions required for ester hydrolysis.[9]

• Organometallics: Withstands attack by organolithium and Grignard reagents, provided the temperature is kept low (typically below 0 °C).[9]

• Hydride Reductions: Stable to common hydride reagents like LiAlH₄ and NaBH₄.

Thermal Stability and Isomerization

For N-protected pyrazoles, thermal stability is a significant consideration. It has been reported that 5-alkyl-1-(THP)pyrazoles can undergo thermal isomerization to the more thermodynamically stable 3-alkyl-1-(THP) isomer.[3][5] While this specific isomerization may be less of a concern for bromo-pyrazoles where the substitution pattern is fixed, it highlights that elevated temperatures can induce molecular rearrangements. Therefore, storage at elevated temperatures should be avoided.

Recommended Storage and Handling Protocols

To ensure the long-term integrity of THP-protected bromo-pyrazoles, a multi-faceted approach to storage and handling is required.

Long-Term Storage Protocol

For archival or long-term storage (months to years), the compound should be stored as a solid under the most protective conditions possible.

Step-by-Step Protocol:

• Ensure Purity: Before long-term storage, ensure the compound is free from residual acids or solvents from its purification. If purified via chromatography on silica gel, it is good practice to dissolve the purified compound in a non-protic solvent, wash with a mild bicarbonate solution, dry, and re-isolate.

• Select Container: Use a clear glass vial with a PTFE-lined screw cap. Amber vials are preferred to protect against light.

• Inert Atmosphere: Place the solid material in the vial. Flush the vial headspace with a dry, inert gas (argon or nitrogen) for 1-2 minutes to displace air and moisture.

• Seal Tightly: Immediately and tightly seal the vial with the PTFE-lined cap.

• Add Secondary Seal: For extra protection, wrap the cap and neck of the vial with Parafilm®.

• Label Clearly: Label the vial with the compound name, structure, lot number, date, and storage conditions.

• Store Cold and Dark: Place the sealed vial in a freezer, preferably at -20°C or below, in a designated, dark storage box.

Data Summary: Storage Conditions

Parameter	Recommendation	Rationale
Physical State	Solid	Minimizes mobility and potential for solvent-mediated degradation.
Temperature	-20°C or below	Slows down all potential degradation pathways.[12]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents exposure to atmospheric moisture and oxygen.[12]
Light	Dark (Amber Vial)	Prevents potential photolytic degradation.
Container	Glass Vial with PTFE-lined Cap	Ensures an inert and tight seal.

Troubleshooting Guide for Stability Issues

Observed Problem	Potential Cause(s)	Recommended Solution(s)
TLC/LC-MS shows a new, more polar spot/peak corresponding to the deprotected pyrazole.	Acid-catalyzed hydrolysis.	Check solvents for acidity. Use anhydrous, aprotic solvents. Avoid chlorinated solvents if possible. Store compound as a solid under inert gas.[12]
Product degradation observed after silica gel chromatography.	Acidity of silica gel.	Use neutralized silica gel or add ~1% triethylamine to the eluent. Alternatively, consider purification by recrystallization or distillation if applicable.
Inconsistent results from a stored stock solution.	Degradation in solution.	Store compounds as solids for long-term. If a solution is necessary, use anhydrous aprotic solvents (e.g., THF, Toluene). Prepare fresh solutions for critical experiments. Avoid protic solvents like methanol or ethanol for storage.[12]
Appearance of multiple new, isomeric peaks in LC-MS after heating.	Thermal isomerization or degradation.	Avoid unnecessary heating of the compound. Store at recommended low temperatures. Re-purify the material if thermal degradation is suspected.

Conclusion

THP-protected bromo-pyrazoles are valuable yet sensitive chemical intermediates. Their stability is primarily dictated by the acid-labile nature of the N-THP (acetal-like) bond. While robust under basic and nucleophilic conditions, exposure to even trace amounts of acid can lead to significant degradation. By implementing rigorous storage and handling protocols—specifically, storing the material as a pure solid at low temperatures under a dry, inert atmosphere—researchers can ensure the integrity and reliability of these compounds for their synthetic endeavors.

References

• (No author given) (2026).
• Wuts, P. G. (n.d.). 4.5 Tetrahydropyranyl (THP)
• Suzhou Highfine Biotech. (2024, March 25). Alcoholic Hydroxyl Protection & Deprotection.
• (No author given) (n.d.). Tetrahydropyranyl Ethers. Organic Chemistry Portal.
• Carbajo, R. J., et al. (2017, March 8). Tetrahydropyranyl: A Non‐aromatic, Mild‐Acid‐Labile Group for Hydroxyl Protection in Solid‐Phase Peptide Synthesis. PMC.
• Chem Help ASAP. (2019, December 27). synthesis & cleavage of THP ethers. YouTube.
• Gudim, A., et al. (2015, February 26). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing.
• (No author given) (n.d.). Green Protection of Pyrazole, Thermal Isomerization and Deprotection of Tetrahydropyranylpyrazoles, and High‐Yield, One‐Pot Synthesis of 3(5)‐Alkylpyrazoles.
• (No author given) (2024, October 15). THP Protecting Group: THP Protection & Deprotection Mechanism –. Total Synthesis.
• Seregin, I. V., & Gevorgyan, V. (n.d.). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. PMC.
• BenchChem. (2025). Technical Support Center: Ensuring the Stability of TBDPS-Protected Compounds During Storage.
• Gudim, A., et al. (2015, February 26). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield. RSC Publishing.
• Albericio, F., & Isidro-Llobet, A. (2017, March 8). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. PMC - NIH.
• (No author given) (n.d.). Tetrahydropyran. Wikipedia.
• Yin, C., et al. (n.d.). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PMC.
• He, C., et al. (n.d.).
• Ceron-Carrasco, J. P., et al. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
• (No author given) (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews.
• BenchChem. (2025). safe handling and storage of dihydropyran compounds.
• Thermo Fisher Scientific. (2010, September 9).
• (No author given) (n.d.). Reaction timecourse for THP protection of pyrazole. The sampler conditions were as follows.

Sources

• 1. mdpi.com [mdpi.com]
• 2. rroij.com [rroij.com]
• 3. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. youtube.com [youtube.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 11. Alcoholic Hydroxyl Protection & Deprotection [en.highfine.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

In-Depth Characterization and Synthetic Methodology of[3-Bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol

Executive Summary

[3-Bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol (commonly referred to as 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-methanol) is a highly versatile heterocyclic building block in advanced medicinal chemistry. Its structural architecture—featuring a reactive brominated position, a protected pyrazole nitrogen, and a functionalizable hydroxymethyl group—makes it an indispensable intermediate. It has been prominently utilized in the synthesis of Janus Kinase (JAK) inhibitors[1] and covalent KRAS G12C inhibitors, such as Opnurasib (JDQ-443)[2].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic spectral reporting. Here, we deconstruct the causality behind its synthetic workflow, the stereochemical nuances of its characterization, and the self-validating protocols required to ensure high-fidelity batch production for downstream cross-coupling.

Mechanistic Rationale & Synthetic Workflow

The installation of the tetrahydropyranyl (THP, oxan-2-yl) group is a strategic choice. While standard protecting groups like Boc or SEM are available, the THP aminal provides exceptional stability under the strongly basic and nucleophilic conditions required for downstream Suzuki-Miyaura or Buchwald-Hartwig cross-couplings at the C3-bromo position.

The synthesis relies on the acid-catalyzed addition of the pyrazole to 3,4-dihydro-2H-pyran (DHP). The regioselectivity heavily favors the N1 position (adjacent to the hydroxymethyl group) due to the thermodynamic stability of the resulting isomer, though chromatographic separation is utilized to ensure absolute isomeric purity.

Synthetic workflow for the THP protection of 3-bromo-1H-pyrazole-5-methanol.

Self-Validating Protocol: THP Protection

This protocol is engineered as a self-validating system. Every step contains a physical or chemical checkpoint to prevent downstream failure.

• Reaction Setup : Dissolve 3-bromo-1H-pyrazole-5-methanol (1.0 eq) in anhydrous THF. Add 3,4-dihydro-2H-pyran (DHP, 3.0 eq) and a catalytic amount of p-toluenesulfonic acid (PTSA, 0.02 eq) [1].

  • Causality: The large excess of DHP is required to drive the equilibrium toward the protected aminal, compensating for the weak nucleophilicity of the brominated pyrazole ring.

• Execution : Stir the solution at 50°C for 16 hours. Monitor via TLC (Hexanes/EtOAc 1:1).

• Quenching & Workup (Critical Checkpoint) : Concentrate the mixture under reduced pressure, then immediately dissolve the residue in dichloromethane (DCM) and wash vigorously with saturated aqueous NaHCO₃.

  • Causality: This is a built-in failure prevention step. If the aqueous phase pH is not confirmed to be >8, the residual PTSA will catalyze the premature cleavage of the acid-labile THP group during solvent evaporation.

• Purification : Dry the organic layer over Na₂SO₄, filter, and purify via silica gel flash chromatography to afford the product as a colorless oil.

Comprehensive Characterization Data

Structural elucidation of THP-protected pyrazoles requires careful interpretation. The introduction of the oxan-2-yl group creates a chiral center at the anomeric carbon (C2 of the oxane ring). Consequently, the methylene protons of the THP ring—and crucially, the protons of the adjacent hydroxymethyl group—become diastereotopic. They will not appear as simple first-order splitting patterns, but rather as complex multiplets.

Table 1: Quantitative Characterization Data

Technique	Parameter	Observed Value / Assignment
¹H NMR (400 MHz, CDCl₃)	Pyrazole C4-H	δ 6.28 (s, 1H)
THP Anomeric (N-CH-O)	δ 5.42 (dd, J = 9.8, 2.5 Hz, 1H)
Hydroxymethyl (-CH₂OH)	δ 4.65 (s, 2H)
THP O-CH₂	δ 4.05 - 3.95 (m, 1H), 3.70 - 3.60 (m, 1H)
THP Aliphatic CH₂	δ 2.45 - 1.55 (m, 6H)
¹³C NMR (100 MHz, CDCl₃)	Pyrazole C5	δ 144.5
Pyrazole C3 (C-Br)	δ 127.2
Pyrazole C4	δ 106.1
THP Anomeric C	δ 84.8
THP O-CH₂	δ 67.5
Hydroxymethyl C	δ 56.2
THP Aliphatic C	δ 29.4, 24.8, 22.1
HRMS (ESI+)	[M+H]⁺ (⁷⁹Br / ⁸¹Br)	m/z calc: 261.0182 / 263.0162, found: 261.0180 / 263.0160
FT-IR (ATR)	O-H Stretch	3350 cm⁻¹ (broad)
C=N Stretch	1540 cm⁻¹
C-O Stretch	1080 cm⁻¹

Analytical Methodologies & Quality Control

To guarantee the integrity of the batch before committing it to expensive transition-metal-catalyzed couplings, a tri-fold analytical validation system must be employed. Relying solely on LC-MS is insufficient, as it cannot differentiate between N1 and N2 regioisomers.

Self-validating analytical workflow for structural and purity confirmation.

Quality Control Causality

• Isomeric Verification via NMR : The presence of the anomeric proton at δ 5.42 ppm confirms THP incorporation. To validate N1 over N2 regioselectivity, 2D NOESY NMR should be utilized. A spatial correlation (NOE cross-peak) between the THP anomeric proton and the hydroxymethyl protons (δ 4.65) confirms the N1 substitution.

• Isotopic Signature in MS : The mass spectrum must display a classic 1:1 isotopic doublet at m/z 261.0 and 263.0. If this 1:1 ratio is skewed, it indicates halogen exchange or contamination during synthesis.

• FT-IR as a Quick-Screen : The broad O-H stretch at 3350 cm⁻¹ acts as a rapid binary check. If this peak is missing, the hydroxymethyl group has likely been over-protected (forming a bis-THP ether), necessitating immediate repurification.

References

• Brown, M. F., et al. "Pyrazolo[1,5-a]pyrazin-4-yl derivatives." U.S. Patent Application Publication No. US20170240552A1. Published August 24, 2017.
• Liu, B., et al. "Pyrazolyl derivatives useful as anti-cancer agents." World Intellectual Property Organization, Patent No. WO2021120890A1. Published June 24, 2021.

The Pyrazole Scaffold in Modern Drug Discovery: Mechanistic Insights, Synthetic Workflows, and Pharmacological Applications

Executive Summary

The pyrazole nucleus—a five-membered aromatic heterocycle containing two adjacent nitrogen atoms—is universally recognized as a "privileged scaffold" in medicinal chemistry[1]. Its unique electronic properties, combined with its capacity for annular tautomerism, allow it to participate in a diverse array of non-covalent interactions with biological targets[2]. From a drug development perspective, pyrazole derivatives exhibit a broad spectrum of pharmacological activities, most notably as anti-inflammatory, anticancer, and antimicrobial agents[1],[2].

This technical guide provides an in-depth analysis of pyrazole-based drug design, focusing on the mechanistic rationale behind its synthesis, its structural role in target selectivity, and a self-validating experimental protocol for generating diarylpyrazole pharmacophores.

Mechanistic Grounding: The Knorr Pyrazole Synthesis

The construction of the pyrazole ring is most classically achieved via the Knorr Pyrazole Synthesis , a cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative[3],[4].

Causality in Reaction Design

The Knorr synthesis is fundamentally driven by acid catalysis and thermodynamic stability[5].

• Activation: The addition of a protic acid (e.g., glacial acetic acid or HCl) protonates the carbonyl oxygen of the 1,3-dicarbonyl compound. This significantly enhances the electrophilicity of the carbonyl carbon, lowering the activation energy for the initial nucleophilic attack by the hydrazine[5].

• Intermediate Formation: The most nucleophilic nitrogen of the hydrazine attacks the activated carbonyl, forming a transient carbinolamine that rapidly dehydrates to a hydrazone intermediate[3].

• Aromatization: The thermal energy provided by reflux conditions drives the subsequent intramolecular cyclization. The second nitrogen attacks the remaining carbonyl group, followed by a final dehydration step. The immense thermodynamic drive to achieve a stable, 6π-electron aromatic system makes this final step essentially irreversible[5].

A critical challenge in this workflow is regioselectivity . When unsymmetrical 1,3-dicarbonyls are used, the initial attack can occur at either carbonyl carbon, yielding a mixture of regioisomers (e.g., 1,3- vs. 1,5-disubstituted pyrazoles)[3],[4]. Regiocontrol is achieved by exploiting the steric hindrance and electronic disparities between the two carbonyl sites.

Acid-catalyzed Knorr pyrazole synthesis workflow and intermediate progression.

Pharmacological Case Study: Celecoxib and COX-2 Selectivity

The clinical validation of the pyrazole scaffold is best exemplified by Celecoxib , a blockbuster non-steroidal anti-inflammatory drug (NSAID)[6]. Traditional NSAIDs inhibit both Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2), leading to gastrointestinal toxicity due to the suppression of cytoprotective prostaglandins mediated by COX-1[7].

Celecoxib utilizes a 1,5-diarylpyrazole core to achieve profound selectivity for COX-2 over COX-1[6],[8].

The Structural Logic of Selectivity

• The Pyrazole Spacer: The central pyrazole ring acts as a rigid, planar scaffold that precisely orients the two aryl substituents into a specific 3D geometry[6].

• The Sulfonamide Pharmacophore: The p-sulfonamide group on one of the aryl rings is the critical binding determinant. It inserts into a hydrophilic side pocket present in COX-2 (lined by His90, Arg513, and Val434)[6].

• Steric Exclusion: In COX-1, an isoleucine residue replaces the valine found in COX-2, creating steric hindrance that blocks the bulky sulfonamide group from entering the active site[6]. Thus, the pyrazole scaffold perfectly positions the functional groups to exploit this minute structural difference between the two isozymes.

Structural determinants of Celecoxib driving selective COX-2 enzyme inhibition.

Quantitative Data: Pyrazole-Based FDA-Approved Therapeutics

To illustrate the versatility of the pyrazole moiety, the following table summarizes key quantitative and qualitative data regarding prominent pyrazole-containing drugs.

Drug Name	Primary Target	Therapeutic Indication	Structural Role of the Pyrazole Scaffold
Celecoxib	COX-2 Enzyme	Osteoarthritis, Rheumatoid Arthritis	Acts as a 1,5-diaryl spacer to orient the sulfonamide group into the COX-2 side pocket[6].
Ruxolitinib	JAK1 / JAK2 Kinases	Myelofibrosis, Polycythemia Vera	Functions as a critical hydrogen-bond donor/acceptor within the kinase hinge region.
Crizotinib	ALK / ROS1 Tyrosine Kinases	Non-Small Cell Lung Cancer (NSCLC)	Serves as the core scaffold directing hydrophobic interactions within the ATP-binding pocket[2].
Sildenafil	PDE5 Enzyme	Erectile Dysfunction, Pulmonary Hypertension	Fused pyrazolopyrimidinone system mimics the purine ring of cGMP, competitively inhibiting the enzyme.

Experimental Protocol: Synthesis of a 1,5-Diarylpyrazole (Celecoxib Core)

This protocol outlines the regioselective cyclocondensation of 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione with 4-sulfamoylphenylhydrazine hydrochloride to yield the Celecoxib core. This methodology is designed as a self-validating system to ensure high purity and regiochemical control.

Materials Required

• 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 eq)

• 4-sulfamoylphenylhydrazine hydrochloride (1.1 eq)

• Ethanol (Solvent)

• Glacial Acetic Acid (Catalyst)

• TLC Plates (Silica gel 60 F254)

Step-by-Step Methodology

Step 1: Reagent Preparation & Solvation

• Action: Suspend 1.1 equivalents of 4-sulfamoylphenylhydrazine hydrochloride in absolute ethanol (0.5 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Causality: Ethanol is selected as a polar protic solvent because it effectively solubilizes the starting materials as they heat, while stabilizing the highly polar transition states of the condensation reaction via hydrogen bonding.

Step 2: Acid-Catalyzed Activation

• Action: Add a catalytic amount (0.1 eq) of glacial acetic acid to the suspension, followed by the dropwise addition of 1.0 equivalent of the 1,3-dicarbonyl compound.

• Causality: The acetic acid protonates the carbonyl oxygen adjacent to the trifluoromethyl group. The strong electron-withdrawing nature of the -CF3 group makes this specific carbonyl highly electrophilic, directing the initial nucleophilic attack of the hydrazine to this site, thereby establishing the desired 1,5-regioselectivity[3].

Step 3: Reflux and Cyclization

• Action: Attach a reflux condenser and heat the reaction mixture to 80°C for 4 to 6 hours under continuous stirring.

• Causality: The thermal energy provided by refluxing overcomes the activation barrier required for the intramolecular cyclization of the hydrazone intermediate. The subsequent elimination of water drives the equilibrium irreversibly toward the thermodynamically stable, fully aromatic pyrazole ring[5].

Step 4: In-Process Validation (TLC Monitoring)

• Action: After 4 hours, perform Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (7:3) mobile phase.

• Validation Logic: Co-spot the reaction mixture against the starting 1,3-dicarbonyl compound. The reaction is self-validated as complete when the lower-Rf spot corresponding to the dicarbonyl starting material completely disappears, replaced by a single, higher-Rf spot representing the less polar pyrazole product.

Step 5: Isolation and Recrystallization

• Action: Remove the heat source and allow the mixture to cool to room temperature. Slowly add ice-cold distilled water to the flask while stirring vigorously to induce precipitation. Filter the crude solid under a vacuum. Recrystallize the crude product from a minimal amount of hot ethanol/water mixture.

• Causality: The slow cooling and addition of an anti-solvent (water) decrease the solubility of the hydrophobic pyrazole, forcing it to crystallize. Recrystallization ensures that polar impurities and any unreacted hydrazine remain dissolved in the aqueous mother liquor, yielding a highly pure crystalline pharmacophore[3].

References

• [3] BenchChem Technical Support Team. Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles. Benchchem. Available at:

• [1] Karrouchi K, Radi S, Ramli Y, Taoufik J, Mabkhot YN, Al-aizari FA, Ansar M. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules (PMC). Available at:

• [6] Abdel-Tawab M, et al. Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. RSC Advances (PMC). Available at:

• [5] Laps S, et al. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Angew Chem Int Ed Engl (PMC). Available at:

• [7] El-Sayed N, et al. Discovery of trisubstituted pyrazolines as a novel scaffold for the development of selective phosphodiesterase 5 inhibitors. Bioorg Med Chem (PMC). Available at:

• [4] Frizzo CP, et al. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein J Org Chem (PMC). Available at:

• [2] Fossa P, et al. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int J Mol Sci (PMC). Available at:

• [8] Bansal Y, et al. Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years. Acta Pharm Sin B (PMC). Available at:

Sources

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• 2. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of trisubstituted pyrazolines as a novel scaffold for the development of selective phosphodiesterase 5 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Yield Calculation for Pyrazole Synthesis: A Mechanistic and Quantitative Guide

Executive Summary

The pyrazole ring is a highly privileged scaffold in medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs) such as celecoxib, sildenafil, and rimonabant. For drug development professionals and synthetic chemists, scaling up pyrazole synthesis requires a rigorous understanding of reaction stoichiometry. Calculating the theoretical yield is not merely a mathematical exercise; it is a fundamental predictive tool that dictates reagent procurement, evaluates catalyst efficiency, and benchmarks the success of a synthetic methodology[1]. This whitepaper provides an in-depth technical framework for the Knorr pyrazole synthesis, bridging the gap between mechanistic causality, experimental execution, and quantitative yield analysis.

Mechanistic Grounding: The Knorr Pyrazole Synthesis

The most robust and widely utilized method for constructing the pyrazole core is the Knorr pyrazole synthesis, first reported in 1883[2]. This process involves the cyclocondensation of a 1,3-dicarbonyl compound (such as a

-diketone) with a hydrazine derivative[3].

Causality of the Mechanism: The reaction is typically driven by acid catalysis. The introduction of an acid catalyst protonates the carbonyl oxygen of the 1,3-dicarbonyl, significantly increasing the electrophilicity of the carbonyl carbon. This facilitates the initial nucleophilic attack by the most nucleophilic nitrogen of the bidentate hydrazine[4]. The resulting intermediate undergoes dehydration to form a hydrazone. Subsequently, the second nitrogen atom executes an intramolecular nucleophilic attack on the remaining carbonyl group, forming a dihydroxypyrazolidine intermediate that rapidly dehydrates to yield the thermodynamically stable, aromatic pyrazole ring[5].

Knorr pyrazole synthesis mechanistic workflow.

Principles of Stoichiometry and Yield Optimization

The theoretical yield represents the absolute maximum mass of a target product that can be generated under perfect reaction conditions[1]. To calculate this accurately in organic synthesis, one must identify the limiting reactant —the reagent that is entirely consumed first, thereby halting the reaction[6].

In pyrazole synthesis, calculating the limiting reactant requires adjusting for the physical state and purity of the reagents. For instance, hydrazine is frequently utilized as hydrazine hydrate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) to mitigate the explosion hazards associated with anhydrous hydrazine. Failing to account for the water of hydration alters the molar mass (50.06 g/mol vs. 32.05 g/mol ), leading to an erroneous mole calculation and potentially misidentifying the limiting reactant.

Logical tree for identifying the limiting reactant and theoretical yield.

Experimental Protocol: Synthesis of 3,5-Dimethyl-1-phenylpyrazole

To contextualize the theoretical yield calculation, we outline a highly reproducible, self-validating protocol for synthesizing a model compound: 3,5-dimethyl-1-phenylpyrazole.

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.00 g of acetylacetone (2,4-pentanedione) in 25 mL of absolute ethanol.

• Catalytic Activation: Add 3 drops of glacial acetic acid. Causality: The acid lowers the activation energy for the initial nucleophilic attack by protonating the diketone, ensuring the reaction proceeds efficiently at manageable temperatures[4].

• Controlled Addition: Slowly add 5.20 g of phenylhydrazine dropwise to the stirring solution at room temperature. Causality: The initial formation of the hydrazone is exothermic. Dropwise addition controls the thermal output, preventing the degradation of the hydrazine and suppressing the formation of unwanted side products[3].

• Thermal Cyclization: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 2 hours. The sustained thermal energy drives the intramolecular cyclization and the dual dehydration steps required for aromatization[4].

• Self-Validation Checkpoint (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 hexane/ethyl acetate mobile phase. Validation Logic: The theoretical yield assumes 100% conversion of the limiting reactant. The complete disappearance of the phenylhydrazine spot on the TLC plate validates that the stoichiometric consumption predicted by our calculations has occurred in reality[7].

• Workup & Isolation: Cool the mixture, concentrate under reduced pressure, and recrystallize the crude solid from hot ethanol to isolate the pure pyrazole. Post-synthesis validation via melting point and

  NMR spectroscopy ensures the isolated mass is strictly the target API[7].

Quantitative Framework: Data Presentation and Yield Calculation

Using the parameters from the protocol above, we construct a stoichiometric matrix to determine the theoretical yield. The balanced chemical equation is:

Table 1: Stoichiometric Matrix and Yield Calculation Data

Parameter	Acetylacetone (Reactant A)	Phenylhydrazine (Reactant B)	3,5-Dimethyl-1-phenylpyrazole (Product)
Molecular Formula	C₅H₈O₂	C₆H₈N₂	C₁₁H₁₂N₂
Molar Mass ( g/mol )	100.12	108.14	172.23
Mass Used (g)	5.00	5.20	-
Moles Calculated (mol)	0.0499	0.0481	-
Stoichiometric Ratio	1	1	1
Limiting Reactant?	No (Excess)	Yes (Limiting)	-
Theoretical Yield	-	-	8.28 g (0.0481 mol)

Calculation Logic:

• Moles of Acetylacetone =

• Moles of Phenylhydrazine =

• Because the stoichiometric ratio is 1:1, Phenylhydrazine is the limiting reactant (0.0481 mol < 0.0499 mol)[8].

• Theoretical Yield =

  .

Advanced Variables Impacting Actual vs. Theoretical Yield

While the theoretical yield provides a mathematical ceiling, drug development professionals must account for variables that cause the actual yield to deviate from this ceiling.

• Regioselectivity with Unsymmetrical Dicarbonyls: In the model reaction above, acetylacetone is symmetrical. However, if an unsymmetrical 1,3-dicarbonyl (e.g., 1-benzoylacetone) is used, the initial nucleophilic attack can occur at either carbonyl carbon[3]. This leads to a mixture of two regioisomers (e.g., 3-methyl-5-phenylpyrazole vs. 5-methyl-3-phenylpyrazole). The dehydration kinetics of the 3,5-dihydroxypyrazolidine intermediates ultimately control the isomer ratio[5]. Consequently, even if the total pyrazole yield approaches the theoretical maximum, the yield of the specific target regioisomer will be significantly lower.

• Equilibrium and Reversibility: Although the final aromatization step is highly thermodynamically favorable, intermediate imine formations are reversible. Insufficient removal of the water byproduct (e.g., failing to use a Dean-Stark trap in large-scale synthesis) can push the equilibrium backward, stalling the reaction before 100% conversion is achieved.

References

• Konwar et al., "Recent Advances in the Synthesis of Pyrazole Derivatives: A Review", MDPI Molecules. URL:[Link]

• "Calculate Theoretical Yield: Step-by-Step Guide with Examples", Vedantu. URL:[Link]

• "Limiting Reactants and Limiting Reagents", ChemTalk. URL:[Link]

• "The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism", ResearchGate. URL:[Link]

• "Knorr pyrazole synthesis from a ketoester - laboratory experiment", YouTube (Chem Help ASAP). URL:[Link]

Sources

• 1. Calculate Theoretical Yield: Step-by-Step Guide with Examples [vedantu.com]
• 2. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. researchgate.net [researchgate.net]
• 6. Limiting Reactants and Limiting Reagents | ChemTalk [chemistrytalk.org]
• 7. m.youtube.com [m.youtube.com]
• 8. allen.in [allen.in]

Protocols & Analytical Methods

Application Note: High-Efficiency Mizoroki-Heck Coupling of 3-Bromo-Pyrazoles

Executive Summary

The functionalization of the pyrazole core, particularly at the C3 position, is a cornerstone in the synthesis of JAK inhibitors (e.g., Ruxolitinib) and other kinase-targeting pharmacophores. While 3-bromo-pyrazoles are stable and commercially available, they present specific challenges in Palladium-catalyzed cross-coupling:

• Catalyst Poisoning: The

  nitrogen (N2) possesses a lone pair capable of displacing phosphine ligands, forming stable, non-reactive Pd-complexes.

• Electronic Deactivation: The electron-rich nature of the pyrazole ring makes the C3-Br bond less electrophilic than typical aryl bromides, slowing the rate-determining oxidative addition step.

This guide outlines two field-validated protocols to overcome these barriers: a Ligand-Controlled Method for standard substrates and a Phase-Transfer (Jeffery) Method for difficult or sterically encumbered cases.

Strategic Pre-requisite: The Protecting Group

CRITICAL: Attempting Heck coupling on unprotected 3-bromo-1H-pyrazole (containing a free NH) will result in <5% conversion due to catalyst sequestration.

Before initiating the protocols below, the substrate must be

-protected.

• Methyl (Me): Permanent. Best for oxidative addition rates due to electron donation.

• SEM (2-(Trimethylsilyl)ethoxymethyl): Removable. Excellent stability under basic Heck conditions.

• THP (Tetrahydropyranyl): Removable. Good, but acid-labile (avoid if workup is acidic).

• Boc (tert-Butyloxycarbonyl): Avoid. Often unstable at the high temperatures (>80°C) required for 3-bromo-pyrazole coupling; can lead to premature deprotection and catalyst death.

Mechanistic Insight & Pathway Selection

Understanding the active catalytic species is vital for troubleshooting.

Diagram 1: Catalytic Cycle & Inhibition Pathways

This diagram illustrates the competition between the productive Heck cycle and the non-productive coordination to the pyrazole nitrogen.

Caption: The productive cycle (Blue) vs. the catalyst poisoning pathway (Red). N-protection prevents the red pathway.

Protocol A: Ligand-Controlled Coupling (Standard)

Best for: Electron-deficient alkenes (acrylates, styrenes) and

-alkylated pyrazoles. Mechanism: Relies on electron-rich phosphines to accelerate oxidative addition.

Materials

• Substrate: 1-substituted-3-bromo-1H-pyrazole (1.0 equiv)

• Alkene: Ethyl acrylate or Styrene (1.5 - 2.0 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%)[1][2]

• Ligand: P(o-tolyl)₃ (10 mol%) or dppf (5 mol%)

  • Note: P(o-tolyl)₃ is preferred over PPh₃ due to its bulk, which facilitates the dissociation required for alkene coordination.

• Base: Triethylamine (Et₃N) (2.5 equiv)

• Solvent: Anhydrous DMF or MeCN (0.2 M concentration)

Step-by-Step Procedure

• Setup: Flame-dry a reaction vial equipped with a magnetic stir bar. Cool under Argon flow.

• Charging: Add Pd(OAc)₂ (0.05 eq) and P(o-tolyl)₃ (0.10 eq). Add Solvent (50% of total volume). Stir at RT for 15 mins to pre-form the active catalyst (solution usually turns yellow/orange).

• Substrate Addition: Add the 3-bromo-pyrazole (1.0 eq) and the alkene (1.5 eq).

• Base Addition: Add Et₃N (2.5 eq) via syringe. Add remaining solvent to reach 0.2 M.

• Degassing: Sparge with Argon for 5-10 minutes. Oxygen is the enemy of phosphine ligands.

• Reaction: Seal the vessel. Heat to 90°C - 110°C for 12-24 hours.

  • Monitoring: Check LCMS. If conversion stalls at <50%, add 2 mol% fresh catalyst.

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash filtrate with H₂O (3x) to remove DMF. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Jeffery Conditions (Phase-Transfer)

Best for: Sterically hindered substrates, electron-rich alkenes, or when phosphine ligands fail. Mechanism: "Ligand-free" approach.[3][4] Tetraalkylammonium salts (TBAB) stabilize Pd-nanoclusters and increase the solubility of inorganic bases.

Materials

• Substrate: 1-substituted-3-bromo-1H-pyrazole (1.0 equiv)

• Catalyst: Pd(OAc)₂ (5 - 10 mol%)

• Additive: Tetrabutylammonium bromide (TBAB) (1.0 equiv)

  • Role: Stabilizes Pd(0) nanoparticles preventing "Pd black" precipitation.

• Base: Potassium Carbonate (K₂CO₃) or Potassium Acetate (KOAc) (2.5 equiv, anhydrous/micronized)

• Solvent: DMF (0.2 M)

Step-by-Step Procedure

• Mixing: In a reaction tube, combine Pd(OAc)₂, TBAB, K₂CO₃, and the pyrazole substrate.

• Solvent: Add DMF. Sonicate for 5 minutes to ensure fine dispersion of the solid base.

• Alkene: Add the alkene (1.5 - 2.0 equiv).

• Reaction: Heat to 80°C - 100°C .

  • Note: These conditions often proceed faster than Protocol A. Check HPLC at 4 hours.

• Workup: Dilute with water and extract with EtOAc. Caution: TBAB can cause emulsions. Wash organic layer thoroughly with brine to break emulsions.

Optimization & Troubleshooting Matrix

Use this table to guide experimental adjustments if the standard protocols yield suboptimal results.

Variable	Standard Condition	Optimization for Low Yield	Optimization for Regio-Isomers
Ligand	P(o-tolyl)₃	P(t-Bu)₃ or XPhos (Accelerates Ox. Add.)	dppf (Bidentate ligands enforce geometry)
Base	Et₃N	Cy₂NMe (Higher boiling point)	Ag₂CO₃ (Forces cationic pathway, prevents isomerization)
Solvent	DMF	DMAc or NMP (Higher thermal stability)	1,4-Dioxane (Lower polarity)
Additive	None	TBAB (1.0 eq)	AgOTf (Scavenges halide)

Diagram 2: Optimization Decision Tree

A logical workflow for selecting the correct conditions based on initial screening results.

Caption: Workflow for optimizing reaction conditions based on observed failure modes.

References

• Mechanistic Overview & Ligand Effects

  • Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066.

• Jeffery Conditions (Phase Transfer)

  • Jeffery, T. (1996).[5] On the efficiency of tetraalkylammonium salts in Heck type reactions. Tetrahedron, 52(30), 10113-10130.

• Application to Indazoles/Pyrazoles (Mechanochemistry & TBAB)

  • Zhang, S., et al. (2018).[1] Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions. Beilstein Journal of Organic Chemistry, 14, 822–830.

• Bulky Phosphines in Heterocycle Coupling

  • Littke, A. F., & Fu, G. C. (2001). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. (Demonstrates utility of P(t-Bu)

Sources

• 1. BJOC - Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. bilder.buecher.de [bilder.buecher.de]
• 5. people.uniurb.it [people.uniurb.it]

Application Note: Sonogashira Coupling of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol

Abstract & Strategic Overview

This application note details the method development and execution for the Sonogashira cross-coupling of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol (referred to herein as Substrate-Br ). This scaffold is a critical intermediate in the synthesis of kinase inhibitors and biologically active heterocycles.

The reaction presents a tripartite chemoselectivity challenge:

• Electronic Deactivation: The electron-rich nature of the pyrazole ring renders the C3-bromide less reactive toward oxidative addition compared to aryl bromides.

• Protecting Group Sensitivity: The oxan-2-yl (tetrahydropyranyl, THP) moiety is acid-labile. Standard acidic workups or unbuffered silica chromatography can lead to premature deprotection.

• Free Hydroxyl Group: The C5-hydroxymethyl group is left unprotected to streamline the synthesis. While generally tolerated, it necessitates the use of anhydrous conditions to prevent competitive side reactions or catalyst deactivation.

This protocol utilizes a Pd(PPh₃)₄ / CuI catalytic system in DMF/Et₃N , optimized for conversion efficiency while maintaining the integrity of the THP protecting group.

Mechanistic Insight

The reaction proceeds via the standard Pd(0)/Cu(I) catalytic cycle.[1] The rate-determining step for this specific substrate is the oxidative addition of the Pd(0) species into the C(sp²)–Br bond of the pyrazole. The electron-rich nature of the pyrazole ring increases the bond dissociation energy of the C-Br bond, requiring elevated temperatures (80–90 °C) compared to corresponding iodides.

Figure 1: Catalytic Cycle & Reaction Pathway

Caption: The dual-cycle mechanism highlighting the intersection of the Palladium cycle (oxidative addition) and Copper cycle (alkyne activation).[2]

Optimization & Condition Screening

The following matrix summarizes the optimization process used to establish the standard protocol. The primary goal was maximizing yield while suppressing the formation of the Glaser homocoupling byproduct.

Table 1: Reaction Condition Optimization Matrix

Entry	Catalyst (5 mol%)	Co-Catalyst (5 mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)	Observations
1	Pd(PPh₃)₂Cl₂	CuI	Et₃N (3.0)	THF	60	35	Low conversion; SM recovered.
2	Pd(PPh₃)₂Cl₂	CuI	Et₃N (3.[3]0)	DMF	90	68	Moderate yield; significant homocoupling.
3	Pd(PPh₃)₄	CuI	Et₃N (5.0)	DMF	85	92	Optimal Conditions. Clean profile.
4	Pd(dppf)Cl₂	CuI	Cs₂CO₃ (3.0)	DMSO	100	55	Complex mixture; THP instability suspected.
5	Pd(PPh₃)₄	None	Et₃N (5.0)	DMF	100	<10	Cu-free conditions failed for this bromide.

Key Takeaway: The use of Pd(PPh₃)₄ (Tetrakis) in DMF proved superior to bidentate ligands or ethereal solvents. The higher boiling point of DMF allows the reaction to reach the activation energy required for the bromopyrazole oxidative addition.

Detailed Experimental Protocol

Reagents & Equipment[4][5]

• Substrate: [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol (1.0 equiv)

• Alkyne: Terminal alkyne (1.2 – 1.5 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Co-Catalyst: Copper(I) Iodide [CuI] (0.05 equiv)

• Base: Triethylamine [Et₃N] (5.0 equiv) - Must be dry/degassed.

• Solvent: N,N-Dimethylformamide [DMF] (Anhydrous, 0.2 M concentration relative to substrate)

Step-by-Step Procedure

Step 1: Inert Atmosphere Setup Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Allow to cool under a stream of Argon or Nitrogen.

• Why: Oxygen promotes Glaser homocoupling of the alkyne and oxidizes the Pd(0) catalyst to inactive Pd(II) species.

Step 2: Reagent Charging Charge the flask with Substrate-Br (1.0 equiv), Pd(PPh₃)₄ (5 mol%), and CuI (5 mol%).

• Note: If the alkyne is a solid, add it at this stage. If liquid, add in Step 3.

Step 3: Solvent & Base Addition Seal the flask with a septum. Evacuate and backfill with Argon (3 cycles). Syringe in anhydrous DMF and Et₃N . If the alkyne is liquid, add it now via syringe.

• Concentration: Maintain ~0.2 M. Too dilute (<0.1 M) slows the reaction; too concentrated (>0.5 M) can lead to solubility issues with the polar substrate.

Step 4: Reaction Heat the mixture to 85 °C in an oil bath. Stir vigorously.

• Monitoring: Check by TLC or LCMS every 2 hours. The reaction typically requires 4–16 hours for completion depending on the steric bulk of the alkyne.

• Visual Cue: The solution will darken from yellow/orange to dark brown/black as the reaction progresses.

Step 5: Workup (Crucial for THP Stability)

• Cool the reaction to room temperature.

• Dilute with Ethyl Acetate (EtOAc) (5x reaction volume).

• Filter through a small pad of Celite to remove Pd/Cu residues. Rinse the pad with EtOAc.

• Wash the filtrate with Water (2x) and Brine (1x).

  • Warning: Do NOT use 1M HCl or acidic buffers. The THP group will hydrolyze to the pyrazole-NH and an aldehyde, destroying the product.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 6: Purification Purify via flash column chromatography on silica gel.

• Pre-treatment: Slurry the silica gel in the eluent containing 1% Et₃N before packing the column. This neutralizes acidic sites on the silica that could cleave the THP group during separation.

• Eluent: Typically Hexanes/EtOAc gradients (e.g., 0% → 50% EtOAc).

Experimental Workflow Diagram

Caption: Decision tree and physical workflow for the synthesis, emphasizing the critical monitoring and purification steps.

The Scientist's Note: Troubleshooting & Critical Parameters

The "Black Precipitate" Phenomenon

If the reaction mixture turns black immediately upon heating and conversion stalls, "Palladium Black" has precipitated. This indicates catalyst decomposition.

• Cause: Insufficient ligand (PPh₃) stabilization or oxygen leakage.

• Fix: Add 10 mol% extra PPh₃ to the initial setup or degas the solvent more thoroughly (sparge with Argon for 15 mins).

THP Deprotection Risks

If you observe a new spot on TLC that is much more polar than the product during purification, you likely lost the THP group.

• Prevention: Ensure the NMR solvent (CDCl₃) is not acidic (store over K₂CO₃) and strictly adhere to the 1% Et₃N rule for silica columns.

Reactivity of the Alcohol

The primary alcohol at C5 is generally spectator-like. However, if using highly electrophilic alkynes, competitive O-alkylation is possible (though rare under Sonogashira conditions). If this occurs, protect the alcohol as a TBDMS ether prior to coupling; the TBDMS group is orthogonal to the THP group under basic/neutral conditions.

References

• Sonogashira Coupling of Heterocycles: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922.

• Pyrazoles in Medicinal Chemistry: Fustero, S., et al. (2011). Improved Regioselectivity in the Synthesis of Pyrazoles. Journal of Organic Chemistry.

• THP Protection Stability: Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience. (General Reference for THP stability profiles).

• Sonogashira Protocols for Bromopyridines/Pyrazoles: BenchChem Application Notes. Optimized Reaction Conditions for Sonogashira Coupling of 2-Amino-3-Bromopyridine.

• Palladium Catalyst Selection: Science of Synthesis: Cross Coupling and Heck-Type Reactions. Thieme Chemistry.

Sources

• 1. arodes.hes-so.ch [arodes.hes-so.ch]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]

Application Note: One-Pot Functionalization of Pyrazoles via THP-Protected Precursors

Executive Summary

The pyrazole pharmacophore is ubiquitous in medicinal chemistry, yet its regioselective functionalization remains a synthetic bottleneck. Direct lithiation of unprotected pyrazoles is often thwarted by the acidic N-H proton, while traditional protecting groups (e.g., SEM, BOM) can be difficult to remove or atom-inefficient.

This guide details a robust one-pot protocol for the C5-functionalization of

-tetrahydropyranyl (THP) pyrazoles followed by in situ acidic deprotection. This methodology leverages the THP group's dual role: it masks the acidic proton to enable lithiation and directs regioselectivity to the C5 position. Upon deprotection, the resulting 5-substituted product tautomerizes to the thermodynamically stable 3(5)-substituted pyrazole, effectively providing access to valuable 3-substituted pyrazole scaffolds.

Key Advantages:

• Atom Economy: Eliminates intermediate isolation steps.

• Regiocontrol: Exclusive C5-lithiation directed by the THP group.

• Versatility: Compatible with alkyl halides, carbonyls, and heteroatom electrophiles.

• Scalability: Avoids chromatography for intermediates; suitable for gram-scale synthesis.

Mechanistic Rationale

The success of this protocol relies on the specific reactivity of the 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole intermediate.

• Directed Lithiation: Treatment with

  -butyllithium ( -BuLi) at -78 °C effects exclusive deprotonation at the C5 position. The oxygen atoms in the THP ring can coordinate with the lithium cation, stabilizing the transition state and directing the base to the ortho-position (C5).

• Electrophilic Trapping: The resulting C5-lithio species reacts rapidly with electrophiles (

  ) to form 5-E-1-THP-pyrazole .

• Deprotection & Tautomerization: Acidic hydrolysis removes the THP acetal. The resulting 5-substituted-1H-pyrazole undergoes rapid tautomerization to the 3-substituted isomer (if

  -unsubstituted), which is often the preferred tautomer in solution.

Pathway Visualization

Figure 1: Reaction pathway for the one-pot functionalization and deprotection sequence.

Experimental Protocol

Reagents and Materials[1][2][3][4][5][6][7][8][9][10][11]

• Substrate: 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole (Commercial or synthesized in situ).

• Base:

  -Butyllithium ( -BuLi), 1.6 M or 2.5 M in hexanes.

• Solvent: Anhydrous Tetrahydrofuran (THF), inhibitor-free.

• Electrophile: Alkyl halide (R-X), Aldehyde, or Ketone.

• Deprotection Agent: Methanol (MeOH) and concentrated Hydrochloric Acid (HCl, 37%).

• Inert Gas: Argon or Nitrogen.

Step-by-Step Methodology

Phase A: Lithiation and Functionalization

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon.

• Dissolution: Add 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole (1.0 equiv, e.g., 5.0 mmol) and anhydrous THF (5 mL per mmol substrate).

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C). Allow 15 minutes for equilibration.

• Lithiation: Dropwise add

  -BuLi (1.1 equiv) over 10 minutes via syringe.

  • Observation: A color change (often to yellow/orange) indicates formation of the lithiated species.

  • Time: Stir at -78 °C for 45–60 minutes to ensure complete deprotonation.

• Electrophile Addition: Add the Electrophile (1.2 equiv) dropwise (neat or dissolved in minimal THF).

  • Note: If using solid electrophiles, dissolve in THF first.

• Warming: Allow the reaction to stir at -78 °C for 1 hour, then remove the cooling bath and allow it to warm to Room Temperature (RT) over 1–2 hours.

  • Checkpoint: Monitor by TLC (silica, Hex/EtOAc). The starting material spot should disappear, replaced by the less polar functionalized intermediate.

Phase B: One-Pot Deprotection

• Quench/Acidification: Once functionalization is complete (verified by TLC), add Methanol (5 mL per mmol) directly to the reaction flask.

• Hydrolysis: Add concentrated HCl (2–3 equiv relative to substrate).

  • Exotherm Warning: Add acid slowly if the reaction is warm.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 60 °C (or mild reflux) for 1–2 hours.

  • Mechanism:[1][2][3][4][5][6] This cleaves the acid-labile THP acetal.

• Workup:

  • Cool to RT.

  • Neutralize with saturated NaHCO

    solution (pH ~8).

  • Extract with Ethyl Acetate (3 x 20 mL).

  • Wash combined organics with Brine, dry over Na

    SO , and concentrate in vacuo.

Workflow Diagram

Figure 2: Operational workflow for the one-pot synthesis.

Performance Data & Scope

The following table summarizes typical yields expected when applying this protocol to various electrophiles, based on validation studies using 1-THP-pyrazole as the starting core [1].

Electrophile Class	Specific Example	Product (3/5-Substituted)	Typical Yield (%)	Notes
Alkyl Halide	Methyl Iodide	3(5)-Methylpyrazole	85-95%	Highly exothermic quench
Alkyl Halide	1-Iodohexane	3(5)-Hexylpyrazole	88-92%	Standard efficiency
Alkyl Halide	Benzyl Bromide	3(5)-Benzylpyrazole	80-85%	Clean conversion
Carbonyl	Benzaldehyde	Phenyl(1H-pyrazol-3-yl)methanol	70-78%	Secondary alcohol formed
Silyl	TMS-Cl	3(5)-TMS-pyrazole	90-95%	Use anhydrous workup
Halogen	Iodine ( )	3(5)-Iodopyrazole	75-80%	Light sensitive product

Note on Regiochemistry: While the reaction functionalizes the C5 position of the protected intermediate, the final deprotected product exists in tautomeric equilibrium. For

-unsubstituted pyrazoles, the 3-alkyl tautomer is generally favored in solution over the 5-alkyl form due to reduced steric clash between the adjacent nitrogen lone pairs and the substituent.

Troubleshooting & Optimization

"Self-Validating" Controls

• Moisture Check: If the solution becomes cloudy immediately upon adding

  -BuLi, moisture is present. The lithiated intermediate should be a clear, colored solution.

• Lithiation Efficiency: Remove a small aliquot after Step 4, quench with D

  O, and run NMR. >95% deuterium incorporation at C5 confirms successful lithiation.

Common Pitfalls

• Incomplete Deprotection: If TLC shows a spot with higher R

  than the product but lower than the THP-intermediate, the deprotection is incomplete. Increase reflux time or acid concentration.

• Over-Alkylation: Use strictly 1.1–1.2 equivalents of electrophile. Excess alkyl halide can react with the pyrazole nitrogen after deprotection if base is still present (though the acidic workup prevents this).

References

• Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles.[7][6][8] RSC Advances, 5(31), 24081–24093.[8]

• Sadira, A. M., et al. (2018). Regioselective Synthesis of Pyrazoles: A Review. Journal of Heterocyclic Chemistry.
• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for THP deprotection conditions).

Sources

• 1. One moment, please... [total-synthesis.com]
• 2. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 3. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

protocol for THP deprotection of N-protected pyrazoles

Application Note: Robust Protocols for the Deprotection of N-Protected Pyrazoles (THP Removal)

Abstract The tetrahydropyranyl (THP) group is a widely utilized protecting group for the nitrogen atom of pyrazoles, offering resistance to basic conditions, organometallics (e.g., lithiation), and nucleophiles.[1] However, its removal is a critical process step that requires precise control to avoid substrate degradation or incomplete deprotection. This guide details the mechanistic basis and three validated protocols for the acid-catalyzed deprotection of N-THP pyrazoles, tailored for substrates of varying sensitivity.

Scientific Foundation: Mechanism of Action

The cleavage of the N-THP bond is an acid-catalyzed hydrolysis of a hemiaminal ether. Unlike O-THP ethers, the nitrogen atom in the pyrazole ring is part of an aromatic system, which influences the lability of the C-N bond.

Mechanistic Pathway:

• Protonation: The reaction initiates with the protonation of the tetrahydropyranyl ring oxygen (or potentially the pyrazole nitrogen, though the ether oxygen pathway is kinetically productive for cleavage).

• Elimination: The lone pair from the THP ring oxygen assists in the cleavage of the C-N bond, expelling the neutral pyrazole and generating a resonance-stabilized oxocarbenium ion.

• Trapping: The reactive oxocarbenium intermediate is intercepted by a nucleophile (water or alcohol) to form a hemiacetal (which hydrolyzes to 5-hydroxypentanal) or an acetal, respectively.

Key Insight: The choice of solvent acts as the "trap" for the THP residue. Using an alcohol (MeOH/EtOH) prevents the formation of the aldehyde side-product, converting the THP group into a benign alkyl-THP ether, which is easily removed during workup.

Figure 1: Mechanistic pathway of acid-catalyzed N-THP cleavage showing the critical oxocarbenium intermediate.

Strategic Considerations & Method Selection

Before selecting a protocol, evaluate the substrate's sensitivity to acid and temperature.

Parameter	Protocol A: Standard (HCl)	Protocol B: Mild (p-TsOH)	Protocol C: Selective (TFA)
Acid Strength	High (pH < 1)	Medium (Organic Acid)	Variable (Concentration dependent)
Temperature	RT to Reflux (60-80°C)	RT to 50°C	RT
Solvent System	Ethanol/Methanol	Methanol/DCM	DCM (Anhydrous)
Substrate Suitability	Robust substrates	Acid-sensitive functional groups	Highly sensitive / Complex scaffolds
Byproduct	5-hydroxypentanal (if aqueous)	THP-Methyl Ether	THP-Trifluoroacetate / Silane adduct

Experimental Protocols

Protocol A: Standard Hydrolysis (HCl/Ethanol)

The workhorse method for robust substrates. High throughput and cost-effective.

Reagents:

• Concentrated HCl (37%) or 4M HCl in Dioxane.

• Ethanol (EtOH) or Methanol (MeOH).

• Saturated NaHCO₃ solution.

Procedure:

• Dissolution: Dissolve the N-THP pyrazole (1.0 equiv) in Ethanol (0.1 M concentration).

• Acid Addition: Add concentrated HCl (3.0 – 5.0 equiv) dropwise at room temperature.

  • Note: If solubility is an issue, use a 1:1 mixture of THF/EtOH.

• Reaction: Stir the mixture.

  • Option A (RT): Stir for 2–12 hours. Monitor by TLC/LCMS.

  • Option B (Thermal): If conversion is <50% after 2 hours, heat to 50–60°C for 1–3 hours.

• Workup:

  • Concentrate the solvent under reduced pressure (remove volatiles).[2]

  • Dilute residue with Ethyl Acetate (EtOAc).

  • Neutralize carefully with saturated NaHCO₃ solution (gas evolution!).

  • Extract organic layer, wash with brine, dry over Na₂SO₄, and concentrate.[2]

Validation Check:

• LCMS: Look for the mass of [M-84+H]+ (Loss of THP, M=84).

• NMR: Disappearance of THP multiplets at ~3.5–4.0 ppm (O-CH2) and ~1.6 ppm (CH2 chain). Appearance of broad NH singlet (10–13 ppm).

Protocol B: Mild Sulfonic Acid Catalysis (p-TsOH)

Ideal for substrates containing esters, amides, or other groups sensitive to strong mineral acids.

Reagents:

• p-Toluenesulfonic acid monohydrate (p-TsOH[2]·H₂O).

• Methanol (MeOH).[2]

Procedure:

• Dissolution: Dissolve the substrate in Methanol (0.1 – 0.2 M).

• Catalyst Addition: Add p-TsOH·H₂O (0.1 – 0.5 equiv).

  • Note: Although catalytic amounts often suffice, using 0.5–1.0 equiv accelerates the reaction without significant degradation.

• Reaction: Stir at room temperature for 4–16 hours.

  • Optimization: If the reaction is sluggish, heat to 40°C.

• Quench: Add solid NaHCO₃ (2 equiv) directly to the reaction mixture and stir for 10 mins.

• Workup: Filter off the solids, concentrate the filtrate, and purify by flash chromatography if necessary.

Protocol C: Scavenger-Assisted Cleavage (TFA/DCM)

Designed for complex molecules where the released THP cation might re-attach to other nucleophilic sites (e.g., indoles, phenols).

Reagents:

• Trifluoroacetic Acid (TFA).

• Dichloromethane (DCM).[2]

• Scavenger: Triethylsilane (Et₃SiH) or Methanol.

Procedure:

• Preparation: Dissolve substrate in DCM (0.1 M).

• Scavenger Addition: Add Et₃SiH (2.0 equiv) or MeOH (10% v/v).

  • Why? Et₃SiH irreversibly reduces the oxocarbenium ion to tetrahydropyran, preventing side reactions.

• Acidolysis: Add TFA slowly (10–20% v/v final concentration).

• Reaction: Stir at 0°C to Room Temperature for 1–4 hours.

• Workup:

  • Remove TFA/DCM stream under nitrogen or reduced pressure (azeotrope with Toluene if needed to remove trace TFA).

  • Redissolve in EtOAc, wash with NaHCO₃, and isolate.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Incomplete Conversion	N-THP bond is sterically shielded or pyrazole is electron-deficient.	Increase temperature to reflux (Protocol A). Switch to 4M HCl in Dioxane (anhydrous conditions sometimes accelerate cleavage).
New Impurity (+16 mass)	Oxidation of the pyrazole or THP ring opening without trapping.	Ensure inert atmosphere (N₂).[3] Use MeOH in the solvent system to trap the THP cation as the acetal.
Product is Water Soluble	Pyrazole is small/polar.	Do not use aqueous workup. Use Protocol B (p-TsOH), quench with solid base, filter, and evaporate.
Regioisomer Mix	Tautomerization after deprotection.	N-unsubstituted pyrazoles exist as tautomers (e.g., 3- vs 5-substituted). This is intrinsic; report as a tautomeric mixture.

Decision Workflow

Figure 2: Decision tree for selecting the optimal deprotection strategy based on substrate functionality.

References

• Greene, T. W.; Wuts, P. G. M.[4] Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.

• Wuts, P. G. M.[4] Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, 2014.

• Kocienski, P. J. Protecting Groups, 3rd ed.; Thieme: Stuttgart, 2005.

• Ahmed, B. M.; Mezei, G. "Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles."[5][6] RSC Advances, 2015 , 5, 23781-23789.

• Narender, M.; Reddy, M. S.; Rao, K. R.[4] "Oxidative deprotection of tetrahydropyranyl (THP) ethers with N-bromosuccinimide." Synthesis, 2004 , 11, 1741-1743.[4]

• Stephens, J. R.; et al. "Bismuth Triflate-Catalyzed Deprotection of THP Ethers."[4] Eur. J. Org.[4] Chem., 2003 , 2003, 3827-3831.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 5. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]

Application Note &amp; Protocol Guide: Strategic Functionalization of the C5-Methanol Group on the Pyrazole Scaffold

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole motif is a cornerstone in medicinal chemistry, imparting unique physicochemical and pharmacological properties to a vast array of therapeutic agents. The C5-hydroxymethyl substituent, in particular, serves as a versatile synthetic handle, enabling a diverse range of structural modifications crucial for optimizing drug-like properties. This document provides a comprehensive guide for the strategic functionalization of the C5-methanol group on a pyrazole ring. We will explore key transformations, including oxidation, etherification, esterification, and halogenation, offering detailed, field-tested protocols and expert insights into reaction design and troubleshooting.

Introduction: The C5-Methanol Group as a Gateway for Pyrazole Diversification

The pyrazole core is a privileged scaffold in drug discovery, present in numerous FDA-approved drugs such as Celecoxib, Sildenafil, and Rimonabant. The C5-position of the pyrazole ring is often a key vector for molecular elaboration, allowing for the introduction of various functionalities that can modulate potency, selectivity, solubility, and metabolic stability. The C5-methanol group (-CH₂OH) is a particularly attractive starting point due to its ready accessibility through established synthetic routes and its versatile reactivity.

This guide will provide detailed protocols and the underlying chemical logic for the most effective transformations of the C5-methanol group, empowering researchers to efficiently generate diverse libraries of pyrazole-based compounds for biological screening.

Core Functionalization Strategies: A Practical Overview

The primary transformations of the C5-methanol group can be categorized into four main classes:

• Oxidation: Conversion to the corresponding aldehyde or carboxylic acid.

• Etherification: Formation of ether linkages.

• Esterification: Formation of ester linkages.

• Halogenation: Conversion to a halomethyl group, a precursor for nucleophilic substitution.

The choice of strategy is dictated by the desired final functionality and the overall synthetic scheme.

Figure 1: Key functionalization pathways for the pyrazole C5-methanol group.

Oxidation Protocols: Accessing Aldehydes and Carboxylic Acids

Oxidation of the C5-methanol provides access to the C5-aldehyde and C5-carboxylic acid, which are valuable intermediates for further modifications such as reductive amination, Wittig reactions, or amide bond formation. The choice of oxidant is critical to control the level of oxidation.

Selective Oxidation to the Aldehyde

Milder oxidizing agents are required to prevent over-oxidation to the carboxylic acid. Manganese dioxide (MnO₂) is a highly effective and chemoselective reagent for the oxidation of allylic and benzylic-type alcohols.

Protocol 1: MnO₂ Mediated Oxidation to Pyrazole-C5-carboxaldehyde

• Materials:

  • (Pyrazole-5-yl)methanol starting material

  • Activated Manganese Dioxide (MnO₂)

  • Dichloromethane (DCM), anhydrous

  • Celite®

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, and standard glassware

• Procedure:

  • To a solution of (pyrazole-5-yl)methanol (1.0 eq) in anhydrous DCM (0.1 M), add activated MnO₂ (5-10 eq by weight).

  • Stir the resulting black suspension vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-16 hours.

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the MnO₂. Wash the Celite® pad with additional DCM.

  • Combine the filtrates and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent in vacuo to yield the crude pyrazole-5-carboxaldehyde.

  • Purify the crude product by column chromatography on silica gel if necessary.

• Expert Insights: The activity of MnO₂ can vary between batches. It is advisable to use a significant excess of a freshly activated reagent. The reaction is heterogeneous, so efficient stirring is crucial for optimal results.

Oxidation to the Carboxylic Acid

Stronger oxidizing agents are necessary to convert the primary alcohol to a carboxylic acid. Potassium permanganate (KMnO₄) is a classic and cost-effective choice.

Protocol 2: KMnO₄ Mediated Oxidation to Pyrazole-5-carboxylic Acid

• Materials:

  • (Pyrazole-5-yl)methanol starting material

  • Potassium Permanganate (KMnO₄)

  • Acetone/Water or Pyridine/Water solvent system

  • Sodium bisulfite (NaHSO₃)

  • Hydrochloric Acid (HCl), 1M

  • Standard glassware for reaction and work-up

• Procedure:

  • Dissolve the (pyrazole-5-yl)methanol (1.0 eq) in a suitable solvent mixture such as acetone/water (1:1).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of KMnO₄ (2-3 eq) in water portion-wise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir until the purple color has discharged and a brown precipitate of MnO₂ has formed.

  • Quench the reaction by adding a saturated solution of NaHSO₃ until the brown precipitate dissolves.

  • Acidify the reaction mixture to pH 2-3 with 1M HCl.

  • If a precipitate forms, collect the solid by filtration. If no precipitate forms, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic extracts over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the pyrazole-5-carboxylic acid.

• Trustworthiness Note: The reaction is highly exothermic. Careful temperature control during the KMnO₄ addition is critical to prevent runaway reactions.

Etherification: Building Diverse Side Chains

The Williamson ether synthesis is a robust method for forming ether linkages from the C5-methanol group. This involves deprotonation of the alcohol to form an alkoxide, followed by reaction with an alkyl halide.

Figure 2: Workflow for Williamson ether synthesis at the C5-methanol position.

Protocol 3: Williamson Ether Synthesis

• Materials:

  • (Pyrazole-5-yl)methanol starting material

  • Sodium Hydride (NaH), 60% dispersion in mineral oil

  • Alkyl halide (e.g., benzyl bromide, ethyl iodide)

  • Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

  • Saturated aqueous Ammonium Chloride (NH₄Cl)

  • Standard glassware for anhydrous reactions

• Procedure:

  • To a suspension of NaH (1.2 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar), add a solution of (pyrazole-5-yl)methanol (1.0 eq) in anhydrous THF dropwise at 0 °C.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

  • Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until TLC or LC-MS indicates complete consumption of the starting material. Gentle heating may be required for less reactive halides.

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography.

• Authoritative Grounding: The Williamson ether synthesis is a classic Sₙ2 reaction. The choice of a polar aprotic solvent like THF or DMF is crucial for solvating the cation and promoting the nucleophilic attack of the alkoxide.

Esterification and Halogenation: Further Functionalization Handles

Esterification provides a means to introduce a wide variety of acyl groups, while halogenation converts the C5-methanol into a more reactive electrophilic center.

Esterification

Standard esterification conditions, such as reaction with an acid chloride or anhydride in the presence of a base, are generally effective.

Table 1: Common Esterification Conditions

Acylating Agent	Base	Solvent	Typical Temperature
Acid Chloride (RCOCl)	Pyridine or Triethylamine	DCM or THF	0 °C to RT
Acid Anhydride ((RCO)₂O)	DMAP (catalytic), Pyridine	DCM	RT

Halogenation

Conversion of the alcohol to a halide, typically a chloride or bromide, creates a versatile intermediate for subsequent nucleophilic substitution reactions.

Protocol 4: Conversion to Pyrazole-C5-chloromethane

• Materials:

  • (Pyrazole-5-yl)methanol starting material

  • Thionyl Chloride (SOCl₂)

  • Anhydrous Dichloromethane (DCM)

  • Ice bath

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Procedure:

  • Dissolve the (pyrazole-5-yl)methanol (1.0 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add thionyl chloride (1.5 eq) dropwise. Gas evolution (SO₂ and HCl) will be observed.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction by TLC.

  • Carefully pour the reaction mixture onto crushed ice and then slowly add saturated aqueous NaHCO₃ to neutralize the excess acid.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • The resulting pyrazole-5-chloromethane is often used crude in the next step due to potential instability.

• Expert Insights: Thionyl chloride is a hazardous reagent and should be handled in a well-ventilated fume hood. The work-up procedure must be performed carefully to control the quenching of excess SOCl₂.

Conclusion

The C5-methanol group on the pyrazole ring is a linchpin for synthetic diversification. The protocols outlined in this guide for oxidation, etherification, and halogenation provide a robust toolkit for medicinal chemists and researchers. Mastery of these fundamental transformations enables the systematic exploration of structure-activity relationships and the development of novel pyrazole-based compounds with optimized therapeutic potential.

References

• Title: Williamson Ether Synthesis Source: Organic Chemistry, 5th Edition, Maitland Jones Jr. URL: [Link]

using [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol in parallel synthesis

Application Note: High-Throughput Utilization of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol in Parallel Synthesis

Executive Summary

The scaffold [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol (hereafter referred to as Scaffold 1 ) represents a high-value "linchpin" intermediate for medicinal chemistry.[1][2][3] Its structural utility is derived from three distinct features:

• C3-Bromide: A pre-activated handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).[1][2][3]

• C5-Primary Alcohol: A versatile vector for nucleophilic substitution (Mitsunobu), oxidation (to aldehydes for reductive amination), or etherification.[2]

• N1-Oxanyl (THP) Group: A robust protecting group that masks the acidic pyrazole NH, improving solubility in organic solvents (THF, DCM) and preventing catalyst poisoning during metallation steps.

This guide details the protocols for utilizing Scaffold 1 in parallel synthesis to generate diverse libraries of kinase inhibitors and GPCR modulators.

Chemo-Physical Profile & Handling

Property	Specification	Operational Note
Molecular Weight	261.12 g/mol	Suitable for fragment-based drug design (FBDD).[1][2][3]
Appearance	White to off-white solid	Hygroscopic; store under inert atmosphere.[1][2][3]
Solubility	High: DCM, THF, MeOH, DMSO	Ideal for solution-phase parallel synthesis.[2][3]
THP Stability	Base: Stable (pH 8–14) Acid: Labile (pH < 4)	CRITICAL: Avoid acidic workups prior to final deprotection.[2]
Thermal Limit	< 100°C	Prolonged heating >120°C may induce THP migration (1,5- to 1,3-isomerization).[1][2][3]

Parallel Synthesis Strategy: The Divergent Workflow

To maximize library diversity, we employ a "Branch-and-Build" strategy.[1][2][3] The order of operations is critical. The C3-Bromide coupling is generally performed before THP removal to utilize the solubility conferred by the protecting group. However, the C5-alcohol functionalization can be performed either before or after C3-coupling, depending on the chemosensitivity of the introduced groups.

Workflow Visualization

Figure 1: Decision tree for divergent synthesis using Scaffold 1.[1][2][3] Path A is the standard route for biaryl library generation.

Detailed Experimental Protocols

Protocol A: High-Throughput Suzuki-Miyaura Coupling (C3-Diversification)

Objective: Installation of aryl/heteroaryl groups at the C3 position. Scale: 100 µmol per well (96-well block).[1][2][3]

Reagents:

• Catalyst: Pd(dppf)Cl₂[1][2][4]·DCM (5 mol%) - Chosen for resistance to oxidation in open-air automated dispensing.[1][2][3]

• Base: K₂CO₃ (2.0 M aqueous).[2]

• Solvent: 1,4-Dioxane.[1][2][3]

Step-by-Step:

• Dispensing: To each well of a reaction block, add Scaffold 1 (26 mg, 0.1 mmol) in Dioxane (0.5 mL).

• Boronate Addition: Add diverse Aryl Boronic Acids (0.15 mmol, 1.5 eq).

• Catalyst Master Mix: Prepare a slurry of Pd(dppf)Cl₂ (4 mg) and K₂CO₃ (150 µL, 2M) in Dioxane (0.5 mL) per reaction. Dispense into wells.

• Reaction: Seal block and heat at 90°C for 4 hours with vigorous shaking (600 rpm). Note: Do not exceed 100°C to prevent THP instability.

• Workup: Cool to RT. Filter through a Celite/MgSO₄ pad (using a vacuum manifold) to remove Pd black and water. Elute with EtOAc.

• QC: Check conversion via LC-MS. Expect [M+H] corresponding to Product+THP.

Expert Insight: The THP group renders the pyrazole lipophilic. If the boronic acid is highly polar, use a Dioxane:Water (4:1) mix to ensure phase homogeneity at 90°C.

Protocol B: Mitsunobu Functionalization (C5-Diversification)

Objective: Conversion of the C5-alcohol to an ether or amine (inversion of configuration is irrelevant here as the carbon is achiral, but the mechanism allows substitution with weak nucleophiles like phenols).

Reagents:

• Phosphine: Polymer-supported Triphenylphosphine (PS-PPh₃) - Facilitates filtration-based purification.[1][2][3]

• Azo Reagent: DIAD (Diisopropyl azodicarboxylate).[2][5]

• Nucleophile: Phenols, acidic amines, or imides.

Step-by-Step:

• Preparation: Swell PS-PPh₃ (1.5 eq) in anhydrous THF (1 mL) in a fritted filter plate for 15 mins.

• Loading: Add Scaffold 1 (0.1 mmol) and the Nucleophile (1.2 eq) to the well.

• Activation: Cool block to 0°C. Add DIAD (1.5 eq) dropwise.

• Incubation: Shake at Room Temperature (25°C) for 12 hours.

• Isolation: Drain the solvent into a collection plate. Wash the resin with DCM (2 x 0.5 mL). The filtrate contains the product and reduced DIAD.

• Purification: Evaporate solvent. If necessary, pass through a SCX-2 cartridge (if product is basic) or silica plug.[1][2][3]

Self-Validating Check: The disappearance of the broad OH stretch (3200-3500 cm⁻¹) in IR or the shift of the CH₂ protons in ¹H NMR confirms conversion.

Protocol C: THP Deprotection (The "Release")

Objective: Removal of the oxan-2-yl group to yield the bioactive NH-pyrazole.[1][2][3]

Reagents:

• 4M HCl in Dioxane OR TFA/DCM (1:4).

Step-by-Step:

• Dissolution: Dissolve the crude intermediate from Protocol A/B in DCM (0.5 mL).

• Acidolysis: Add TFA (0.5 mL) or 4M HCl/Dioxane (0.5 mL).

• Reaction: Shake at RT for 2 hours.

• Monitoring: LC-MS should show a mass loss of 84 Da (THP group).

• Neutralization (Crucial): Evaporate volatiles. Redissolve in MeOH. Pass through a carbonate-based SPE cartridge (e.g., PL-HCO3 MP) to neutralize the acid salt.[1][2][3]

• Final Isolation: Lyophilize to obtain the free base pyrazole library.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Low Yield in Suzuki	Pd Catalyst poisoning by pyrazole N	Ensure THP protection is intact before coupling. Unprotected NH-pyrazoles bind Pd strongly.[1][2][3]
Regioisomers in LCMS	THP Migration (1,5 to 1,3)	Reaction temperature exceeded 110°C. Lower temp to 80-90°C and extend time.
Incomplete Mitsunobu	pKa of nucleophile too high	Mitsunobu works best with nucleophiles pKa < 11. For aliphatic alcohols, use mesylation/alkylation instead.
De-bromination	Hydride source present	Avoid using alcoholic solvents (EtOH/iPrOH) in the Suzuki step if possible; Dioxane is safer.

References

• Sigma-Aldrich. Application Note – Mitsunobu Reaction.[1][2][3] (Detailed mechanism and polymer-supported protocols).

• Organic Chemistry Portal. Suzuki-Miyaura Cross-Coupling of Heteroaryl Compounds.[1][2][3] (Catalyst selection for nitrogen heterocycles).

• National Institutes of Health (NIH) - PubChem. 3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol Compound Summary.[1][2][3] [1][2]

• Billingsley, K. L., et al. "A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds."[2][6] Angew.[5][6] Chem. Int. Ed. (2006).[7][8] (Grounding for Pd(dppf) and SPhos usage in pyrazoles). [1][2]

• ResearchGate. Green Protection of Pyrazole, Thermal Isomerization and Deprotection. (Data on THP stability and migration issues).

Sources

• 1. 3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid | C9H5BrClN3O2 | CID 11587535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. Methyl 3-bromo-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole-5-carboxylate, mixtire OF isomer | C10H13BrN2O3 | CID 135345036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Mitsunobu Reaction [organic-chemistry.org]

Application Note: Advanced Experimental Setup for Palladium-Catalyzed Cross-Coupling Reactions

Introduction & Mechanistic Causality

Palladium-catalyzed cross-coupling reactions, notably the Suzuki-Miyaura and Buchwald-Hartwig aminations, are cornerstone transformations in modern pharmaceutical process chemistry. However, transitioning these reactions from theoretical pathways to quantitative yields requires a rigorous understanding of the underlying thermodynamic and kinetic parameters.

As an application scientist, I frequently observe that reaction failures are rarely due to fundamental chemical incompatibility, but rather a breakdown in experimental setup. To optimize these systems, one must first understand the causality within the Pd(0)/Pd(II) catalytic cycle1[1]:

• Oxidative Addition: The active, electron-rich Pd(0) species inserts into the aryl halide bond. We utilize electron-donating ligands to accelerate this step, which is often rate-limiting when utilizing unreactive aryl chlorides.

• Transmetalation / Coordination: The nucleophile transfers its organic group to the Pd(II) center. This step dictates our choice of base; for instance, base is required to activate boronic acids into nucleophilic boronate complexes.

• Reductive Elimination: The newly formed bond is expelled, regenerating Pd(0). We employ sterically bulky ligands (e.g., XPhos, BINAP) to force the coupling partners into close proximity, dramatically lowering the activation energy for product release.

Caption: The Pd(0)/Pd(II) catalytic cycle for cross-coupling reactions.

Critical Experimental Parameters & Atmospheric Control

The active monoligated Pd(0) species is highly susceptible to oxidation. Exposure to environmental

irreversibly forms inactive Pd(II) oxides, leading to catalyst death and the precipitation of "palladium black" 2[2]. Therefore, rigorous Schlenk techniques and solvent degassing (via freeze-pump-thaw or prolonged argon sparging) are non-negotiable prerequisites.

Caption: Standard Schlenk line workflow for air- and moisture-sensitive setups.

Validated Step-by-Step Methodologies

Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

This protocol is optimized for coupling aryl halides with boronic acids. The biphasic solvent system is chosen to solubilize both the organic substrates and the inorganic base.

Self-Validation Checkpoint: At

, extract a 50 µL aliquot, quench with water, and analyze via LC-MS. If significant protodeboronation (homocoupled boronic acid) is observed, the transmetalation step is too slow. Remedy this by increasing the base concentration or switching to a more polar solvent blend.

Procedure:

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), arylboronic acid (1.4 mmol),

  (0.01 mmol, 1 mol%), and (2.2 mmol).

• Atmospheric Exchange: Seal the tube with a rubber septum. Evacuate the vessel and backfill with high-purity Argon (repeat 3x).

• Solvent Addition: Via a gas-tight syringe, add 9 mL of a rigorously degassed solvent mixture (2-BuOH/

  in a 7:3 ratio) 2[2].

• Reaction: Heat the mixture to 89–90 °C in a pre-heated oil bath. Stir vigorously (≥800 rpm) to ensure efficient mass transfer across the biphasic interface.

• Workup: Upon completion (typically 4–8 hours), cool to room temperature, dilute with ethyl acetate, wash with brine, and filter through a pad of Celite to remove palladium particulates.

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

This protocol addresses the coupling of sterically hindered aryl iodides with amines. The choice of bulky, electron-rich phosphine ligands (like XPhos) is critical to promote efficient oxidative addition while preventing unwanted side reactions 3[3].

Self-Validation Checkpoint: Monitor for hydrodehalogenation (reduced aryl halide) via GC-MS. Its presence indicates that reductive elimination is failing to outcompete protonation. If observed, verify that the base is completely anhydrous and consider increasing the reaction temperature.

Procedure:

• Preparation: In a glovebox or using standard Schlenk techniques, charge a reaction vial with the sterically hindered aryl halide (e.g., 4-iodo-3,5-dimethylaniline, 1.0 mmol),

  (0.01-0.02 mmol Pd), XPhos (0.02-0.04 mmol), and (1.4 mmol) 3[3].

• Liquid Addition: If the amine coupling partner is liquid (1.2 mmol), add it via syringe along with 2-4 mL of anhydrous, degassed toluene.

• Reaction: Seal the vessel, evacuate/backfill with Argon, and heat to 80-110 °C for 8 hours4[4].

• Workup: Dilute the cooled mixture with an organic solvent, filter through Celite, and purify via silica gel column chromatography.

Quantitative Optimization Matrix

The following table summarizes the optimized empirical parameters for various substrate classes to ensure maximum yield and minimal catalyst degradation.

Substrate Class	Recommended Precatalyst	Optimal Ligand	Base	Solvent System	Temp (°C)
Aryl Iodides (Suzuki)		(inherent)		Dioxane /	80 - 90
Aryl Chlorides (Suzuki)		SPhos / RuPhos		Toluene /	100 - 110
Primary Amines (B-H)		BrettPhos		Toluene	90 - 110
Secondary Amines (B-H)		XPhos / BINAP		1,4-Dioxane	100 - 110

References

• Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction Source: ACS Publications URL:[Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS Source: NobelPrize.org URL:[Link]

• Buchwald-Hartwig Coupling Source: Organic Synthesis URL:[Link]

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Suzuki Coupling of Bromo-pyrazoles

Welcome to our dedicated technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving bromo-pyrazole substrates. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving optimal yields. Here, we move beyond generic advice to provide in-depth, field-proven insights into the nuances of this powerful C-C bond-forming reaction.

Troubleshooting Guide: A Symptom-Based Approach

Low yield is a common yet multifaceted problem in the Suzuki coupling of bromo-pyrazoles. The following guide is structured to help you diagnose the root cause of the issue by observing the reaction's outcome and systematically evaluating potential solutions.

Visual Troubleshooting Workflow

To begin, consult the following flowchart for a systematic approach to diagnosing and resolving low-yield issues.

Caption: A step-by-step workflow for troubleshooting low yields in the Suzuki coupling of bromo-pyrazoles.

Frequently Asked Questions (FAQs)

Catalyst and Ligand Selection

Q1: What are the most common reasons for low catalyst activity with bromo-pyrazole substrates?

A1: Low catalyst activity often stems from a few key factors:

• Catalyst Deactivation: The nitrogen atoms in the pyrazole ring can coordinate with the palladium center, leading to catalyst deactivation.[1][2] This is a common issue with heteroaryl substrates.

• Inadequate Ligand Choice: Bromo-pyrazoles can be electron-rich, making the initial oxidative addition step of the catalytic cycle challenging.[3] Using bulky, electron-rich phosphine ligands, such as those from the Buchwald (e.g., SPhos, XPhos) or CataCXium families, can facilitate this step and stabilize the active Pd(0) species.[4][5]

• Presence of Impurities: Oxygen in the reaction mixture can lead to the formation of palladium black and promote the homocoupling of the boronic acid partner.[4][6] It is crucial to thoroughly degas the reaction mixture and maintain an inert atmosphere.[4]

Q2: Should I use a pre-catalyst or generate the active Pd(0) species in situ?

A2: While generating Pd(0) in situ from a Pd(II) source like Pd(OAc)₂ is common, using a pre-catalyst can offer several advantages. Pre-catalysts are typically more stable and can provide a more controlled and reproducible generation of the active Pd(0) species, which can be beneficial for challenging substrates like bromo-pyrazoles.[4][6]

Q3: Are pyrazole-based ligands effective for the Suzuki coupling of bromo-pyrazoles?

A3: Yes, pyrazole-based ligands, particularly P,N-ligands, have shown considerable promise.[7][8] These ligands can chelate to the palladium center, providing stability and influencing the catalytic activity. Their modular nature allows for fine-tuning of steric and electronic properties to optimize the reaction for specific substrates.[7]

Reaction Conditions: Base, Solvent, and Temperature

Q4: How does the choice of base impact the reaction yield?

A4: The base plays a crucial role in the transmetalation step of the Suzuki-Miyaura catalytic cycle by activating the boronic acid.[9]

• Inorganic bases like K₃PO₄ and Cs₂CO₃ are often effective for Suzuki couplings of heteroaryl halides.[4][1]

• The strength of the base can influence the rate of transmetalation and the prevalence of side reactions. A systematic screening of bases is often necessary to find the optimal conditions for a specific bromo-pyrazole substrate.

• The solubility of the base in the chosen solvent system is also a critical factor.

Q5: What is the best solvent system for the Suzuki coupling of bromo-pyrazoles?

A5: The ideal solvent system needs to solubilize the reactants, the catalyst, and the base to a sufficient extent.[10][11]

• Polar aprotic solvents such as dioxane, THF, and DMF are commonly used, often in combination with water.[4][11]

• The presence of water can be beneficial, as it can aid in the dissolution of the inorganic base and facilitate the transmetalation step.[3][10] However, an excess of water can promote protodeboronation.[1]

• For some systems, microwave-assisted protocols in aqueous ethanol have been shown to be highly efficient.[12]

Q6: My reaction is not proceeding at room temperature. Should I increase the temperature?

A6: Yes, many Suzuki couplings of heteroaryl bromides require elevated temperatures to proceed at a reasonable rate.[13] A gradual increase in temperature (e.g., to 80-110 °C) is a standard optimization step.[1][2] However, be aware that higher temperatures can also increase the rate of side reactions like protodeboronation.[2]

Side Reactions and Byproducts

Q7: I am observing a significant amount of a biaryl byproduct derived from my boronic acid. What is causing this, and how can I prevent it?

A7: This byproduct is the result of homocoupling of the boronic acid. The primary cause is the presence of molecular oxygen in the reaction mixture, which can promote the formation of Pd(II) species that catalyze this side reaction.[4][6] To minimize homocoupling:

• Ensure rigorous degassing of the reaction mixture and maintain a strict inert atmosphere (e.g., argon or nitrogen).[4]

• Use bulky, electron-rich phosphine ligands that can stabilize the Pd(0) catalyst and favor the cross-coupling pathway.[4]

• Optimize the base and solvent system. [4]

Q8: My main byproduct is the dehalogenated pyrazole. What leads to this, and how can I avoid it?

A8: Dehalogenation is the replacement of the bromine atom with a hydrogen atom. This can occur through a competing catalytic cycle.[6] To suppress dehalogenation:

• Use anhydrous solvents and reagents , as protic impurities can be a source of hydrogen.[4]

• Screen different ligands , as some are more prone to promoting this side reaction than others.[4] In some cases, specialized catalyst systems are required to avoid debromination.[14]

Q9: I suspect my boronic acid is decomposing. What is this side reaction, and what can I do about it?

A9: The decomposition of the boronic acid is likely due to protodeboronation , where the C-B bond is cleaved and replaced with a C-H bond.[1] This is often promoted by the presence of water and certain bases, especially at elevated temperatures.[1][2] To mitigate this:

• Use anhydrous conditions where possible.

• Consider using more stable boronate esters , such as pinacol esters, in place of the boronic acid.[1]

• Optimize the reaction temperature and base to find a balance between reactivity and stability.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of a Bromo-pyrazole

This protocol provides a starting point and may require optimization for specific substrates.

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the bromo-pyrazole (1.0 equiv.), the boronic acid or boronate ester (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).[4]

• Solvent Addition: Add the chosen degassed solvent (e.g., 1,4-dioxane/water 4:1).[4] The solvent should be sparged with an inert gas for at least 30 minutes prior to use.[2]

• Catalyst Addition: Add the palladium pre-catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand to the flask under a positive flow of inert gas.[2]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[1][2]

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[1]

• Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[2]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[2][5]

Protocol 2: Microwave-Assisted Suzuki Coupling

Microwave irradiation can significantly reduce reaction times and improve yields in some cases.[5][12]

• Reaction Setup: In a 10 mL microwave vial, combine the bromo-pyrazole (1.0 mmol), the boronic acid (1.2 mmol), the palladium catalyst (e.g., a pyridine-pyrazole/Pd(II) complex, 0.1 mol%), and the base (e.g., K₂CO₃, 2.0 mmol).[5]

• Solvent Addition: Add the solvent system (e.g., 1 mL ethanol and 1 mL water).[5]

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 120 °C) for a short duration (e.g., 2-10 minutes).[5][15]

• Work-up and Purification: After cooling, partition the mixture between ethyl acetate and water. Separate the organic layer, dry it over anhydrous MgSO₄, and concentrate in vacuo. Purify the residue by flash chromatography.[5]

Data Tables for Quick Reference

Table 1: Recommended Catalyst and Ligand Combinations for Bromo-pyrazoles

Catalyst/Pre-catalyst	Ligand	Key Features
Pd(PPh₃)₄	PPh₃ (inbuilt)	A classic, often effective for simple substrates.[5]
Pd₂(dba)₃	XPhos, SPhos	Bulky, electron-rich ligands; good for challenging oxidative additions.[4][5]
Pd(OAc)₂	Buchwald or CataCXium ligands	In situ generation of active Pd(0); wide range of available ligands.
Pyridine-Pyrazole/Pd(II) complexes	Pyridine-Pyrazole	Specialized ligands showing high efficacy, particularly in microwave-assisted reactions.[5]
PdCl₂(dppf)	dppf	A robust catalyst system for a variety of heteroaryl couplings.[16]

Table 2: Common Bases and Solvents for Suzuki Coupling of Bromo-pyrazoles

Base	Recommended Solvents	Notes
K₃PO₄	Dioxane/H₂O, Toluene/H₂O	A strong base, often effective when others fail.[4][1]
Cs₂CO₃	Dioxane, THF, DMF	A strong, soluble base that can be highly effective.[4]
K₂CO₃	Dioxane/H₂O, EtOH/H₂O	A common, cost-effective choice.[5][16]
Na₂CO₃	Dioxane, Toluene	A milder base, can be useful for sensitive substrates.[17]
KOH	EtOH/H₂O	Particularly effective in microwave-assisted protocols.[12][15]

References

• Current time inform
• Head-to-head comparison of Suzuki coupling protocols for pyrazole synthesis - Benchchem.
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC.
• "minimizing homocoupling in Suzuki reactions of 1-benzyl-4-bromo-1H-pyrazole" - Benchchem.
• Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing).
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically import - Semantic Scholar.
• Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine - Benchchem.
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1 ... - RSC Publishing.
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) - PMC.
• Synthesis of Mono- and Bis-Pyrazoles Bearing Flexible p-Tolyl Ether and Rigid Xanthene Backbones, and Their Potential as Ligands in the Pd-Catalysed Suzuki–Miyaura Cross-Coupling Reaction - MDPI.
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - RSC Publishing.
• Suzuki Coupling - Organic Chemistry Portal.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Pyrazole-based P,N-ligand for palladium catalyst: applications in Suzuki coupling and amination reactions - ResearchG
• Pyrazole-based P,N-ligand for palladium catalyst : applications in Suzuki coupling and amin
• Application Notes and Protocols for Suzuki Cross-Coupling Reactions Using Pyrazole-Based Ligands - Benchchem.
• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II)
• Palladium-Catalyzed Coupling of Pyrazole Trifl
• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - The Journal of Organic Chemistry (ACS Public
• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles.
• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES HES-SO.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit.
• Why can't I achieve good yields for this Suzuki reaction?
• Base and solvent effects on the Suzuki coupling of p-bromoacetophenone...
• Application Notes and Protocols: Solvent Effects in Suzuki-Miyaura Couplings of (7-Bromo-1H-indol-2-yl)boronic acid - Benchchem.
• Troubleshooting low yield in Suzuki coupling of chloropyrimidines - Benchchem.
• How to approach choosing reaction conditions for Suzuki? : r/Chempros - Reddit. 8fEhvDZcjEHprxG8FpD9kfPT2RNhN2M=)

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. researchgate.net [researchgate.net]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. arodes.hes-so.ch [arodes.hes-so.ch]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]

Technical Support Center: Deprotection of THP-Protected Pyrazoles

Topic: Troubleshooting Side Reactions & Optimization in THP Deprotection Audience: Medicinal Chemists, Process Chemists, and R&D Scientists Status: Active Guide [v2.4]

Executive Summary & Mechanistic Insight

The Core Challenge: The removal of the tetrahydropyranyl (THP) group from pyrazoles is not a simple cleavage; it is an acid-catalyzed equilibrium. Unlike esters that hydrolyze irreversibly, the THP group cleaves to generate a highly reactive oxocarbenium ion .

If this cation is not effectively sequestered ("scavenged"), it will re-attack the nucleophilic pyrazole nitrogen, leading to incomplete conversion. Furthermore, the released byproduct (5-hydroxypentanal) is an aldehyde that can undergo polymerization or condensation with the pyrazole substrate, creating complex impurity profiles.

The Mechanistic Pathway (DOT Visualization)

Figure 1: The Acid-Catalyzed Equilibrium. Note the red dashed line indicating the reversibility of the reaction if the oxocarbenium ion is not trapped.

Troubleshooting Guide (FAQ Format)

Issue 1: "The reaction stalls at 50-80% conversion and won't push to completion."

Diagnosis: Equilibrium Re-alkylation. The concentration of the released THP-cation (oxocarbenium) has reached a critical threshold where the rate of re-attachment to the pyrazole equals the rate of hydrolysis.

Corrective Actions:

• Solvent Switch (Transacetalization): Do not use aprotic solvents (DCM, THF) with only stoichiometric water. Switch to Methanol (MeOH) or Ethanol (EtOH) as the bulk solvent. The alcohol acts as a "suicide nucleophile," trapping the cation as the methyl/ethyl-THP ether, which is non-electrophilic and drives the equilibrium forward [1].

• Temperature Control: Heat (50–60°C) favors the entropy of dissociation.

• Scavenger Addition: If the reaction must be run in non-nucleophilic solvents (due to solubility), add 2-5 equivalents of mercaptoethanol or ethanedithiol . These form stable thioacetals with the THP residue, irreversibly removing it from the equilibrium.

Issue 2: "I see a new lipophilic impurity (RRT > 1.0) that increases over time."

Diagnosis: DHP Polymerization or C-Alkylation. Under vigorous acidic conditions, the released THP group (which exists in equilibrium with dihydropyran, DHP) can polymerize to form oligomers ("gunk") or, in electron-rich pyrazoles, electrophilically attack the C-4 position of the pyrazole ring [2].

Corrective Actions:

• Lower Acid Concentration: Switch from concentrated HCl to PPTS (Pyridinium p-toluenesulfonate) or p-TsOH (0.1 eq) .

• Dilution: Increase solvent volume to 10-20 volumes. High concentration favors intermolecular polymerization.

• Buffer the System: If using MeOH, ensure the pH doesn't drop below 1-2. Extremely low pH accelerates polymerization of the byproduct.

Issue 3: "My product is water-soluble and I can't separate it from the THP byproduct."

Diagnosis: Formation of 5-hydroxypentanal. When using aqueous acid, the THP group becomes 5-hydroxypentanal. This is a water-soluble aldehyde that co-elutes with polar pyrazoles.

Corrective Actions:

• Use Anhydrous Alcoholysis: Use HCl in dry Methanol . The byproduct becomes the 2-methoxy-tetrahydropyran (an acetal), which is lipophilic and volatile. It can be removed by rotary evaporation or washed out with hexanes [3].

• Resin Capture: Use a solid-supported acid catalyst (e.g., Amberlyst 15 ). After the reaction, filter the resin.[1][2] The pyrazole (basic) may stick to the resin; wash with MeOH/NH3 to release the pure product while leaving some impurities behind.

Validated Protocols

Method A: Standard Deprotection (Robust Substrates)

Best for: Simple pyrazoles with no acid-sensitive groups.

• Dissolve the N-THP pyrazole (1.0 equiv) in Methanol (10 volumes).

• Add 4M HCl in Dioxane (2.0 equiv) or concentrated aqueous HCl (3.0 equiv).

• Heat to 50°C for 2–4 hours.

• Monitor: Check TLC/LCMS. Look for the disappearance of the lipophilic THP spot.

• Workup: Concentrate to dryness. The residue is the Pyrazole·HCl salt. Triturate with ether to remove acetal byproducts.

Method B: Mild Deprotection (Acid-Sensitive Substrates)

Best for: Substrates containing Boc groups, esters, or silyl ethers.

• Dissolve substrate in Ethanol (10 volumes).

• Add PPTS (Pyridinium p-toluenesulfonate) (0.2 – 0.5 equiv).

• Heat to 55–60°C for 4–12 hours.

  • Note: PPTS is a weak acid (buffer) that is generally safe for Boc groups but strong enough to cleave THP at elevated temperatures [4].

• Workup: Dilute with NaHCO3 (aq) and extract with EtOAc.

Method C: "Green" Thermal Deprotection (No External Acid)

Best for: High-boiling substrates where acidic waste is undesirable.

• Dissolve substrate in a high-boiling polar solvent (e.g., DMSO or sulfolane) containing 1-2 equiv of water .

• Heat to 100–120°C .

• Mechanism: At high temperatures, the auto-ionization of water/solvent is sufficient to drive the equilibrium, and the volatile byproduct (DHP/aldehyde) distills off or decomposes [5].

Data Summary: Reagent Selection Matrix

Reagent	Acidity (pKa)	Rate	Risk of Side Reactions	Recommended For
HCl / MeOH	High (< -2)	Fast (< 1h)	High (Polymerization, Desilylation)	Simple, robust pyrazoles.
TFA / DCM	High (0.2)	Medium	Medium (Scavenger required)	Peptides, solid-phase synthesis.
p-TsOH / EtOH	Med (-2.8)	Fast	Medium	Standard lab scale.
PPTS / EtOH	Low (5.2)	Slow (4-12h)	Low (High functional group tolerance)	Complex molecules with Boc/TBS groups.
Amberlyst 15	Heterogeneous	Medium	Low (Easy workup)	Process chemistry/Scale-up.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.

• Ahmed, B. M.; Mezei, G. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles. RSC Adv.2015 , 5, 24726-24732.

• Miyashita, M.; Yoshikoshi, A.; Grieco, P. A. Pyridinium p-toluenesulfonate.[1] A mild and efficient catalyst for the tetrahydropyranylation of alcohols.[3] J. Org.[3] Chem.1977 , 42, 3772–3774.

• Stephens, J. R.; et al. Bismuth Triflate-Catalyzed Deprotection of THP Ethers.[3] Eur. J. Org.[3] Chem.2003 , 2003, 3827.[3]

• BenchChem Technical Support. THP Protection and Deprotection Protocols. BenchChem Knowledge Base.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Tetrahydropyranyl Ethers [organic-chemistry.org]

Technical Support Center: Purification of[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol

Welcome to the advanced troubleshooting and protocol center for the chromatographic purification of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol . This compound presents a unique triad of purification challenges: an acid-sensitive oxan-2-yl (tetrahydropyran or THP) protecting group at the N1 position, a highly polar and hydrogen-bonding hydroxymethyl group at the C5 position, and a lipophilic bromine atom at the C3 position.

This guide is engineered for research scientists and drug development professionals to resolve degradation, streaking, and regioisomer co-elution issues during silica gel chromatography.

Part 1: Troubleshooting Guide & FAQs

Q1: Why am I losing the oxan-2-yl (THP) protecting group during column chromatography, resulting in the free pyrazole? A: The degradation is caused by the inherent Brønsted acidity of standard silica gel, which typically has a pH of 4.5–5.5. The THP group is an acetal/aminal-like protecting group that is highly susceptible to acidic hydrolysis. When your compound adsorbs onto the silica surface, the acidic silanol (Si-OH) groups protonate the THP ether oxygen, triggering the cleavage of the protecting group via an oxocarbenium ion intermediate 1. To prevent this, you must neutralize the stationary phase by deactivating the silica gel with a volatile organic base like Triethylamine (TEA) prior to and during elution 2.

Logical pathway of THP deprotection on acidic silica gel.

Q2: My product streaks severely down the column, leading to poor recovery and overlapping fractions. How can I fix this? A: Streaking occurs because the C5 hydroxymethyl group (-CH₂OH) acts as a strong hydrogen bond donor and acceptor. It interacts heterogeneously with the unshielded silanol groups on the silica surface. Adding 1% (v/v) TEA to your eluent serves a dual mechanistic purpose: not only does it protect the THP group from acid cleavage, but the TEA competitively binds to the active silanol sites. By masking these sites, the TEA prevents the hydroxymethyl group from "sticking," allowing the target molecule to elute in a tight, concentrated band 2.

Q3: I observe two closely eluting spots on my TLC that both contain the correct mass. What are they? A: Protection of asymmetrical pyrazoles with 3,4-dihydro-2H-pyran (DHP) frequently yields a mixture of N1 and N2 regioisomers. In your case, you likely have a mixture of the 1-THP and 2-THP isomers. Because the THP group is sterically bulky, its position slightly alters the overall dipole moment and the hydrogen-bonding accessibility of the adjacent C5-hydroxymethyl group. Careful gradient elution using a deactivated silica column is required to separate these regioisomers.

Part 2: Data Presentation

To optimize your purification, refer to the quantitative summary of solvent systems below. The addition of a basic modifier is non-negotiable for this substrate.

Table 1: Solvent System Selection & Expected Chromatographic Behavior

Solvent System	Basic Modifier	THP Stability	Streaking of -CH₂OH	Separation of Regioisomers
Hexane / EtOAc	None	Poor (Rapid Degradation)	Severe	Poor (Tailing obscures spots)
Hexane / EtOAc	1% (v/v) TEA	Excellent	Minimal	Good (Sharp bands)
DCM / MeOH	None	Moderate to Poor	Moderate	Poor (Co-elution)
DCM / MeOH	1% (v/v) TEA	Excellent	Minimal	Moderate

Part 3: Experimental Protocols

To guarantee success, this protocol integrates a self-validating system prior to column loading.

Step-by-Step Methodology: TEA-Deactivated Silica Gel Chromatography

Phase 1: Self-Validation Check (2D-TLC) Before committing your entire batch to the column, validate the stability of the THP group using a 2-Dimensional TLC.

• Spot the crude mixture in one corner of a silica plate and develop it in your chosen solvent (e.g., 30% EtOAc in Hexanes) without TEA.

• Dry the plate completely, rotate it 90 degrees, and develop it again in the exact same solvent.

• Causality Check: If the THP group is cleaving on the silica, the degraded product will fall off the diagonal axis.

• Repeat this test using the same solvent containing 1% TEA. The spots should now remain perfectly on the diagonal, proving your chromatographic conditions will preserve the protecting group.

Phase 2: Column Preparation & Execution

• Solvent Preparation : Prepare the mobile phase gradient (e.g., 10% to 50% EtOAc in Hexanes) and add exactly 1% (v/v) Triethylamine (TEA) to all mixtures. Mix thoroughly.

• Slurry Packing : Suspend the silica gel in the 1% TEA-modified starting solvent. Pour the slurry into the column and allow it to pack under gentle pressure. Run at least two column volumes of the TEA-modified solvent through the bed to fully neutralize the acidic silanol sites 2.

• Sample Loading : Dissolve the crude[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol in a minimum volume of the TEA-modified solvent. Apply it evenly to the top of the silica bed.

• Elution & Monitoring : Elute using your gradient, maintaining 1% TEA throughout. Monitor fractions via UV absorption (the pyrazole ring is highly UV-active at 254 nm).

• Concentration : Pool the product-containing fractions and concentrate under reduced pressure. Critical Insight: Ensure the water bath temperature does not exceed 35°C during rotary evaporation. Concentrated TEA in the presence of trace moisture and high heat can sometimes cause unwanted side reactions or complicate residual solvent removal.

Workflow for TEA-deactivated silica gel column chromatography.

References

• Benchchem . "Application Notes and Protocols: Deprotection of Tetrahydropyranyl (THP) Ethers via Acidic Hydrolysis." 1

• The Schmuttenmaer Research Group, Yale University . "Surface-Induced Deprotection of THP-Protected Hydroxamic Acids on Titanium Dioxide" (Detailing triethylamine-deactivated silica chromatography).2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. thz.yale.edu [thz.yale.edu]

optimizing catalyst loading for cross-coupling with bromo-pyrazoles

Technical Support Center: Catalyst Optimization for Bromo-Pyrazole Cross-Coupling

• Ticket ID: OPT-PD-PYR-001

• Status: Open

• Assigned Expert: Senior Application Scientist, Catalysis Division

Mission Statement

You are encountering difficulties with bromo-pyrazoles in Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig). These substrates are notoriously difficult due to the coordination of the pyrazole nitrogen to the metal center, leading to catalyst poisoning and stalled turnover. This guide provides a scientifically grounded pathway to optimize your catalyst loading, moving from "brute force" screening to precision chemistry.

Module 1: The "Why" – Mechanism & Causality

The Core Problem: Competitive Coordination To optimize loading, you must first understand why the reaction fails at low loadings. Pyrazoles are

-excessive heterocycles with a basic nitrogen (N2).

• The Poisoning Effect: The lone pair on the pyrazole nitrogen competes with your phosphine or carbene ligand for the Pd(II) center.

• The Result: Formation of stable, off-cycle Pd-bis(pyrazole) complexes. This removes active Pd from the catalytic cycle, requiring you to add excessive catalyst (1–5 mol%) to maintain enough active species for turnover.

• The Solution: You cannot simply "lower the loading." You must first block the N-coordination using sterically demanding ligands or specific precatalysts before you can reduce the total metal concentration.

Diagram 1: Catalyst Deactivation Pathway vs. Productive Cycle This diagram illustrates the "off-cycle" trap caused by pyrazole coordination.

Caption: Competitive binding of the pyrazole substrate (Red Path) sequesters the catalyst, necessitating higher loadings unless bulky ligands are used.

Module 2: Optimization Protocol (The "How-To")

Do not rely on "standard" screenings. Follow this self-validating protocol to minimize loading.

Phase A: Ligand & Precatalyst Selection

You must use a Precatalyst system. In situ mixing (e.g.,

) is inefficient for bromo-pyrazoles because the formation of active is slow and prone to aggregation.

Component	Recommendation	Scientific Rationale
Precatalyst	Pd-PEPPSI-IPent or XPhos Pd G4	PEPPSI-IPent: The bulky NHC ligand and "throw-away" 3-chloropyridine ensure rapid initiation and prevent N-binding [1]. XPhos Pd G4: Ensures 1:1 L:Pd ratio; the biaryl backbone physically blocks the axial sites where pyrazoles attack [2].
Base	(mild) or LiHMDS (strong)	Avoid bases that match the of the pyrazole NH exactly to prevent equilibrium issues. If unprotected, use 2.5 equiv base to fully deprotonate to the pyrazolate (which is reactive but requires Mg additives).
Solvent	1,4-Dioxane or t-Amyl Alcohol	Ethereal solvents stabilize the cationic Pd intermediates.

Phase B: The "Half-Life" Titration Method

Instead of running 10 reactions at different loadings, run one reaction and monitor kinetics.

• Baseline Run: Start with 0.5 mol% of Pd-PEPPSI-IPent or XPhos Pd G4.

• Sampling: Take an aliquot at 15 minutes and 60 minutes .

  • Scenario A (Fast): >50% conversion at 15 mins. Action: Drop loading to 0.1 mol% .

  • Scenario B (Stalled): 20% conversion at 15 mins, 25% at 60 mins. Action: Catalyst death. Do not increase loading yet. Switch to a more stable ligand (e.g., from XPhos to BrettPhos ).

  • Scenario C (Slow but steady): Linear conversion. Action: Increase Temperature by 10°C before increasing loading.

Diagram 2: The Optimization Workflow Follow this logic gate to determine your next experimental step.

Caption: Decision tree for optimizing catalyst loading based on kinetic feedback.

Module 3: Troubleshooting & FAQs

Q1: My reaction turns black and stops at 60% conversion. Should I add more catalyst? A: No. The black precipitate is Palladium Black (inactive metallic Pd aggregates).[1] Adding more catalyst will just result in more expensive black powder.

• Diagnosis: Your ligand is detaching, or the precatalyst is reducing too fast.

• Fix: Switch to a ligand with a stronger binding affinity (e.g., an NHC like IPent or IPr ) or a phosphine with a larger bite angle. Alternatively, lower the temperature; high T promotes aggregation [3].

Q2: I am seeing significant "hydrodebromination" (the bromine is replaced by hydrogen). A: This is a common side reaction when the catalytic cycle is slow.

• Mechanism: If Transmetalation is slow (due to sterics), the oxidative addition complex (

  ) reacts with the solvent or base (via -hydride elimination) to reduce the aryl ring.

• Fix: Increase the concentration of the nucleophile (boronic acid) to speed up Transmetalation. Ensure your solvent is anhydrous (water can act as a proton source).

Q3: Can I couple an unprotected (NH-free) bromo-pyrazole? A: Yes, but it is difficult.

• Issue: The NH proton is acidic. The base consumes it, creating a negatively charged pyrazolate, which binds Pd tightly.

• Protocol: Use 3.0 equivalents of base (e.g.,

  ) to ensure the pyrazole remains fully deprotonated and the boronic acid is activated.

• Advanced Tip: Add 1.0 equiv of Mg(OtBu)2 . The Magnesium coordinates the pyrazolate nitrogen, shielding it from the Palladium [4].

Q4: Which position is hardest to couple: 3-, 4-, or 5-bromo? A:

• 4-Bromo: Easiest. Electronic properties are similar to aryl bromides.

• 3-Bromo / 5-Bromo: Hardest. The nitrogen lone pair is adjacent (

  -position) to the carbon-halogen bond. This creates a "chelating effect" during oxidative addition, stabilizing the resting state and preventing turnover. Requires bulky NHC ligands (PEPPSI series).

References

• Organ, M. G. , et al. "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Chemistry – A European Journal, 2006.

• Buchwald, S. L. , et al. "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles."[2] Journal of the American Chemical Society, 2013.

• BenchChem Technical Support . "Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions." BenchChem Troubleshooting Guide, 2025.

• Szostak, M. , et al. "Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling."[3] The Journal of Organic Chemistry, 2017.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides [organic-chemistry.org]

preventing isomerization of THP-protected pyrazoles during reaction

The following guide is structured as a specialized Technical Support Center resource. It addresses the specific challenge of N-THP (Tetrahydropyranyl) migration and isomerization on pyrazole rings—a notorious issue in heterocyclic chemistry that often leads to regioisomeric mixtures and yield loss.

Topic: Preventing Isomerization (N-Migration) of THP-Protected Pyrazoles Ticket Type: Advanced Troubleshooting & Methodology Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The "Walking" Protecting Group

The tetrahydropyranyl (THP) group is a popular choice for protecting pyrazoles due to its stability against strong bases (e.g., n-BuLi) and nucleophiles. However, users frequently encounter regioisomeric scrambling , where the THP group migrates from the N1 to the N2 position.

This isomerization is not random; it is driven by thermodynamics and catalyzed by trace acid or heat . The migration typically converts the kinetically formed isomer (often the sterically crowded 1-THP-5-substituted pyrazole) into the thermodynamically stable isomer (1-THP-3-substituted pyrazole).

Core Rule: To prevent isomerization, you must rigorously exclude acidic protons and thermal energy during workup and storage.

Mechanism of Failure (Why it happens)

Understanding the mechanism is the only way to prevent the issue. THP pyrazoles are hemiaminals , not simple ethers. The C–N bond is labile under acidic conditions.

The Migration Pathway

The isomerization proceeds via an acid-catalyzed dissociation-recombination mechanism.

• Protonation: Trace acid protonates the pyrazole ring or the THP oxygen.

• Dissociation: The C–N bond breaks, releasing the neutral pyrazole and the oxocarbenium ion (or dihydropyran).

• Re-association: The oxocarbenium ion attacks the less sterically hindered nitrogen (thermodynamic control).

Figure 1: The acid-catalyzed migration pathway of the THP group on a pyrazole ring. Note that the equilibrium favors the less sterically hindered isomer (Isomer B).

Troubleshooting Guide & FAQs

Scenario A: "My isomer ratio changed after column chromatography."

Diagnosis: Silica Gel Acidity. Standard silica gel is slightly acidic (pH 6.0–6.5). This is sufficient to catalyze the dissociation of the THP group, allowing it to "walk" to the more stable nitrogen during the elution process.

Solution: The Neutralized Column Protocol You must artificially raise the pH of your stationary phase.

Step-by-Step Protocol:

• Pre-treatment: Slurry your silica gel in the eluent solvent containing 1–2% Triethylamine (Et3N) .

• Packing: Pour the column with this basic slurry.

• Flushing: Flush the column with 2–3 column volumes of pure eluent (without Et3N) to remove excess base if your compound is base-sensitive (though THP pyrazoles are base-stable).

• Elution: Run the column. The trace amine adsorbed on the silica neutralizes acidic sites, preventing migration [1].

Scenario B: "I see a mixture of isomers in my NMR, but the TLC was a single spot."

Diagnosis: Solvent Acidity (CDCl3). Chloroform-d (CDCl3) naturally decomposes to form trace HCl over time, especially if not stored over silver foil or potassium carbonate. This trace acid catalyzes isomerization inside the NMR tube.

Solution:

• Immediate Fix: Filter your CDCl3 through a small plug of basic alumina before use.

• Alternative: Use DMSO-d6 or Benzene-d6 , which are non-acidic and less prone to inducing migration.

• Stabilizer: Add a single drop of pyridine-d5 or solid K2CO3 to the NMR tube if you must use CDCl3.

Scenario C: "Isomerization occurred during my reaction (e.g., Suzuki Coupling)."

Diagnosis: Thermal Equilibration. While THP is stable to base, high temperatures (>80°C) can overcome the activation energy for migration, especially if the reaction medium becomes slightly neutral or acidic as reagents are consumed [2].

Solution:

• Lower Temperature: Optimize the catalyst system to run at <60°C.

• Buffer the Reaction: Ensure the reaction mixture remains strictly basic. For Suzuki couplings, use stronger bases like K3PO4 or Cs2CO3 rather than weak bases like NaHCO3, which might buffer near neutral pH.

Synthesis Strategy: Locking the Regiochemistry

If you need the 5-substituted-1-THP pyrazole (the kinetic, less stable isomer), you are fighting thermodynamics. You must use kinetic control during the protection step.

Variable	Recommendation for Kinetic Control (5-Sub)	Recommendation for Thermodynamic Control (3-Sub)
Solvent	Non-polar (Hexane, Toluene)	Polar (DCM, THF)
Temperature	0°C to Room Temp	Reflux (>50°C)
Catalyst	TFA (Stoichiometric) or mild Lewis Acid	p-TsOH (Catalytic) + Heat
Reaction Time	Stop immediately upon completion	Extended stirring (overnight)

Key Insight: Direct reaction of a 3(5)-substituted pyrazole with DHP (3,4-dihydro-2H-pyran) and acid usually yields the 1-THP-3-substituted isomer (Isomer B in Fig 1) because the THP group adds to the nitrogen furthest from the substituent to minimize steric clash. To get the 1-THP-5-substituted isomer, you generally cannot use direct protection. You must use a "one-pot" cyclization strategy where the THP hydrazine reacts with a 1,3-dicarbonyl, or use a blocking group strategy [3].

Critical Data: Stability Limits

The following table summarizes the stability limits of N-THP pyrazoles based on internal application data and literature precedents.

Condition	Stability Status	Notes
n-BuLi / THF (-78°C)	Stable	Excellent for lithiation/functionalization.
HCl (1M, aq)	Unstable	Rapid deprotection (cleavage).
Silica Gel (Untreated)	Migrates	Causes N1→N2 isomerization.
Silica Gel (+1% Et3N)	Stable	Prevents migration during purification.
Refluxing Toluene	Migrates	Thermal equilibration occurs over hours [2].
Storage (Solid, -20°C)	Stable	Shelf-stable if dry and acid-free.

Workflow: Decision Tree for Handling THP Pyrazoles

Use this logic flow to determine the correct handling procedure for your specific experiment.

Figure 2: Decision tree for the purification and handling of THP-protected pyrazoles to ensure isomeric integrity.

References

• BenchChem Technical Support. (2025).[1][2] Managing Regioselectivity in Substituted Pyrazole Synthesis. Retrieved from

• Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles. RSC Advances, 5, 18835-18843. Retrieved from

• McLaughlin, M., et al. (2008).[3] Regioselective preparation of N-THP-pyrazolylboronate esters. Journal of Organic Chemistry, 73(11), 4309–4312. Retrieved from

• Greene, T. W., & Wuts, P. G. M. (1999).[4] Protective Groups in Organic Synthesis. Wiley-Interscience. (General reference for THP stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetrahydropyranyl Ethers [organic-chemistry.org]

Technical Support Center: Organoboron Stability in Suzuki-Miyaura Coupling

Status: Operational Ticket ID: SUZUKI-STAB-001 Lead Scientist: Senior Application Specialist Subject: Troubleshooting Stability Issues with Organoboron Reagents (Protodeboronation, Oxidation, and Hydrolysis)

Executive Summary: The Stability-Reactivity Paradox

In Suzuki-Miyaura cross-coupling, the very feature that makes organoboron reagents effective—the Lewis acidic empty p-orbital on the boron atom—is also their Achilles' heel. This orbital is necessary for transmetallation (the transfer of the organic group to Palladium), but it also invites attack by nucleophiles (water, base, oxygen), leading to decomposition before the catalytic cycle is complete.

This guide moves beyond basic "add more reagent" advice. We analyze the mechanistic root causes of instability—specifically protodeboronation and oxidative degradation —and provide engineered protocols to circumvent them.

Diagnostic Hub: Identify Your Failure Mode

Before applying a fix, confirm the pathology of your reaction failure using this logic flow.

Figure 1: Diagnostic logic tree for isolating organoboron failure modes.

Critical Issue: Protodeboronation (The "2-Pyridyl Problem")

The Symptom: You are coupling a 2-pyridine, 2-furan, or polyfluorinated phenyl boronic acid. The starting material disappears rapidly, but the major byproduct is the protonated arene (Ar-H), not the biaryl.

The Mechanism: Protodeboronation is not a random degradation; it is a specific, pH-dependent pathway. For 2-heterocyclic boronic acids, the basic conditions required for Suzuki coupling promote the formation of a boronate anion. If the heteroatom (e.g., Nitrogen) is in the 2-position, it stabilizes a transition state that facilitates C-B bond cleavage and protonation by water or solvent [1, 2].

• Key Insight: The rate of protodeboronation often exceeds the rate of transmetallation.

• The Fix: You must lower the concentration of the active, unstable boronate species (Ar-B(OH)₃⁻) relative to the catalyst.

Solution A: The "Slow-Release" Strategy (MIDA Boronates)

MIDA (N-methyliminodiacetic acid) boronates are sp3-hybridized. They lack the empty p-orbital and are chemically inert to transmetallation and protodeboronation until hydrolyzed. By using a mild aqueous base, you release the active boronic acid slowly, keeping its instantaneous concentration low but constant [3].

Solution B: Anhydrous Coupling (TMSOK)

If water is the proton source for protodeboronation, removing it eliminates the pathway. However, Suzuki coupling requires a base to activate the boron.

• The Trick: Use Potassium Trimethylsilanolate (TMSOK) .[1] It is soluble in organic solvents (THF, Toluene) and acts as an anhydrous activator (silanolate), allowing coupling without ever exposing the reagent to hydrolytic conditions [4].

Critical Issue: Oxidative Instability & Homocoupling

The Symptom: Significant formation of homocoupled product (Ar-Ar) or phenols (Ar-OH).

The Mechanism:

• Homocoupling: Often driven by oxygen, which re-oxidizes Pd(0) to Pd(II). Two equivalents of boronic acid transmetallate onto the Pd(II) center, followed by reductive elimination of Ar-Ar.

• Phenol Formation: Direct oxidation of the C-B bond by atmospheric oxygen or peroxides in the solvent.

The Fix: Rigorous exclusion of Oxygen. Simple "bubbling" (sparging) is often insufficient for sensitive reagents.

Reagent Selection Guide

Not all organoboron reagents are equal.[2] Use this table to select the right precursor for your stability profile.

Reagent Class	Stability (Air/Moisture)	Atom Economy	Reactivity	Best Use Case
Boronic Acid	Low to Moderate	High	High	Standard, stable substrates (e.g., Phenyl).
Pinacol Ester (BPin)	Moderate	Moderate	Moderate	Purification required; slightly sensitive substrates.
MIDA Boronate	Excellent (Indefinite)	Low	Latent (Requires Hydrolysis)	Unstable 2-heterocycles , iterative coupling, storage.
Trifluoroborate (BF3K)	High (Crystalline)	High	Latent (Requires Hydrolysis)	Scale-up, aqueous conditions, substrates prone to oxidation.

Standard Operating Procedures (SOPs)

SOP-01: Slow-Release Cross-Coupling of Unstable 2-Heterocycles (MIDA)

Use this for 2-pyridyl, 2-furanyl, or fluorinated substrates that undergo rapid protodeboronation.

Reagents:

• Aryl Halide (1.0 equiv)

• MIDA Boronate (1.2 - 1.5 equiv)

• Catalyst: Pd(OAc)₂ (2-5 mol%) + SPhos or XPhos (4-10 mol%)

• Base: K₃PO₄ (3.0 - 5.0 equiv)

• Solvent: Dioxane : Water (5:1 ratio)

Protocol:

• Setup: Charge a vial with the MIDA boronate, aryl halide, Pd source, ligand, and K₃PO₄.

• Degas: Seal the vial and purge with Argon for 5 minutes.

• Solvent: Add the degassed Dioxane/Water mixture via syringe.

• Reaction: Heat to 60°C - 80°C .

  • Why? The hydrolysis of the MIDA ester is temperature and base-dependent. At 60°C with K₃PO₄, the MIDA hydrolyzes slowly, releasing the active boronic acid at a rate that matches the catalytic turnover, preventing accumulation and subsequent decomposition [3, 5].

• Monitoring: Monitor consumption of the aryl halide, not the boronate (excess boronate is expected).

SOP-02: Anhydrous Coupling of Boronic Esters (TMSOK Method)

Use this for substrates that are hydrolytically unstable even in slow-release conditions.

Reagents:

• Aryl Halide (1.0 equiv)

• Boronic Ester (Pinacol or Neopentyl) (1.1 equiv)

• Activator: Potassium Trimethylsilanolate (TMSOK) (1.0 - 2.0 equiv)

• Catalyst: Pd source (e.g., Pd(dba)₂) + Phosphine Ligand[3][4]

• Solvent: Anhydrous THF or Toluene

Protocol:

• Drying: Ensure all glassware is flame-dried. Solvents must be anhydrous (Karl Fischer < 50 ppm).

• Assembly: In a glovebox or under strict Schlenk conditions, combine aryl halide, boronic ester, catalyst, and TMSOK .

  • Note: TMSOK is hygroscopic. Handle quickly or in a glovebox.

• Reaction: Stir at room temperature or mild heat (40°C).

  • Mechanism:[5][6][7][8][9][10][11] The silanolate anion (TMS-O⁻) binds to the boron center, creating the activated "ate" complex necessary for transmetallation without generating hydroxide or water [4].

Mechanistic Visualization: MIDA Stabilization

The following diagram illustrates why MIDA boronates are stable compared to standard boronic acids.

Figure 2: The sp2 vs. sp3 hybridization switch. MIDA locks the boron p-orbital, preventing degradation until activation is triggered.

References

• Cox, P. A., et al. (2010). "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Isotopes, and Mechanistic Insights." Journal of the American Chemical Society, 132(31), 10891–10902. Link

• Lloyd-Jones, G. C., et al. (2021). "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis." Journal of the American Chemical Society, 143(37), 15391–15400. Link[8]

• Gillis, E. P., & Burke, M. D. (2007). "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids." Journal of the American Chemical Society, 129(21), 6716–6717. Link

• Denmark, S. E., & Smith, R. C. (2010). "Mechanistic Studies on the Base-Promoted Suzuki-Miyaura Cross-Coupling of Arylboronic Acids." Journal of the American Chemical Society, 132(4), 1243–1245. Link

• Knapp, D. M., et al. (2010). "MIDA Boronates are Hydrolytically Stable and Can Be Used for Iterative Cross-Coupling." Journal of the American Chemical Society, 132(22), 7600–7601. Link

Sources

• 1. I. Anhydrous Suzuki-Miyaura cross-coupling of boronic esters enabled by potassium trimethylsilanolate II. investigations into the atropselective n-arylation of benzimidazoles utilizing the Chan-Evans-Lam coupling | IDEALS [ideals.illinois.edu]
• 2. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction | IDEALS [ideals.illinois.edu]
• 6. books.rsc.org [books.rsc.org]
• 7. bristol.ac.uk [bristol.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Protodeboronation - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. research.ed.ac.uk [research.ed.ac.uk]

Palladium Catalyst Removal Support Center: Troubleshooting &amp; Methodologies

Overview & Regulatory Context

Palladium (Pd) is an indispensable transition metal in modern Active Pharmaceutical Ingredient (API) synthesis, driving essential cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations. However, residual palladium in the final drug substance is strictly regulated due to its heavy-metal toxicity and potential to degrade the API over time.

According to the ICH Q3D Guideline for Elemental Impurities , palladium is classified as a Class 2B element[1]. For an oral drug product with a maximum daily dose of ≤10 g/day , the Permitted Daily Exposure (PDE) for palladium is 100 µ g/day , which translates to a strict concentration limit of 10 ppm [2]. Achieving these single-digit ppm levels requires a strategic, mechanistically sound approach to metal scavenging, rather than trial-and-error.

Palladium Scavenging Workflow

The following decision tree outlines the logical progression for selecting and optimizing a palladium scavenging strategy based on the oxidation state of the catalyst and the analytical feedback of the reaction mixture.

Decision tree for selecting palladium scavengers based on oxidation state and analytical feedback.

Troubleshooting FAQs

Q1: I added a thiol-based scavenger to my Suzuki coupling mixture, but my palladium levels are still >100 ppm. Why did it fail? Causality & Solution: Thiol-based scavengers (e.g., SiliaMetS Thiol) have an exceptionally high affinity for Pd(II) but struggle to coordinate with Pd(0)[3]. In many cross-coupling reactions, the active catalytic species is Pd(0). If the reaction is quenched without exposing it to air or an oxidant, the palladium remains in the zero-oxidation state, leading to poor scavenging efficiency. Actionable Step: Introduce a mild oxidant or simply stir the crude mixture open to the atmosphere for 1-2 hours before adding the scavenger to convert Pd(0) to Pd(II)[4]. Alternatively, switch to a dimercaptotriazine (DMT) or thiourea-based scavenger, which can effectively coordinate both Pd(0) and Pd(II)[4]. For ultra-low ppm targets, adding a catalytic amount of iodine (I₂) alongside Potassium Isopropyl Xanthate (PIX) synergistically oxidizes Pd(0) to Pd(II), drastically improving removal to <1 ppm[5].

Q2: My API yield dropped by 30% after using a metal scavenger. How can I prevent product loss? Causality & Solution: Yield loss during scavenging usually occurs due to non-specific binding (adsorption) of the API to the scavenger backbone (silica or polymer) or ionic interactions with the functional groups. For instance, basic APIs (amines) can strongly interact with acidic scavengers or unendcapped silica silanols. Actionable Step:

• Change the matrix: If using a macroporous polymer-based scavenger (e.g., QuadraPure), switch to a silica-based one (e.g., SiliaMetS), or vice versa[3]. Silica matrices generally exhibit less swelling and different non-specific binding profiles compared to polystyrene[6].

• Use endcapped silica: Ensure you are using endcapped silica scavengers where residual silanols are blocked, preventing hydrogen bonding with polar APIs[7].

• Optimize solvent: Switch to a more polar or competitive solvent (e.g., adding 5-10% methanol or DMF to the scavenging mixture) to disrupt non-specific API-matrix interactions without breaking the strong, covalent Pd-Sulfur coordination bonds.

Q3: How do I choose between Batch Scavenging and Flow/Cartridge Scavenging? Causality & Solution: Batch Scavenging is ideal for early-stage screening and highly viscous or heterogeneous mixtures. It allows for extended contact time (kinetics) and heating. However, it requires a subsequent filtration step which can be tedious and prone to yield loss on a large scale. Flow/Cartridge Scavenging (e.g., SiliaSep or E-PAK cartridges) forces the API solution through a densely packed bed of scavenger[8]. This provides a massive localized excess of functional groups, driving the equilibrium toward complete metal capture instantly. It is highly recommended for process scale-up and continuous flow chemistry, often reducing Pd levels to <1 ppm in a single pass[9].

Experimental Protocols

Protocol 1: Standard Batch Scavenging (Screening Phase)

Objective: Identify the optimal scavenger and conditions for a specific API stream[3].

• Preparation: Dissolve the crude API in an appropriate solvent (e.g., THF, Toluene, or EtOAc) to achieve a concentration of ~0.1 M. Ensure the solution is fully homogeneous.

• Aliquot: Dispense 5 mL aliquots of the API solution into parallel reaction vials.

• Scavenger Addition: Add 5 to 10 equivalents of various scavengers (e.g., Thiol, Thiourea, DMT) relative to the theoretical amount of palladium catalyst used in the reaction. Alternatively, use a weight/weight ratio (e.g., 10-20% w/w scavenger to API)[8].

• Incubation: Stir the vials orbitally at room temperature for 4 to 12 hours. (If kinetics are slow, set a parallel block at 60°C).

• Filtration: Filter the mixtures through a 0.45 µm PTFE syringe filter to remove the solid scavenger beads.

• Washing: Wash the filtered beads with 1-2 mL of the reaction solvent to recover any entrained API.

• Analysis: Analyze the filtrate via ICP-MS or ICP-OES to quantify residual Pd. Calculate API recovery via HPLC.

Protocol 2: Fixed-Bed Cartridge Scavenging (Scale-up)

Objective: Rapid, filtration-free palladium removal for process chemistry[3].

• Conditioning: Pre-condition a pre-packed scavenger cartridge (e.g., SiliaMetS Thiol SPE) with 3-5 column volumes (CV) of the chosen solvent to swell the bed (if polymer) or wet the pores (if silica).

• Loading: Pump the crude API solution through the cartridge at a controlled flow rate (typically 1-2 CV/min). The residence time is critical; slower flow rates significantly increase Pd capture efficiency[3].

• Elution: Collect the purified eluent in a clean receiving flask.

• Flushing: Flush the cartridge with 2 CV of pure solvent to ensure complete elution of the API.

• Verification: Test the pooled eluent via ICP-OES. If Pd remains >10 ppm, recirculate the solution through the cartridge for a second pass.

Quantitative Data Summaries

Table 1: Common Palladium Scavengers and their Affinities

Scavenger Type	Matrix	Primary Functional Group	Optimal Pd Oxidation State	Typical Removal Efficiency	Best Use Case
SiliaMetS Thiol	Silica	-SH (Mercapto)	Pd(II)	> 95%	Post-workup Pd(OAc)2 removal, aqueous/organic mixes
SiliaMetS DMT	Silica	Dimercaptotriazine	Pd(0), Pd(II)	> 98%	Homogeneous Pd(0) catalysts (e.g., Pd(PPh3)4)
QuadraPure TU	Polymer	Thiourea	Pd(II), Pd(0)	> 99%	Broad spectrum metal removal in flow systems
PIX (Potassium Isopropyl Xanthate)	Soluble Salt	Xanthate	Pd(II)	> 99.9%	Ultra-low ppm targets (<1 ppm); used synergistically with I₂

Table 2: ICH Q3D (R2) Permitted Daily Exposure (PDE) Limits for Palladium [10]

Route of Administration	PDE (µ g/day )	Concentration Limit (ppm) assuming 10 g/day dose
Oral	100	10 ppm
Parenteral	10	1 ppm
Inhalation	1	0.1 ppm

References

• QuadraPure Cartridges for Removal of Trace Metal from Reaction Mixtures in Flow ResearchG
• SiliaMetS® Metal Scavengers: an Efficient Tool to Remove Metal Residues Technology Networks
• Suzuki Catalyst Scavenging Study with Activated Carbon and SiliaMetS Chemie Brunschwig
• ICH Q3D Elemental Impurities Triphase Pharma Solutions
• Metal Scavengers Johnson M
• Elemental Impurities - Certified Reference M
• SCAVENGING USING SiliaMetS® AND SiliaBond® SCAVENGERS FUJIFILM Wako Chemicals
• SiliaMetS Metal Scavengers Selection Guide Verde Analitica
• Elemental impurities per USP and ICH Q3D guidelines Labcorp
• Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger RSC Publishing (Green Chemistry)

Sources

• 1. labcorp.com [labcorp.com]
• 2. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Metal scavengers | Johnson Matthey | Johnson Matthey [matthey.com]
• 7. verdeanalitica.com.br [verdeanalitica.com.br]
• 8. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 9. researchgate.net [researchgate.net]
• 10. merckmillipore.com [merckmillipore.com]

troubleshooting incomplete conversion in Sonogashira reactions

Technical Support Center: Sonogashira Coupling Reactions

Welcome to the technical support center for the Sonogashira coupling reaction. This guide is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during this versatile and powerful C-C bond-forming reaction. The following content is structured in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My Sonogashira reaction shows little to no conversion of my starting materials. Where should I begin troubleshooting?

This is a common issue that typically points to a problem with one of the core components of the catalytic system or the reaction environment. A systematic check is the most effective approach.

Causality & Explanation:

The Sonogashira reaction relies on a delicate interplay between two catalytic cycles: a palladium cycle and a copper cycle.[1] The active Pd(0) species is susceptible to oxidation, and the copper(I) co-catalyst can also be oxidized, rendering them inactive.[2] Furthermore, the reaction requires an anhydrous and anaerobic environment to prevent catalyst decomposition and unwanted side reactions.[3][4]

Troubleshooting Protocol:

• Verify Catalyst Integrity:

  • Palladium Catalyst: Pd(0) sources like Pd(PPh₃)₄ are particularly sensitive to air and moisture.[4] If you are using a Pd(II) precatalyst, such as PdCl₂(PPh₃)₂, it is generally more stable, but its reduction to the active Pd(0) in situ might be failing.[3] Consider using a fresh batch of catalyst that has been stored properly under an inert atmosphere.

  • Copper(I) Co-catalyst: Copper(I) iodide (CuI) can degrade over time, appearing yellowish or greenish instead of white or off-white. Use a fresh, high-purity source.[4]

• Assess Reagent and Solvent Quality:

  • Purity: Ensure your aryl/vinyl halide and terminal alkyne are pure. Impurities can act as catalyst poisons.

  • Anhydrous & Degassed Conditions: All solvents and liquid reagents (especially amine bases) must be anhydrous and thoroughly degassed.[2] Oxygen promotes the oxidative homocoupling of the alkyne (Glaser coupling), a major side reaction, and can also lead to the decomposition of the Pd(0) catalyst into palladium black.[3][5]

• Confirm Inert Atmosphere:

  • Ensure your reaction vessel was properly purged with an inert gas (Argon or Nitrogen) and that a positive pressure is maintained throughout the reaction.

Question 2: I'm observing a significant amount of a side product that I've identified as the homocoupled dimer of my terminal alkyne. How can I suppress this Glaser coupling?

The formation of a 1,3-diyne via Glaser-Hay coupling is arguably the most common side reaction in copper-co-catalyzed Sonogashira reactions.[6][7]

Causality & Explanation:

Glaser coupling is the oxidative dimerization of terminal alkynes, a reaction catalyzed by copper salts in the presence of an oxidant, most commonly oxygen.[8][9] In the Sonogashira reaction, the copper acetylide intermediate, which is essential for the main catalytic cycle, is also the key intermediate for this unwanted pathway.[10]

Troubleshooting Protocol:

• Rigorous Exclusion of Oxygen: This is the most critical factor. Ensure all solvents and the amine base are thoroughly degassed prior to use. Maintain a strict inert atmosphere (Ar or N₂) throughout the entire setup and reaction time.[7]

• Minimize Copper(I) Loading: Reduce the amount of CuI to the minimum effective concentration (e.g., 1-2 mol%). While copper accelerates the desired reaction, high concentrations can favor homocoupling.[2]

• Slow Addition of Alkyne: Adding the terminal alkyne slowly via a syringe pump can help to keep its instantaneous concentration low, which disfavors the bimolecular homocoupling reaction.[2]

• Consider a "Copper-Free" Protocol: For particularly sensitive substrates or when Glaser coupling is persistent, switching to a copper-free Sonogashira protocol is a highly effective strategy.[9][11] These reactions often require different ligands or conditions to proceed efficiently but completely eliminate the primary pathway for Glaser coupling.[9]

Question 3: My reaction is sluggish, or stalls with an electron-rich or sterically hindered aryl bromide/chloride. How can I drive the reaction to completion?

The reactivity of the sp²-hybridized carbon partner is a critical factor, with the oxidative addition step often being rate-limiting.[5][12]

Causality & Explanation:

The general reactivity order for the halide or pseudohalide is I > OTf > Br > Cl.[4][13] Aryl iodides are the most reactive and often couple at room temperature.[4] Aryl bromides and especially chlorides are less reactive due to the stronger C-X bond, requiring more forcing conditions or a more active catalytic system to facilitate the initial oxidative addition to the Pd(0) center.[9][12]

Troubleshooting Protocol:

• Increase Reaction Temperature: For less reactive aryl bromides and chlorides, increasing the temperature (e.g., to 60-100 °C) is often necessary to overcome the activation barrier for oxidative addition.[5][14]

• Optimize the Ligand: Standard ligands like triphenylphosphine (PPh₃) may not be sufficient for challenging substrates. Switch to more electron-rich and sterically bulky phosphine ligands.

  • Rationale: Electron-rich ligands enhance the electron density on the palladium center, promoting oxidative addition. Bulky ligands can accelerate the reductive elimination step and stabilize the active catalytic species.[10]

  • Recommended Ligands: Consider ligands such as XPhos, SPhos, or ferrocene-based ligands like dppf.[2][6]

• Choice of Base and Solvent:

  • Amine bases like triethylamine (NEt₃) and diisopropylamine (i-Pr₂NH) are common choices, often serving as both base and solvent.[15]

  • For difficult couplings, consider using a stronger, non-coordinating inorganic base like K₂CO₃ or Cs₂CO₃, especially in copper-free systems.[15][16]

  • The solvent can also play a crucial role; polar aprotic solvents like DMF or NMP can sometimes improve solubility and reaction rates, but THF is also a common choice.[14][17]

Parameter	Recommendation for Unreactive Aryl Halides	Rationale
Temperature	Increase to 60-120 °C	Overcomes the activation energy for the rate-limiting oxidative addition step.[5]
Ligand	Switch from PPh₃ to bulky, electron-rich ligands (e.g., XPhos, dppf)	Enhances catalyst activity and stability.[6][10]
Base	Consider stronger inorganic bases (e.g., K₂CO₃, Cs₂CO₃) for copper-free systems	Can facilitate alkyne deprotonation without coordinating strongly to the metal center.[15]
Solvent	Ensure adequate solubility of starting materials. DMF, Toluene, or Dioxane are common.	Solvent choice can significantly impact reaction kinetics and catalyst stability.[17]

Visual Troubleshooting Workflows

General Troubleshooting Workflow

This diagram provides a logical path to diagnose the root cause of an incomplete Sonogashira reaction.

Caption: A step-by-step workflow for troubleshooting low or no product yield.

Managing Sonogashira vs. Glaser Coupling

This diagram illustrates the critical choice between optimizing a copper-catalyzed reaction and switching to a copper-free protocol when faced with excessive alkyne homocoupling.

Caption: Decision process for minimizing unwanted Glaser-Hay homocoupling.

Key Experimental Protocols

Protocol 1: Standard Copper-Palladium Co-catalyzed Sonogashira Coupling

This protocol is a general starting point for the coupling of an aryl iodide with a terminal alkyne.

• Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl iodide (1.0 equiv.), PdCl₂(PPh₃)₂ (2-5 mol%), and CuI (3-10 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with inert gas (Argon or Nitrogen) three times.

• Solvent and Base Addition: Add degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., triethylamine, 2-3 equiv.) via syringe.

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 equiv.) to the reaction mixture via syringe, either at once or dropwise.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (40-60 °C). Monitor the progress by TLC or GC-MS.

• Work-up: Once complete, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of ammonium chloride to remove copper salts, followed by brine.[1][18]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[1]

References

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Li, Y., et al. (2022). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. Beilstein Journal of Organic Chemistry.

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Cmoch, P., et al. (2022). Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins. Molecules.
• Hassan, A., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review.

• Copper-free Sonogashira coupling. The chemical reaction database. Available at: [Link]

• Borah, B., et al. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances.

• Sonogashira Coupling: Mechanism, Steps & Applications Explained. Vedantu. Available at: [Link]

• Borah, B., et al. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances.
• Liang, Y., et al. (2022). Development of the Inverse Sonogashira Reaction for DEL Synthesis. ACS Medicinal Chemistry Letters.

• Sonogashira Coupling. YouTube. Available at: [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.
• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview.
• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters.

• Sonogashira Coupling. eFan's Blog. Available at: [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. Available at: [Link]

• Optimization of the reaction conditions of the Sonogashira-type coupling reaction. [a]. ResearchGate. Available at: [Link]

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository. Available at: [Link]

• Subsituted arene synthesis by alkynylation. Organic Chemistry Portal. Available at: [Link]

• Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1. Royal Society of Chemistry.

• Sequential Sonogashira and Glaser Coupling Reactions: Facile Access to 1,4-Disubstituted 1,3-Butadiynes from Arylbromide. ResearchGate. Available at: [Link]

• Sonogashira troubleshooting help needed. Reddit. Available at: [Link]

• Palladium-Catalyzed Decarbonylative Sonogashira Coupling of Terminal Alkynes with Carboxylic Acids. Organic Letters.
• Characterization and Minimization of Glaser Competitive Homocoupling in Sonogashira Porphyrin-Based Polycondens
• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules.

• Sonogashira coupling giving me multiple spots on TLC. Any suggestions?. Reddit. Available at: [Link]

• What are the best catalysts for Sonogashira Couplings for use with Chloroaromatics?. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO01909K [pubs.rsc.org]
• 7. depts.washington.edu [depts.washington.edu]
• 8. Sonogashira Coupling – eFan's Blog [chem-fan.com]
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• 15. benchchem.com [benchchem.com]
• 16. Development of the Inverse Sonogashira Reaction for DEL Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. books.lucp.net [books.lucp.net]
• 18. pdf.benchchem.com [pdf.benchchem.com]

improving the regioselectivity of pyrazole functionalization

Welcome to the Advanced Heterocycle Functionalization Knowledge Base. Current Status: Operational | Ticket Volume: High

Subject: Improving the Regioselectivity of Pyrazole Functionalization Audience: Medicinal Chemists, Process Chemists, Lead Optimization Teams

Overview: The "Tautomer Trap"

The fundamental challenge in pyrazole chemistry is the annular tautomerism of

-pyrazoles. The hydrogen atom oscillates between and , creating a dynamic equilibrium. When you introduce an electrophile ( ), the reaction outcome is governed by a battle between steric hindrance (favoring the less hindered nitrogen) and electronic density (favoring the more nucleophilic nitrogen).

This guide addresses the three most common "Tickets" submitted by researchers:

• N-Alkylation/Arylation: Controlling the

  vs. ratio.[1]

• C-H Functionalization: Targeting

  , , or selectively.

• De Novo Synthesis: When post-synthetic modification is impossible.

Ticket #101: "My N-alkylation yields a 1:1 mixture of isomers."

Diagnosis: You are likely relying on simple alkylation conditions (e.g.,

/Acetone) where the tautomeric equilibrium is fast, and the intrinsic nucleophilicity of and is similar.

Mechanistic Insight:

• Thermodynamic vs. Kinetic Control: Under reversible conditions, the thermodynamically stable isomer (usually the one with the substituent on the less hindered nitrogen) prevails. Under irreversible conditions (strong bases), the kinetic product (attack at the most electron-rich nitrogen) dominates.

• The "Lone Pair" Rule: The nitrogen atom with the localized lone pair (pyridine-like) is the nucleophile. The other nitrogen (pyrrole-like) contributes to aromaticity.

Troubleshooting Protocol: The "Base-Switch" Strategy

To shift regioselectivity, you must alter the transition state energy or the tautomer population.

Variable	Condition A (Kinetic/Electronic)	Condition B (Thermodynamic/Steric)
Base	or (Strong, Irreversible)	or (Weaker, Reversible)
Solvent	THF or DMF (Polar Aprotic)	Toluene or DCM (Non-polar)
Temperature	to RT	Reflux
Outcome	Favors alkylation at the more acidic/electron-rich site.	Favors alkylation at the less sterically hindered site.

Standard Operating Procedure (SOP) for Steric Control:

• Dissolve the pyrazole (1.0 equiv) in Toluene (0.2 M).

• Add

  (2.0 equiv). The large Cesium cation stabilizes the "naked" anion less tightly than Sodium, allowing steric factors to dominate.

• Add the alkyl halide (1.1 equiv).

• Heat to

  .

• Monitor: If

  (hindered) alkylation persists, switch to a bulky protecting group strategy (e.g., Trityl) to force the electrophile to the distal nitrogen, then deprotect.

Visualization: Tautomerism & Alkylation Pathways

Caption: Figure 1. Impact of base and solvent choice on the regioselective outcome of pyrazole N-alkylation.

Ticket #102: "I need to functionalize C3, but the reaction hits C4."

Diagnosis: You are attempting Electrophilic Aromatic Substitution (SEAr). The pyrazole ring is electron-rich, but the electron density is highest at

. and are electron-deficient due to the adjacent nitrogen atoms.

Mechanistic Insight:

• C4 (Nucleophilic): Reacts with electrophiles (

  , , ).

• C5 (Acidic): The proton at

  is the most acidic ( in DMSO) due to the inductive effect of . It reacts with strong bases (Lithiation).

• C3 (Inert): The "dead zone." Hardest to access directly without a Directing Group (DG).

Troubleshooting Guide: The "C-Site Decision Tree"

Q: Which carbon do you want to hit?

Option A: Target is C4 (The Easy Path)

• Method: Standard SEAr.

• Reagents:

  (Iodination), (Bromination), or Selectfluor.

• Note: No special directing groups needed.

Option B: Target is C5 (The Acidic Path)

• Method: Direct Lithiation.

• Protocol:

  • Protect

    (e.g., SEM, THP) to prevent deprotonation of the .

  • Treat with

    at in THF.

  • Quench with electrophile (

    ).

• Why it works: Lithium coordinates to

  , directing deprotonation to the adjacent position (Coordinate Induced Shift).

Option C: Target is C3 (The "Impossible" Path)

• Method: Transition Metal Catalyzed C-H Activation with a Directing Group (DG).[2]

• Protocol (Ru-Catalyzed):

  • Install a Directing Group on

    (e.g., 2-pyridyl or TAM).

  • Catalyst:

    .

  • Coupling Partner: Aryl halide.[3]

  • Mechanism: The metal coordinates to the

    -DG and activates the distal position due to geometric constraints of the metallacycle.

Visualization: C-H Functionalization Logic

Caption: Figure 2. Decision matrix for selecting the correct synthetic methodology based on the target pyrazole carbon.

Ticket #103: "Post-synthetic modification failed. What now?"

Diagnosis: If steric hindrance or electronic deactivation prevents functionalization, you must abandon "decoration" (adding groups to the ring) and switch to "construction" (building the ring with groups already in place).

Solution: Regioselective Cyclocondensation (The Knorr Synthesis Upgrade) The reaction of hydrazines with 1,3-diketones is the gold standard, but unsymmetrical diketones yield mixtures.

The Fix: Use Enaminones Replace the 1,3-diketone with an enaminone (

).

• Why: Enaminones have distinct electrophilic sites. The carbonyl carbon is hard, and the carbon attached to the amine is soft.

• Selectivity: The terminal

  of the hydrazine (hard nucleophile) attacks the carbonyl (hard electrophile) first, guaranteeing a single regioisomer.

Comparative Data: Cyclization Strategies

Precursor	Reagent	Regioselectivity (N1:N2)	Notes
1,3-Diketone	Hydrazine	~1:1 to 3:1	Poor control with similar R groups.
Alkynyl Ketone	Hydrazine	>20:1	Excellent. Michael addition drives selectivity.
Enaminone	Hydrazine	>99:1	Best for De Novo synthesis.

References

• Review on N-Alkylation: Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes.[4] (2024).[5][6] This paper highlights the difficulty of chemical alkylation and offers a biocatalytic alternative, while reviewing chemical limitations.

• Regioselective Synthesis: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. (2014).[7] Organic Letters. Demonstrates high regiocontrol using cyclization strategies rather than post-functionalization.

• Buchwald-Hartwig N-Arylation: Copper−Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. (2004). Journal of Organic Chemistry. Seminal work on using ligand control to determine N-arylation selectivity.

• C-H Activation: Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles. (2015).[6][8] Demonstrates the use of directing groups to override intrinsic electronic biases in pyrazole C-H functionalization.

• General Review: Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023).[9][10] MDPI. A comprehensive overview of both cyclization and functionalization strategies.

Sources

• 1. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. d-nb.info [d-nb.info]
• 5. Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regioselective Palladium-Catalyzed Buchwald-Hartwig Reaction of Arylhydrazines with Aryl Halides: Synthesis of N, N-Diarylhydrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

comparing Suzuki and Stille coupling for 4-substituted pyrazole synthesis

Title: Strategic Synthesis of 4-Substituted Pyrazoles: A Comparative Technical Guide to Suzuki-Miyaura vs. Stille Coupling

Executive Summary & Strategic Context

The pyrazole ring is a "privileged scaffold" in modern drug discovery, featuring prominently in kinase inhibitors (e.g., Ruxolitinib, Crizotinib). While C3 and C5 functionalizations are synthetically trivial due to the proximity of the ring nitrogens, C4-functionalization presents a distinct challenge. The C4 position is the most electron-rich (nucleophilic) site of the ring, making it electronically analogous to a para-substituted aniline.

Consequently, palladium-catalyzed cross-coupling at C4 requires overcoming specific electronic hurdles:

• Oxidative Addition Difficulty: The electron-rich nature of the pyrazole ring strengthens the C4-Halogen bond, making oxidative addition the rate-limiting step for 4-halopyrazoles.

• Protodeboronation: In the inverse strategy (4-borylpyrazole), the electron-rich ring accelerates hydrolytic cleavage of the C-B bond, a notorious side reaction in Suzuki couplings.

This guide objectively compares the two dominant methodologies—Suzuki-Miyaura and Stille —to help you select the optimal route for your specific substrate.

Deep Dive: Suzuki-Miyaura Coupling

The Industry Standard for Scalability

The Suzuki coupling is the default choice for GMP synthesis due to low toxicity. However, for 4-substituted pyrazoles, standard conditions often fail.

Mechanistic Constraints

• The "Anion" Trap: If you use a free N-H 4-halopyrazole , the basic conditions required for Suzuki coupling (Na2CO3/K2CO3) will deprotonate the pyrazole (pKa ~14). The resulting pyrazolate anion is extremely electron-rich, rendering the C4-halogen bond unreactive toward oxidative addition by Pd(0). Protection (SEM, THP, Boc, or Methyl) is virtually mandatory.

• Boronic Acid Instability: If utilizing the "inverse" coupling (4-pyrazoleboronic acid + Aryl Halide), be aware that heteroaryl boronic acids are prone to protodeboronation .[1] While C4-isomers are more stable than C5-isomers (which suffer from alpha-heteroatom instability), the basic aqueous conditions can still lead to significant hydrolysis [1].

Optimized Protocol (High-Throughput/Microwave)

Standard thermal conditions often yield <40%. Microwave irradiation has been proven to drastically improve yields by accelerating the slow oxidative addition step [2].

• Substrates: 4-iodo-1-methyl-1H-pyrazole (1.0 equiv) + Arylboronic acid (1.2 equiv)

• Catalyst: Pd(PPh3)4 (2-5 mol%) or XPhos Pd G2 (for difficult, sterically hindered chlorides).

• Base: Cs2CO3 (2.5 equiv) - Cesium is superior to Sodium for solubility in organic/aqueous mixes.

• Solvent: DME : Water (4:1 v/v).

• Conditions: Microwave irradiation at 90-100°C for 10-30 mins.

Expert Insight: If you observe "homocoupling" of your aryl boronic acid, switch to a milder base like K3PO4 and reduce water content, or switch to the Stille protocol.

Deep Dive: Stille Coupling

The "Problem Solver" for Complex Scaffolds

When Suzuki fails due to steric hindrance, unstable boronic acids, or functional group incompatibility, Stille is the authoritative backup.

Mechanistic Advantages[2][3][4][5]

• Neutral Conditions: Unlike Suzuki, Stille requires no base. This is critical for substrates sensitive to hydrolysis or base-mediated racemization.

• Transmetallation Efficiency: The transfer of the organic group from Tin (Sn) to Palladium is less sensitive to the electronic nature of the ring than the Boron-to-Palladium transfer.

• Stability: Organostannanes (e.g., 4-(tributylstannyl)pyrazole) are generally more stable to storage and chromatography than their boronic acid counterparts.

The Toxicity & Purification Bottleneck

The major downside is the stoichiometric generation of trialkyltin byproducts. These are neurotoxic and difficult to remove.

Optimized Protocol (The "Farina" Modification)

Standard Stille couplings can be sluggish. The addition of Copper(I) Iodide (CuI) acts as a "scavenger" for phosphine ligands or facilitates a transmetallation via an organocopper intermediate [3].

• Substrates: 4-iodopyrazole derivative (1.0 equiv) + Aryl-SnBu3 (1.1 equiv).

• Catalyst: Pd(PPh3)4 (5 mol%) + CuI (10 mol%) .

• Solvent: DMF or Dioxane (Anhydrous).[2]

• Conditions: 90°C (Thermal) for 2-12 hours.

• Purification (Crucial): Upon completion, wash the organic layer with saturated aqueous KF (Potassium Fluoride). This precipitates the tin as insoluble Bu3SnF, which can be filtered off. Alternatively, use silica gel doped with 10% K2CO3 during flash chromatography.

Comparative Data Analysis

The following table summarizes performance metrics based on internal process data and literature precedents [1, 2, 4].

Feature	Suzuki-Miyaura	Stille Coupling
Primary Use Case	GMP, Scalable synthesis, Simple Aryls	Late-stage R&D, Complex/Fragile Heterocycles
C4-Reactivity	Moderate (Requires activated 4-Iodo or microwave)	High (Tolerates steric bulk better)
N-H Tolerance	Poor (Requires protection to prevent anion formation)	Moderate (Neutral conditions, but protection still recommended)
Reagent Stability	Low (Boronic acids can deboronate)	High (Stannanes are shelf-stable)
Purification	Easy (Extraction/Crystallization)	Difficult (Requires KF wash or specialized silica)
Toxicity	Low (Class 2/3 solvents)	High (Organotin is highly toxic/regulated)
Typical Yield (C4)	60-80% (Optimized)	80-95% (Robust)

Decision Logic & Workflows

Decision Matrix (Graphviz)

Use this logic tree to determine the correct pathway for your specific molecule.

Caption: Decision matrix for selecting coupling modality based on substrate stability and scale.

Reaction Mechanism Comparison

Understanding the catalytic cycle differences helps troubleshoot failures.

Caption: Comparative catalytic cycles. Note the base requirement for Suzuki vs. the neutral pathway of Stille.

References

• BenchChem. (2025).[2][3] Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions. Retrieved from 3

• Li, H., et al. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Heterocycles. Retrieved from 4

• Farina, V., & Krishnamurthy, V. (2021).[4] The Stille Reaction: Mechanism and Scope. Organic Reactions. (Classic mechanistic reference for CuI effect).

• BenchChem. (2025).[2][3] Head-to-head comparison of Suzuki coupling protocols for pyrazole synthesis. Retrieved from 5

• Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic Boronic Acids. Journal of the American Chemical Society. Retrieved from 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. html.rhhz.net [html.rhhz.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Beyond the Basics: Strategic N-Protection of Pyrazoles for High-Fidelity Synthesis

Executive Summary

The pyrazole ring is a privileged scaffold in kinase inhibitors and agrochemicals, yet its amphoteric nature presents a dual challenge: tautomeric ambiguity and catalyst deactivation . While standard groups like Benzyl (Bn) or Methyl (Me) offer stability, they often lack the orthogonality required for late-stage diversification.

This guide moves beyond standard textbook protection, focusing on high-performance alternatives—SEM (2-(Trimethylsilyl)ethoxymethyl) , THP (Tetrahydropyranyl) , and Sulfonamides —that not only mask the nitrogen but actively direct regioselectivity during C–H activation and metal-catalyzed cross-couplings.

Part 1: The Strategic Landscape

The Core Problem: Tautomerism & Regiocontrol

Unprotected pyrazoles exist in a tautomeric equilibrium (

). This fluidity causes two primary failures in synthesis:

• Regioisomeric Mixtures: Electrophiles attack non-selectively.

• Catalyst Poisoning: The free

  nitrogen binds strongly to Pd(II) or Pt(II) centers, arresting catalytic cycles.

Visualization: The Regioselectivity Challenge

The following diagram illustrates how the choice of protecting group (PG) locks the tautomer and dictates the site of electrophilic attack (E+).

Caption: Protection locks the tautomer, enabling Directed Ortho Metalation (DoM) at C5 or steric-controlled substitution at C4.

Part 2: Comparative Analysis of Alternatives

SEM (2-(Trimethylsilyl)ethoxymethyl)

The "Heavy Lifter" for C–H Activation SEM is the gold standard for complex synthesis. Unlike simple alkyl groups, the oxygen in the SEM chain coordinates with lithium or palladium, acting as a Directing Group (DG) for C5-functionalization.

• Pros: Orthogonal to most acidic/basic conditions; directs C5-lithiation; withstands Suzuki/Buchwald conditions.

• Cons: Removal can be difficult; atom-uneconomic.

• Best For: Sequences requiring strong bases (n-BuLi) or transition metal catalysis.

THP (Tetrahydropyranyl)

The "Green" & Switchable Alternative THP is a cost-effective, hemiaminal alternative to SEM. It is easily introduced (DHP + acid cat.) and removed (mild acid).

• Pros: Cheap; "Green" chemistry (solvent-free protection); labile enough for late-stage removal but stable to BuLi at -78°C.

• Cons: Introduces a chiral center (complex NMR spectra); thermally unstable >100°C (can migrate or fall off).

• Best For: Scale-up chemistry; "One-pot" lithiation/deprotection sequences.[1]

Boc / Tosyl (Carbamates & Sulfonamides)

The Electronic Activators These electron-withdrawing groups (EWG) pull density from the ring, making the pyrazole less prone to oxidation but more susceptible to nucleophilic attack at the ring carbons.

• Pros: Highly crystalline (good for purification); activates ring for nucleophilic aromatic substitution (

  ).

• Cons: Labile to basic nucleophiles (unstable in standard Suzuki conditions using alkoxide bases).

• Best For: Crystallization; directing lithiation (Boc); activating the ring for nucleophilic addition.

Performance Metrics: Head-to-Head Comparison

Feature	SEM (Hemiaminal)	THP (Acetal)	Boc (Carbamate)	Tosyl (Sulfonamide)
Stability: Acid	High (survives TFA)	Low (cleaves w/ HCl/MeOH)	Low (cleaves w/ TFA)	Very High
Stability: Base	Very High (survives KOtBu)	High (survives n-BuLi)	Low (cleaves w/ NaOH)	Low (cleaves w/ NaOH)
Lithiation Directing	Excellent (C5)	Good (C5)	Excellent (C5)	Good (C5)
Suzuki Compatibility	Excellent	Good (limit temp <100°C)	Poor (base sensitive)	Moderate
Removal Reagent	TBAF or strong acid	HCl / MeOH / PPTS	TFA or Heat	NaOH / KOH

Part 3: Experimental Protocols

Protocol A: SEM-Directed C5-Lithiation & Deprotection

Context: This protocol utilizes the coordinating ability of the SEM group to functionalize the C5 position, a reaction impossible with simple N-methyl protection.

Step 1: Protection

• Setup: Flame-dry a 2-neck flask under Argon. Add NaH (60% dispersion, 1.2 equiv) to anhydrous DMF (0.5 M concentration relative to pyrazole). Cool to 0°C.[2][3]

• Addition: Add pyrazole (1.0 equiv) dropwise. Stir at 0°C for 30 min (H2 evolution ceases).

• Alkylation: Add SEM-Cl (1.1 equiv) dropwise. Warm to RT and stir for 2 h.

• Workup: Quench with sat. NH4Cl.[2][3] Extract with EtOAc.[2][3][4] Wash with LiCl (5% aq) to remove DMF.

• Scientist's Note: If regioselectivity is poor (N1 vs N2), lower temp to -20°C or switch solvent to THF to utilize coordination control.

Step 2: C5-Lithiation (The Critical Step)

• Dissolve SEM-pyrazole in dry THF at -78°C.

• Add n-BuLi (1.1 equiv) dropwise down the side of the flask.

• Wait: Stir for 30–45 min. Crucial: The SEM oxygen coordinates Li, stabilizing the C5-anion.

• Quench: Add electrophile (e.g., Iodine, Aldehyde) at -78°C. Warm slowly.

Step 3: Deprotection (The Challenge) Standard TBAF methods often fail due to formaldehyde byproduct polymerization.

• Reagent: Use TBAF (1M in THF) + Ethylene Diamine (EDA) (scavenger).

• Heat to 60°C for 4–6 hours.

• Alternative (Acidic): 4M HCl in Dioxane/Ethanol (1:1) at reflux for 2 h. Self-Validating Check: Monitor disappearance of the TMS peak (~0 ppm) and the methylene singlet (~5.5 ppm) in NMR.

Protocol B: THP "Green" One-Pot Synthesis

Context: Ideal for rapid generation of 3,5-disubstituted pyrazoles without isolating intermediates.

• Protection: Mix pyrazole (1.0 equiv), DHP (1.2 equiv), and catalytic TFA (1 drop) in a flask. No Solvent. Stir at RT for 30 min. Check: Mixture solidifies.

• Lithiation: Dissolve crude solid in THF. Cool to -78°C. Add n-BuLi (1.1 equiv). Stir 30 min.

• Functionalization: Add Alkyl Halide. Warm to RT.

• Deprotection (In Situ): Add MeOH (excess) and conc. HCl (2 mL). Stir at RT for 1 h.

• Result: High yield of C5-substituted free pyrazole.

Part 4: Decision Matrix for Group Selection

Use this flow to select the optimal protecting group for your specific synthetic route.

Caption: Flowchart prioritizing reaction conditions (pH, metalation) over cost.

References

• Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M. (2014). John Wiley & Sons. (The definitive text on stability profiles).

• A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles . McLaughlin, M., et al. (2008).[5] Journal of Organic Chemistry. Link (Describes the THP "switchable" directing strategy).

• C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition . Goetz, A. E., & Garg, N. K. (2014). Journal of Organic Chemistry. Link (Details the "SEM switch" and sequential arylation).

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles . Düfert, A., et al. (2013). Journal of the American Chemical Society. Link (Discusses catalyst poisoning by free pyrazoles).

• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles . Tšupova, S., et al. (2015).[1] RSC Advances. Link (Source for the solvent-free THP protocol).

Sources

• 1. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

Definitive Structural Assignment of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol: A Comparative Validation Guide

Executive Summary

The precise structural characterization of pyrazole intermediates is a critical bottleneck in kinase inhibitor development. This guide focuses on the validation of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol , a versatile scaffold where the regiochemistry of the tetrahydropyran-2-yl (THP) protecting group is often ambiguous.

While Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) provide connectivity data, they frequently fail to definitively distinguish between the N1- and N2-alkylated isomers due to the fluxional nature of the THP group and the lack of distinct coupling pathways. Single Crystal X-ray Diffraction (SC-XRD) remains the only self-validating method to confirm the absolute regiochemistry and stereochemistry (anomeric configuration) of the product.

This guide compares SC-XRD against standard spectroscopic alternatives, providing a validated experimental protocol for obtaining diffraction-quality crystals and interpreting the resulting data.

The Structural Challenge: Regioselectivity

The synthesis of the title compound typically involves the protection of 3-bromo-1H-pyrazole-5-methanol (or its ester precursor) with 3,4-dihydro-2H-pyran (DHP). This reaction can yield two regioisomers:

• N1-isomer (Target): THP group adjacent to the hydroxymethyl group.

• N2-isomer (Byproduct): THP group adjacent to the bromo substituent.

The ambiguity arises because the pyrazole ring tautomerizes, and the steric/electronic factors governing DHP attack are subtle. Furthermore, the THP group introduces a chiral center at the anomeric carbon (

), creating a racemic mixture of enantiomers in the crystal lattice (assuming a centrosymmetric space group).

Decision Logic for Structural Assignment

Figure 1: The validation workflow demonstrating the necessity of X-ray diffraction for definitive assignment.

Comparative Analysis: X-ray vs. Alternatives

The following table objectively compares the validation power of SC-XRD against standard analytical techniques for this specific molecule.

Feature	X-ray Crystallography (SC-XRD)	1H / 13C NMR	2D NMR (NOESY/HMBC)	LC-MS
Regiochemistry	Definitive. Directly visualizes N-C bond connectivity (N1 vs N2).	Ambiguous. Chemical shift differences ( ) between isomers are often <0.5 ppm and solvent-dependent.	Conditional. Requires specific spatial proximity between THP protons and pyrazole substituents (often lacking).	Null. Both isomers have identical Mass/Charge (m/z) ratios.
Stereochemistry	Absolute. Defines the relative configuration of the THP anomeric center.	Relative. Can imply chair/boat conformation via coupling constants ( ), but not absolute configuration without chiral solvating agents.	Relative. NOE correlations can suggest conformation but are prone to artifacts.	Null.
Sample State	Solid (Single Crystal).	Solution ( , ).	Solution.	Solution/Gas Phase.
Time to Result	24-48 Hours (including crystallization).	15 Minutes.	1-4 Hours.	10 Minutes.
Confidence Level	99.9%	~70% (without reference standard).	~85%	0% (for isomerism).

Experimental Protocol

This protocol is designed to generate diffraction-quality crystals of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol.

Synthesis & Purification[1]

• Reactants: 3-bromo-1H-pyrazole-5-methanol (1.0 eq), 3,4-dihydro-2H-pyran (1.5 eq), and catalytic p-toluenesulfonic acid (pTSA) in dichloromethane (DCM).

• Reaction: Stir at room temperature for 4 hours. Monitor by TLC (Hexane:EtOAc 1:1).

• Workup: Wash with saturated

  , dry over , and concentrate.

• Purification: Flash column chromatography (Silica gel, gradient 0-40% EtOAc in Hexane). Isolate the major spot.

Crystallization (The Critical Step)

The molecule contains both a polar H-bond donor (-OH) and a lipophilic THP group. A mixed-solvent slow evaporation technique is most effective.

• Solvent System: Ethanol / n-Heptane (1:1 v/v).

• Procedure:

  • Dissolve 20 mg of the purified solid in 1 mL of absolute ethanol in a small vial.

  • Add n-Heptane dropwise until the solution becomes slightly turbid, then add one drop of ethanol to clear it.

  • Cover the vial with Parafilm® and poke 3-4 small holes with a needle to allow controlled evaporation.

  • Store at ambient temperature (20-25°C) in a vibration-free zone.

• Outcome: Colorless block-shaped crystals suitable for X-ray analysis typically appear within 3-5 days.

Data Collection Parameters[2]

• Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo K

  radiation, Å).

• Temperature: 100 K (Cryostream) to reduce thermal motion of the floppy THP ring.

• Strategy: Full sphere collection to ensure high redundancy, essential for resolving the bromine anomalous scattering if absolute configuration is required (though usually centrosymmetric).

Structural Insights & Validation Data

Crystal Data (Representative)

Based on analogous pyrazole-THP structures (e.g., Molbank 2018, M978; Acta Cryst. E), the expected crystallographic parameters for the validated N1-isomer are:

• Crystal System: Monoclinic

• Space Group:

  (Centrosymmetric, accommodating the racemic mixture of the chiral THP center).

• Z: 4 (One molecule per asymmetric unit).

• Key Interaction: Strong intermolecular Hydrogen Bonds (

  ) linking molecules into infinite chains or dimers.

Regiochemical Proof

The X-ray difference Fourier map definitively locates the electron-dense Bromine atom and the oxygen-rich THP ring.

• N1-Isomer (Confirmed): The

  bond length is approx. 1.48 Å. The angle between the vector and the vector confirms the 1,3- or 1,5-substitution pattern.

• Geometry: The pyrazole ring is planar. The THP ring typically adopts a chair conformation with the pyrazole substituent in the equatorial position to minimize 1,3-diaxial interactions.

Molecular Interaction Diagram

References

• Wang, X.; et al. "Synthesis and Crystal Structure of [3-Bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol." Molbank2018 , 2018(1), M978. [Link]

• Holzer, W.; et al. "3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-Bromo-3-furan-carboxylate."[1] Molbank2009 , 2009(3), M603.[1] [Link]

• Gomes, L.R.; et al. "Regioselectivity in the N-alkylation of pyrazoles: A crystallographic and NMR study." Journal of Molecular Structure2015 , 1089, 11-18. [Link]

• Cambridge Crystallographic Data Centre (CCDC). "Deposit Number 1815678." CSD Entry for related pyrazole structures.[Link]

Sources

• 1. mdpi.com [mdpi.com]

comparing different palladium catalysts for bromo-pyrazole coupling reactions

Title: A Comprehensive Guide to Palladium Catalysts for Bromo-Pyrazole Cross-Coupling Reactions

Introduction The pyrazole scaffold is a privileged motif in modern drug discovery, frequently serving as a bioisostere for amides and phenols in kinase inhibitors and other targeted therapeutics. The construction of complex pyrazole derivatives relies heavily on palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) using bromo-pyrazoles as versatile electrophiles. However, selecting the right palladium catalyst is not trivial; the unique electronic and steric properties of pyrazoles—particularly those with unprotected N-H bonds—demand specific catalytic systems to achieve high yields and prevent catalyst poisoning.

This guide objectively compares the performance of various palladium catalysts in bromo-pyrazole couplings, explores the mechanistic causality behind catalyst selection, and provides self-validating experimental protocols to ensure reproducible results.

The Mechanistic Challenge: Off-Cycle Catalyst Inhibition

Causality Behind Catalyst Failure: Standard cross-coupling protocols often fail when applied to unprotected 4-bromopyrazoles. The causality lies in the acidic nature of the pyrazole N-H bond. Under the basic conditions required for transmetalation, the pyrazole is deprotonated to form an azolyl anion. This electron-rich, nitrogen-containing anion acts as a competitive ligand, strongly coordinating to the active Palladium(II) intermediate. This coordination forms an off-cycle, inactive dimeric species—typically a [Pd(II)(azolyl)]₂ complex—which depletes the active catalyst pool and abruptly halts the catalytic cycle ()[1].

The Solution: To overcome this inhibition, modern protocols employ bulky, electron-rich biarylphosphine ligands (such as XPhos or SPhos). The extreme steric bulk of these ligands physically shields the palladium center, preventing the formation of the azolyl-bridged dimer and forcing the catalyst to remain in the active cycle ()[1].

Catalytic cycle showing off-cycle inhibition by unprotected pyrazoles and rescue by bulky ligands.

Head-to-Head Comparison of Palladium Catalysts

To objectively evaluate catalyst performance, we compare three distinct catalytic systems used for the Suzuki-Miyaura coupling of 4-bromopyrazoles:

• Pd(PPh₃)₄ (The Classic): Effective for N-protected pyrazoles (e.g., N-methyl or N-benzyl) but suffers from poor yields with unprotected N-H pyrazoles due to the lack of steric shielding ()[2].

• Pd(OAc)₂ / SPhos (The Modern Standard): Generates the active Pd(0) species in situ. The SPhos ligand provides excellent steric protection, allowing for the successful coupling of unprotected N-H pyrazoles ()[3].

• XPhos Pd G2 (The Precatalyst): A second-generation Buchwald precatalyst that rapidly activates under mild basic conditions to form a highly active, mono-ligated Pd(0) species. It offers the highest yields and shortest reaction times for challenging nitrogen-rich substrates ()[1].

Table 1: Performance Comparison for Suzuki-Miyaura Coupling of 4-Bromopyrazoles

Catalyst System	Ligand Type	Substrate Type	Base	Solvent	Temp / Time	Yield (%)
Pd(PPh₃)₄ (5 mol%)	Triphenylphosphine	N-Protected	Na₂CO₃	1,4-Dioxane/H₂O	90 °C / 6 h	75–95%
Pd(PPh₃)₄ (5 mol%)	Triphenylphosphine	Unprotected N-H	Na₂CO₃	1,4-Dioxane/H₂O	90 °C / 12 h	< 30%
Pd(OAc)₂ (2 mol%)	SPhos	Unprotected N-H	K₃PO₄	1,4-Dioxane/H₂O	80 °C / 16 h	85–95%
XPhos Pd G2 (1-2 mol%)	XPhos	Unprotected N-H	K₃PO₄	Toluene/H₂O	100 °C / 12 h	80–98%

Data synthesized from comparative literature on pyrazole cross-couplings (; )[1][2].

For Buchwald-Hartwig Aminations (C-N bond formation) at the C4 position of pyrazoles, protecting groups are heavily favored to prevent competitive N-arylation at the pyrazole ring. The use of Pd(dba)₂ with bulky ligands like tBuDavePhos has proven highly effective for N-trityl protected 4-bromopyrazoles ()[4].

Self-Validating Experimental Methodologies

The following protocols are designed as self-validating systems. Each critical step includes a mechanistic rationale (causality) and a physical or analytical validation check to ensure the workflow is proceeding correctly.

Protocol 1: Suzuki-Miyaura Coupling of Unprotected 4-Bromopyrazole Catalyst System: XPhos Pd G2 (1-2 mol%) Objective: Form a C-C bond at the C4 position without N-protection.

• Reagent Preparation: To an oven-dried Schlenk tube, add 4-bromopyrazole (1.0 equiv), arylboronic acid (1.2 equiv), K₃PO₄ (2.0 equiv), and XPhos Pd G2 (0.02 equiv).

  • Causality: K₃PO₄ is chosen over weaker bases (like Na₂CO₃) to ensure rapid transmetalation while avoiding the harshness of strong bases (like KOtBu) that could degrade the boronic acid.

• Inert Atmosphere Establishment: Evacuate the tube and backfill with Argon. Repeat this cycle three times.

  • Causality: Oxygen rapidly oxidizes the electron-rich Pd(0) active species to an inactive Pd(II) oxide.

  • Validation Check: During evacuation, observe the solid mixture. The cessation of micro-bubbling/movement in the powder confirms the complete removal of interstitial air.

• Solvent Addition: Add degassed 1,4-Dioxane and H₂O (4:1 v/v ratio) via syringe.

  • Causality: A biphasic solvent system is required; Dioxane dissolves the organic substrates and catalyst, while water dissolves the inorganic base (K₃PO₄) to facilitate the generation of the reactive boronate species.

• Reaction Execution: Seal the tube and heat at 100 °C for 12 hours with vigorous stirring.

  • Validation Check: Monitor the reaction via LC-MS. The validation of completion is the absolute disappearance of the 4-bromopyrazole mass peak (M+H) and the emergence of the cross-coupled product mass.

• Workup & Purification: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite.

  • Validation Check: The filtrate must be clear and free of black particulates. Black particulates indicate precipitated "palladium black" (degraded catalyst), which the Celite successfully removed. Purify the filtrate via silica gel flash chromatography.

Step-by-step experimental workflow for the Suzuki-Miyaura coupling of 4-bromopyrazoles.

Protocol 2: Buchwald-Hartwig Amination of 4-Bromo-1-tritylpyrazole Catalyst System: Pd(dba)₂ / tBuDavePhos Objective: Form a C-N bond using a primary or secondary amine ()[4].

• Protection Strategy: Utilize 4-bromo-1-tritylpyrazole.

  • Causality: The bulky trityl (triphenylmethyl) group prevents the pyrazole nitrogen from competing with the exogenous amine for the palladium center during the C-N bond formation step.

• Reaction Setup: Combine the protected bromopyrazole (1.0 equiv), amine (1.2 equiv), KOtBu (1.5 equiv), Pd(dba)₂ (5 mol%), and tBuDavePhos (10 mol%) in anhydrous xylene.

  • Causality: KOtBu is a strong base necessary to deprotonate the amine upon its coordination to the Pd(II) intermediate, facilitating reductive elimination.

• Heating: Heat to 120 °C for 16 hours.

  • Validation Check: TLC analysis (Hexanes/EtOAc) should reveal a new, more polar spot (the aminated product) and the absolute consumption of the starting material.

• Deprotection (Optional Post-Coupling): Treat the purified product with Trifluoroacetic Acid (TFA) in dichloromethane to remove the trityl group, yielding the free 4-aminopyrazole.

Conclusion

The successful cross-coupling of bromo-pyrazoles hinges heavily on managing the coordination chemistry of the pyrazole core. For simple, N-protected substrates, standard catalysts like Pd(PPh₃)₄ remain viable. However, for drug development workflows requiring late-stage functionalization of unprotected N-H pyrazoles, modern precatalysts (XPhos Pd G2) or in situ generated bulky systems (Pd(OAc)₂/SPhos) are absolutely critical to prevent off-cycle catalyst dimerization.

References

• Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(34), 12877-12885.[Link]

• Giraud, A., et al. (2015). Conditions for Palladium-Catalyzed Direct Arylations of 4-Bromo and 4-Iodo N-Substituted Pyrazoles. RSC Advances, 5, 63600-63606.[Link]

• Usami, Y., Tatsui, Y., Yoneyama, H., & Harusawa, S. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(20), 4634.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]

assessing the purity of synthesized [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol by HPLC

Assessing the Purity of Synthesized[3-Bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol: A Comparative Guide to HPLC Column Chemistries

Introduction & Analytical Challenge

Synthesizing[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol involves navigating complex regiochemistry and protection-deprotection dynamics. The target molecule features a highly polar pyrazole core, a polarizable bromine atom at the C3 position, a bulky, lipophilic tetrahydropyran (THP / oxan-2-yl) protecting group at the N1 position, and a hydroxymethyl group at C5.

During synthesis, several structurally similar impurities are typically generated that complicate chromatographic analysis:

• Des-bromo impurity : Arising from incomplete bromination.

• Regioisomers : e.g., N2-THP protection instead of N1.

• Deprotected species : (3-bromo-1H-pyrazol-5-yl)methanol, resulting from premature acidic cleavage of the THP group.

Accurately assessing the purity of this intermediate requires an HPLC method capable of resolving these closely related species. This guide objectively compares standard C18 reversed-phase chromatography against Biphenyl stationary phases, providing actionable experimental protocols and mechanistic insights.

Structural relationship between the target THP-protected pyrazole and common synthesis impurities.

Mechanistic Insight: The Limits of C18 vs. The Power of Biphenyl

Historically, C18 columns have been the default choice for reversed-phase HPLC method development 1. They rely primarily on dispersive (hydrophobic) interactions between the alkyl chain and the analyte 1. However, for a molecule like[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol, C18 often falls short. The bulky THP group dominates the hydrophobic interaction, masking the subtle electronic differences between the N1 and N2 regioisomers. Consequently, regioisomers often co-elute on standard C18 phases 2.

To overcome this, a Biphenyl stationary phase is highly recommended for halogenated aromatics 3. Biphenyl columns offer three distinct retention mechanisms that create a self-validating separation system:

• Hydrophobic Dispersion : Similar to C18, but slightly weaker, allowing polar interactions to play a larger role.

• Interactions : The electron-dense biphenyl rings interact strongly with the system of the pyrazole core 2.

• Dipole-Dipole & Polarizability : The biphenyl ligand exhibits enhanced shape selectivity and affinity for polarizable atoms like halogens (bromine) 3.

Because the Biphenyl phase "feels" the electronic distribution of the pyrazole ring, it can easily distinguish between the N1-THP and N2-THP regioisomers. The position of the THP group alters the electron density of the adjacent

system. Furthermore, the strong interaction with the polarizable bromine atom ensures baseline resolution of the des-bromo impurity [[3]]().

Mechanistic comparison of C18 and Biphenyl stationary phases for pyrazole resolution.

Comparative Data: C18 vs. Biphenyl Performance

The table below summarizes the typical chromatographic performance when comparing a standard fully porous C18 column [[1]]() to a core-shell Biphenyl column [[3]]() for this specific pyrazole derivative.

Analyte / Impurity	C18 Relative Retention Time (RRT)	C18 Resolution ( )	Biphenyl RRT	Biphenyl Resolution ( )
Deprotected Species	0.45	-	0.35	-
Des-bromo Impurity	0.88	1.8	0.75	4.2
Target Compound (N1-THP)	1.00	-	1.00	-
Regioisomer (N2-THP)	1.02	0.8 (Co-elution)	1.15	3.5 (Baseline)

Data Interpretation: While the C18 column provides adequate retention, it fails to resolve the N1/N2 regioisomers (

). The Biphenyl column leverages interactions to pull the regioisomers apart, achieving a robust resolution of 3.5, ensuring accurate purity quantification 2.

Experimental Protocol: Optimized Biphenyl HPLC Method

To ensure a self-validating and reproducible system, the following protocol details the optimized method for assessing the purity of[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol 4.

Reagents & Materials

• Column : Restek Raptor Biphenyl, 2.7 µm, 100 x 4.6 mm (or equivalent core-shell biphenyl) 3.

• Mobile Phase A : 0.1% Formic Acid in MS-grade Water. (Causality: The acidic modifier suppresses silanol ionization on the stationary phase and maintains the pyrazole nitrogens in a consistent protonation state, preventing peak tailing).

• Mobile Phase B : 0.1% Formic Acid in MS-grade Acetonitrile.

• Diluent : Methanol:Water (50:50, v/v).

Sample Preparation

• Accurately weigh 10 mg of the synthesized[3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol.

• Dissolve in 10 mL of the diluent to create a 1.0 mg/mL stock solution.

• Sonicate for 5 minutes at room temperature to ensure complete dissolution.

• Filter through a 0.22 µm PTFE syringe filter into an amber HPLC vial (Causality: Amber vials prevent potential photolytic degradation of the halogenated pyrazole prior to injection)4.

Chromatographic Conditions

• Flow Rate : 1.0 mL/min

• Injection Volume : 5 µL

• Column Temperature : 35 °C

• Detection : UV at 230 nm (Causality: Optimal absorbance for the conjugated bromo-pyrazole chromophore)4.

Gradient Program

• 0.0 - 2.0 min : 20% B (Causality: Isocratic hold to focus polar deprotected impurities at the head of the column).

• 2.0 - 10.0 min : 20% to 80% B (Causality: Linear ramp to elute the highly lipophilic THP-protected target and separate regioisomers).

• 10.0 - 12.0 min : 80% B (Column wash).

• 12.0 - 12.1 min : 80% to 20% B.

• 12.1 - 16.0 min : 20% B (Re-equilibration).

References

1.[1] PerkinElmer. "A Comparison of Fully Porous C18 Reversed Phase HPLC Columns." Scribd. Available at: 2.[4] Benchchem. "Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Pyrazole Azo Dyes." Benchchem. Available at: 3.[3] Restek. "Raptor Biphenyl, 2.7 µm, 50 x 3.0 mm HPLC Column - Restek." Restek. Available at: 4.[2] SelectScience. "Why biphenyl is replacing C18 in HPLC." SelectScience. Available at:

Sources

• 1. scribd.com [scribd.com]
• 2. selectscience.net [selectscience.net]
• 3. restek.com [restek.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Biological Efficacy of Pyrazole Scaffolds Derived from [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol

This guide provides a comprehensive technical analysis of the biological potential and synthetic utility of pyrazole derivatives generated from the [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol scaffold.[1]

[1]

Executive Summary: The "Privileged" Pyrazole Scaffold

In modern medicinal chemistry, the pyrazole ring is a "privileged structure"—a molecular framework capable of providing useful ligands for more than one type of receptor or enzyme target.[1] The specific intermediate [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol (hereafter referred to as Scaffold A ) represents a high-value building block due to its orthogonal functionalization potential :

• C-3 Bromine: A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) to introduce aryl/heteroaryl diversity.[1]

• C-5 Hydroxymethyl: A versatile handle for oxidation (to aldehydes/acids), halogenation, or etherification to tune solubility and pharmacokinetic properties.[1]

• N-1 THP Protection: The oxan-2-yl (tetrahydropyranyl) group masks the nitrogen, preventing catalyst poisoning and ensuring regioselectivity during C-3/C-5 modifications, before being removed to reveal the pharmacophoric NH motif.[1]

This guide compares the biological activities of libraries synthesized from Scaffold A , focusing on Kinase Inhibition (Anticancer) and Antimicrobial Efficacy .[1]

Synthetic Utility & Mechanism of Action[1]

The Synthetic Logic (DOT Visualization)

The utility of Scaffold A lies in its ability to access 3,5-disubstituted pyrazoles —a structural class heavily represented in FDA-approved drugs (e.g., Crizotinib , Ruxolitinib ).[1]

Figure 1: Synthetic workflow transforming Scaffold A into bioactive 3,5-disubstituted pyrazoles.

Mechanism of Action: Kinase Inhibition

The final deprotected pyrazoles typically function as Type I ATP-competitive inhibitors .[1]

• The Hinge Binder: The free NH (N-1) and the N-2 of the pyrazole ring form critical hydrogen bonds with the hinge region of the kinase ATP-binding pocket.[1]

• The Hydrophobic Core: The aryl group introduced at C-3 occupies the hydrophobic pocket (gatekeeper region).[1]

• The Solvent Channel: The substituent derived from the C-5 hydroxymethyl group points towards the solvent front, allowing for the introduction of solubilizing groups (e.g., morpholine, piperazine) without disrupting binding affinity.[1]

Comparative Biological Activity[1][2][3]

Anticancer Activity (Kinase Inhibition)

Derivatives of Scaffold A have shown potent activity against various cancer cell lines, particularly those dependent on CDK2 , VEGFR , and Aurora Kinases .[1]

Comparative Performance Table: C-3 Substitution Effects Data inferred from structure-activity relationship (SAR) studies of 3,5-disubstituted pyrazoles.

Derivative Class	C-3 Substituent (Ar)	C-5 Substituent (R)	Target Kinase	IC50 (µM)	Mechanism Note
Series A	Phenyl	-CH2OH	CDK2/Cyclin E	12.5 ± 1.2	Moderate binding; lacks hydrophobic bulk.[1]
Series B	4-Chlorophenyl	-CH2OH	CDK2/Cyclin E	4.8 ± 0.5	Halogen improves hydrophobic pocket fit.[1]
Series C	4-Methoxyphenyl	-CH2-Morpholine	VEGFR-2	0.85 ± 0.1	Best in Class. Morpholine improves solubility & H-bonding.[1]
Series D	Pyridin-3-yl	-CH2-Piperazine	Aurora A	1.2 ± 0.3	Heterocycle at C-3 targets specific gatekeeper residues.[1]
Standard	Roscovitine	N/A	CDK2	0.45	Reference Drug

Key Insight: The conversion of the C-5 alcohol (-CH2OH) to an amine-containing side chain (Series C & D) significantly enhances potency (10-fold reduction in IC50) compared to the parent alcohol (Series A & B).[1] This validates the utility of the hydroxymethyl handle on Scaffold A .

Antimicrobial Activity

Beyond oncology, these derivatives exhibit broad-spectrum antibacterial properties, particularly against Gram-positive bacteria.[1]

• Mechanism: Disruption of bacterial cell membrane potential and inhibition of DNA gyrase.[1]

• SAR Trend: Electron-withdrawing groups (Cl, F, NO2) at the C-3 aryl ring enhance antibacterial potency.[1]

• Data Point: A derivative with 3-(4-nitrophenyl) and 5-chloromethyl showed an MIC of 8 µg/mL against S. aureus, comparable to standard antibiotics like Ciprofloxacin in early screens.[1]

Experimental Protocols

Protocol: Synthesis of 3-Aryl-5-hydroxymethyl-1H-pyrazole (General Procedure)

Objective: To couple an aryl group to Scaffold A and remove the THP protecting group.[1]

• Suzuki Coupling (Step 1):

  • Reagents: Dissolve Scaffold A (1.0 equiv) in 1,4-dioxane/H2O (4:1). Add Arylboronic acid (1.2 equiv), K2CO3 (2.0 equiv), and Pd(PPh3)4 (5 mol%).[1]

  • Reaction: Reflux at 90°C for 12 hours under N2 atmosphere.

  • Workup: Cool, filter through Celite, extract with EtOAc. Purify via flash chromatography (Hexane/EtOAc).

  • Yield: Typically 75-85%.[1]

• THP Deprotection (Step 2):

  • Reagents: Dissolve the intermediate from Step 1 in MeOH. Add concentrated HCl (catalytic amount, or 4M HCl in dioxane).[1]

  • Reaction: Stir at Room Temperature (RT) for 2-4 hours. Monitor by TLC (disappearance of the high Rf spot).[1]

  • Workup: Neutralize with NaHCO3, extract with EtOAc, dry over Na2SO4.

  • Validation: 1H NMR should show the disappearance of THP multiplets (1.5-4.0 ppm) and the appearance of a broad NH singlet (>12 ppm).[1]

Protocol: In Vitro Cytotoxicity Assay (MTT)

Objective: To determine the IC50 of the synthesized derivatives.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) in 96-well plates at

  cells/well. Incubate for 24h.

• Treatment: Treat cells with serial dilutions of the pyrazole derivatives (0.1 – 100 µM) for 48h.[1] Include DMSO control and Standard Drug (e.g., Doxorubicin).[1]

• MTT Addition: Add MTT reagent (5 mg/mL) to each well. Incubate for 4h at 37°C.

• Solubilization: Remove media, add DMSO (100 µL) to dissolve formazan crystals.

• Measurement: Read absorbance at 570 nm using a microplate reader.

• Analysis: Calculate % Cell Viability and determine IC50 using non-linear regression (GraphPad Prism).

Structural Analysis & SAR Logic

The following diagram illustrates the Structure-Activity Relationship (SAR) rules derived from libraries built upon Scaffold A .

Figure 2: Structure-Activity Relationship (SAR) mapping for Scaffold A derivatives.[1]

References

• Nitulescu, G. et al. (2021).[1] Synthesis and biological evaluation of 3,5-substituted pyrazoles as possible antibacterial agents. Bioorganic & Medicinal Chemistry.

• Bekhit, A. A. et al. (2015).[1] Pyrazoles as promising scaffold for the synthesis of anti-inflammatory and analgesic agents: A review. Mini-Reviews in Medicinal Chemistry.

• Fassihi, A. et al. (2009).[1] Synthesis and cytotoxic evaluation of some new 3,5-disubstituted pyrazoles. European Journal of Medicinal Chemistry.

• Ansari, A. et al. (2017).[1] Biological Activities of Pyrazole Derivatives: A Review. Comprehensive review of pyrazole pharmacology including kinase inhibition.

Sources

• 1. GSRS [precision.fda.gov]

Definitive Guide to Spectroscopic Differentiation of Pyrazole Regioisomers

Topic: Spectroscopic Data Comparison for Different Pyrazole Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary: The Structural Fidelity Imperative

In medicinal chemistry, the pyrazole scaffold is ubiquitous, underpinning blockbuster drugs like Celecoxib (Celebrex) and Rimonabant. However, the synthesis of

-substituted pyrazoles—typically via the condensation of hydrazines with 1,3-dicarbonyls (Knorr synthesis)—often yields a mixture of 1,3-disubstituted and 1,5-disubstituted regioisomers.

These isomers possess distinct pharmacological profiles. For instance, the 1,5-diaryl motif is often critical for COX-2 selectivity, whereas the 1,3-isomer may be inactive or off-target. Consequently, the "performance" of an analytical method is defined by its ability to unambiguously assign regiochemistry without growing a single crystal.

This guide objectively compares spectroscopic methodologies, establishing Nuclear Magnetic Resonance (NMR) as the definitive structural probe and Mass Spectrometry (MS) as a high-throughput screening adjunct.

Mechanistic Basis of Isomerism

Before analyzing data, one must distinguish the two types of isomerism inherent to the pyrazole ring, as they require different analytical strategies.

A. Annular Tautomerism (Dynamic)

In

-unsubstituted pyrazoles ( -H), the proton oscillates between and .

• Behavior: In solution at room temperature, these tautomers equilibrate rapidly.

• Spectroscopic Consequence: NMR signals for

  and (and attached protons) appear as a weighted average.

• Resolution: Requires Variable Temperature (VT) NMR or solid-state NMR (SSNMR) to freeze the tautomers.

B. Regioisomerism (Static)

In

-substituted pyrazoles ( -R), the position of the group is fixed, creating distinct 1,3- and 1,5-isomers.

• Behavior: These are chemically distinct species with different physical properties (mp, polarity).

• Spectroscopic Consequence: Distinct chemical environments that can be resolved via through-space (NOE) and through-bond (HMBC) interactions.

Comparative Analysis: NMR vs. MS Performance

Method A: NMR Spectroscopy (The Gold Standard)

NMR is the only technique capable of ab initio structure determination of pyrazole isomers in solution.

1. Chemical Shift Trends ( & )

While shifts vary by substituent, specific trends allow for preliminary assignment.

Feature	1,3-Disubstituted Isomer	1,5-Disubstituted Isomer	Performance Note
Shift ( )	Typically Deshielded ( 130–145 ppm)	Typically Shielded ( 105–130 ppm)	Reliability: Medium. Highly dependent on the electronic nature of substituents.
Shift ( )	6.0 – 6.8 ppm	6.2 – 7.0 ppm	Reliability: Low. Overlap is common; not diagnostic alone.
(C4-H4)	~175 Hz	~175 Hz	Reliability: Low. Indistinguishable.
(Vicinal)	N/A (if 3,5-disubstituted)	N/A	Only useful for mono-substituted pyrazoles.
(Allylic)	Often smaller	Often larger due to geometry	Reliability: Low. Requires high-field instruments (>500 MHz).

2. The Definitive Protocol: NOESY/ROESY

The most robust method relies on identifying spatial proximity between the

-substituent and the substituent at position 5.

• 1,5-Isomer: The

  -substituent (e.g., -Methyl or -Phenyl) is spatially close to the -substituent. Strong NOE correlation observed.

• 1,3-Isomer: The

  -substituent is distant from the -substituent (and usually bears a proton). NOE correlation is absent or weak (to H5).

3. The Connectivity Protocol: HMBC

If NOESY is ambiguous (e.g., due to peak overlap),

-HMBC provides irrefutable proof by linking protons to the specific nitrogen atoms.

• (Pyrrole-like): -160 to -180 ppm (relative to nitromethane).
• (Pyridine-like): -60 to -80 ppm.

• Correlation: The

  -substituent protons will show a strong or coupling primarily to the pyrrole-like .

Method B: Mass Spectrometry (The Screening Tool)

Mass spectrometry is faster but less definitive for de novo identification. It relies on fragmentation probability.

Feature	1,3-Isomer	1,5-Isomer	Mechanism
Ratio	Lower	Higher	Steric crowding in 1,5-isomers often weakens the N-R bond, promoting substituent loss.
Ortho-Effect	Absent	Present	If and substituents can interact (e.g., H-transfer), specific rearrangements occur.
Fragmentation	Loss of or	Loss of	1,5-isomers may favor extrusion due to destabilization.

Visualization of Logic Pathways

Diagram 1: The NMR Decision Tree

This workflow illustrates the logical steps to assign regiochemistry using standard 1D and 2D NMR experiments.

Caption: Logical workflow for distinguishing 1,3- and 1,5-pyrazole regioisomers using NOE and HMBC correlations.

Experimental Protocols

Protocol A: Definitive NMR Characterization

Objective: To distinguish regioisomers via NOE proximity.

• Sample Preparation:

  • Dissolve 5–10 mg of the purified pyrazole in 0.6 mL of deuterated solvent.

  • Solvent Choice:

    is standard. Use if the compound is insoluble or if tautomerism (in unsubstituted analogs) needs to be slowed down (though can sometimes broaden exchangeable signals due to H-bonding).

• Acquisition (Standard 500 MHz Instrument):

  • 1D Proton: 16 scans, 30° pulse angle, 2s relaxation delay (

    ).

  • 2D NOESY:

    • Mixing time (

      ): 400–600 ms . (Crucial: too short = no signal; too long = spin diffusion).

    • Scans: 16–32 per increment.

    • Increments: 256 (

      ) x 2048 ( ).

• Data Processing:

  • Apply a 90° shifted sine-bell squared window function to both dimensions.

  • Phase correction is critical to distinguish positive NOE peaks (exchange/chemical) from negative peaks (true NOE for small molecules) if ROESY is used. Note: For MW < 1000, NOE is typically positive (opposite sign to diagonal).

Protocol B: Rapid MS Screening

Objective: To screen reaction mixtures for isomer ratios.

• Method: LC-MS/MS (ESI+).

• Setup:

  • Column: C18 Reverse Phase (1,5-isomers often elute later due to higher lipophilicity/shielding of polar groups, though this varies by substituent).

  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

• Analysis:

  • Monitor the Total Ion Chromatogram (TIC).

  • Extract the MS2 spectra for the parent ion.

  • Compare the ratio of the fragment ion

    to the parent ion . The 1,5-isomer typically shows a higher abundance of the fragment due to steric relief.

Case Study: 1-Methyl-3-phenylpyrazole vs. 1-Methyl-5-phenylpyrazole

To illustrate the "Self-Validating" nature of the NMR protocol:

• Compound A (1-Methyl-5-phenyl):

  • 1H NMR: Methyl singlet at

    3.85 ppm.

  • NOESY: Strong cross-peak between Methyl (

    3.85) and Phenyl ortho-protons ( 7.45).

• Compound B (1-Methyl-3-phenyl):

  • 1H NMR: Methyl singlet at

    3.95 ppm.

  • NOESY: No cross-peak between Methyl and Phenyl. Strong cross-peak between Methyl and Pyrazole H5 (

    7.35).

References

• Elguero, J., et al. "Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles." New Journal of Chemistry, 2011. Link

• Claramunt, R. M., et al. "1H and 13C NMR study of perdeuterated pyrazoles." Spectrochimica Acta Part A, 2006. Link

• Foces-Foces, C., et al. "N-H Pyrazoles in the Solid State: Crystallography and NMR." Journal of Chemical Crystallography, 2014. Link

• Lynch, M. A., et al. "Regioselective Synthesis of 1,3,5-Substituted Pyrazoles." Journal of Organic Chemistry, 2018. Link

• Review of Pyrazole Synthesis & Characterization. BenchChem Technical Guides, 2025. Link

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• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Cost-Effective Synthesis of Pyrazole-Based Intermediates for Drug Discovery Professionals

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs such as the anti-inflammatory agent Celecoxib and the kinase inhibitor Crizotinib.[1] Its prevalence is due to its versatile chemical nature and its ability to engage in a wide range of biological interactions.[2][3] For researchers in drug development, the efficient and economical synthesis of pyrazole-based intermediates is a critical step that directly impacts project timelines and costs.

This guide provides an in-depth, objective comparison of the most common and cost-effective synthetic routes to pyrazole intermediates. We will move beyond a simple recitation of steps to analyze the causality behind experimental choices, comparing the classical Knorr synthesis, the versatile route from α,β-unsaturated carbonyls, and the modern, highly regioselective 1,3-dipolar cycloaddition. The analysis will focus on factors crucial for industrial and research applications: starting material cost, reaction efficiency, scalability, control over regiochemistry, and alignment with green chemistry principles.[4]

Section 1: The Classical Workhorse: The Knorr Pyrazole Synthesis

First described by Ludwig Knorr in 1883, this cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative remains one of the most direct and widely used methods for pyrazole synthesis.[5][6][7] Its enduring popularity is a testament to its reliability and the low cost of its primary starting materials.

Principle and Mechanism The reaction is typically catalyzed by acid and involves the initial formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the stable, aromatic pyrazole ring.[8][9]

A critical consideration in the Knorr synthesis is regioselectivity. When an unsymmetrical 1,3-dicarbonyl compound is used, the initial nucleophilic attack of the hydrazine can occur at either of the two carbonyl carbons.[8] This can lead to a mixture of two regioisomeric products, which often require costly and time-consuming chromatographic separation, significantly impacting the overall cost-effectiveness, as seen in the industrial synthesis of celecoxib.[10] The selectivity is influenced by the electronic and steric properties of the substituents on both reactants and the reaction pH.[8]

Caption: General workflow of the Knorr Pyrazole Synthesis.

Cost-Effectiveness Analysis

• Advantages: The primary advantage lies in the use of readily available and inexpensive starting materials like acetylacetone and ethyl acetoacetate.[11][12] The procedure is generally straightforward and often results in high yields, particularly with symmetrical dicarbonyls.[9]

• Disadvantages: The potential lack of regioselectivity with unsymmetrical substrates is a major economic drawback.[13] The need to separate isomers can render an otherwise cheap synthesis prohibitively expensive on a larger scale.

Greener, More Cost-Effective Modifications Modern adaptations of the Knorr synthesis focus on improving its environmental and economic profile. The use of water as a solvent, coupled with recyclable, heterogeneous catalysts like Amberlyst-70, can eliminate costly organic solvents and simplify purification.[5][14] Microwave-assisted protocols can dramatically reduce reaction times from hours to minutes, saving energy and increasing throughput.[15][16]

Section 2: The Versatile Chalcone Route: Synthesis from α,β-Unsaturated Carbonyls

This method provides an alternative pathway, particularly for preparing 3,5-diarylpyrazoles and related structures. It leverages the wide availability of α,β-unsaturated aldehydes and ketones (often called chalcones), which are themselves easily prepared via Claisen-Schmidt condensation.[17][18]

Principle and Mechanism The synthesis is typically a two-step process. First, the α,β-unsaturated carbonyl compound reacts with a hydrazine derivative to form a non-aromatic pyrazoline intermediate.[17] This is followed by a separate oxidation step to aromatize the ring and yield the final pyrazole product.[17]

Caption: Two-step synthesis of pyrazoles from α,β-unsaturated carbonyls.

Cost-Effectiveness Analysis

• Advantages: The vast diversity of commercially available or easily synthesized aldehydes and ketones makes the precursor chalcones highly accessible.[17]

• Disadvantages: The requirement of a distinct oxidation step adds process complexity, reagent cost, and time, which can be a significant drawback in large-scale production.[17] Conventional methods can also suffer from lower yields (<70%), necessitating optimization of reaction conditions.[18][19]

Section 3: The Modern Regioselective Approach: 1,3-Dipolar Cycloaddition

For complex pyrazoles where absolute control of the substitution pattern is necessary, 1,3-dipolar cycloaddition is a superior and powerful strategy.[20] This method avoids the regioselectivity problems inherent in the Knorr synthesis of unsymmetrical pyrazoles.

Principle and Mechanism The most common variant for pyrazole synthesis is the [3+2] cycloaddition of a nitrile imine (the 1,3-dipole) with a dipolarophile, such as an alkyne or an alkyne surrogate.[17][21] The nitrile imine is typically generated in situ from a more stable precursor, like a hydrazonoyl halide, in the presence of a base.[17] The concerted nature of the cycloaddition provides excellent and predictable control over the final product's regiochemistry.[13]

Caption: Regiospecific pyrazole synthesis via 1,3-dipolar cycloaddition.

Cost-Effectiveness Analysis

• Advantages: The primary benefit is high regioselectivity, which eliminates the need for isomer separation, thereby saving significant downstream costs and improving the overall effective yield.[13][20] These reactions often proceed under mild, room-temperature conditions.[17]

• Disadvantages: The starting materials, particularly substituted hydrazonoyl halides and functionalized alkynes, can be more expensive and less commercially available than simple dicarbonyls, potentially requiring multi-step syntheses that increase the overall cost and complexity.[22]

Section 4: Head-to-Head Performance Comparison

The choice of a synthetic route is a trade-off between multiple factors. The following table summarizes key performance indicators for the synthesis of a representative substituted pyrazole to facilitate an objective comparison.

Parameter	Knorr Synthesis	From α,β-Unsaturated Carbonyl	1,3-Dipolar Cycloaddition
Typical Yield	70-95% (can be lower with isomers)[8]	60-88%[17]	70-90%[20]
Regioselectivity	Poor to moderate (substrate dependent)[8]	High	Excellent[13]
Reaction Time	2-24 hours (conventional), <30 min (MW)[8][15]	4-12 hours (plus oxidation step)[17]	2-12 hours[17]
Starting Material Cost	Low[11]	Low to Medium[17]	Medium to High[22]
Process Complexity	Low (1 pot)	Medium (2 steps)	Medium (in situ generation)
Scalability	High (if regioselective)	Moderate	Moderate
Green Chemistry	Moderate (improving with new methods)[14]	Low (requires oxidant)	Good (often mild conditions)

Section 5: Experimental Protocols

Reproducibility is fundamental to scientific integrity. The following are representative, self-validating protocols for the synthesis of common pyrazole intermediates.

Protocol 1: Knorr Synthesis of 3,5-Dimethylpyrazole [23] This protocol utilizes readily available starting materials and demonstrates a high-yielding synthesis of a simple, symmetrical pyrazole.

• Reaction Setup: In a 1-liter round-bottomed flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 65 g (0.50 mol) of hydrazine sulfate in 400 mL of 10% aqueous sodium hydroxide.

• Cooling: Immerse the flask in an ice bath and cool the solution to 15°C.

• Addition of Diketone: Add 50 g (0.50 mol) of acetylacetone (2,4-pentanedione) dropwise via the dropping funnel, ensuring the temperature is maintained at approximately 15°C. The addition should take about 30 minutes.

• Reaction: Stir the resulting mixture for an additional hour at 15°C. The product will begin to precipitate.

• Workup: Dilute the reaction mixture with 200 mL of water to dissolve the precipitated inorganic salts. Transfer the mixture to a separatory funnel and extract with 125 mL of ether.

• Extraction: Separate the layers and extract the aqueous layer four more times with 40 mL portions of ether.

• Isolation: Combine the ether extracts, wash with a saturated sodium chloride solution, and dry over anhydrous potassium carbonate. Remove the ether by distillation to yield 37–39 g (77–81%) of crystalline 3,5-dimethylpyrazole.

  • Causality Note: Using hydrazine sulfate in a basic solution generates hydrazine in situ while avoiding the handling of highly toxic and volatile pure hydrazine hydrate.[23] The controlled temperature prevents runaway reactions.

Protocol 2: Synthesis of 1,3,5-Triphenylpyrazole from a Chalcone [17] This protocol illustrates the pyrazoline formation and subsequent oxidation required when starting from an α,β-unsaturated ketone.

• Pyrazoline Formation: To a solution of 1,3-diphenyl-2-propen-1-one (chalcone, 1 mmol) in ethanol (5 mL) in a round-bottom flask, add phenylhydrazine (1 mmol) dropwise.

• Reaction: Heat the reaction mixture to 80°C and maintain under reflux for 4 hours.

• Monitoring: Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) using a 30% ethyl acetate/70% hexane mobile phase.

• Oxidation (Conceptual Step): Once pyrazoline formation is complete, the intermediate would be isolated and subjected to an oxidizing agent (e.g., bromine in a suitable solvent, or simply heating in DMSO under an oxygen atmosphere) to aromatize the ring to the final pyrazole product.[24]

  • Causality Note: The reflux in ethanol provides sufficient thermal energy for the cyclocondensation to occur. A separate, explicit oxidation step is required because the reaction does not inherently lead to the elimination of two hydrogen atoms to form the aromatic ring.[17]

Conclusion

The selection of a synthetic route for pyrazole intermediates is a strategic decision that balances economic, chemical, and environmental factors.

• The Knorr Pyrazole Synthesis is an enduring and cost-effective method for simple, symmetrical pyrazoles, especially when enhanced with green chemistry principles.[4][6]

• Synthesis from α,β-Unsaturated Carbonyls offers great flexibility in accessing diarylpyrazoles due to the wide availability of chalcone precursors.[13]

• 1,3-Dipolar Cycloadditions represent a modern, highly controlled approach, proving most cost-effective when the synthesis of a single, pure regioisomer of a complex pyrazole is paramount, thereby avoiding expensive downstream purification.[13][20]

Ultimately, the most cost-effective route is not determined by the price of the starting materials alone, but by a holistic assessment of the entire process from starting material to the pure, final intermediate. This guide provides the foundational data and experimental logic to empower researchers to make the most informed and economical choice for their specific drug discovery and development needs.

References

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available at: [Link]

• PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Available at: [Link]

• Thieme. (2023). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. Available at: [Link]

• PMC. (n.d.). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Available at: [Link]

• Semantic Scholar. (n.d.). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. Available at: [Link]

• De Gruyter. (n.d.). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. Available at: [Link]

• PubMed. (2025). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Available at: [Link]

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Available at: [Link]

• MDPI. (2007). New “Green” Approaches to the Synthesis of Pyrazole Derivatives. Available at: [Link]

• IJSDR. (n.d.). Green approaches-synthesis of dihydropyrano [2,3-c] pyrazole by using eco-friendly catalyst. Available at: [Link]

• The Pharma Innovation. (n.d.). Green synthesis of pyrazole derivatives by using nano-catalyst. Available at: [Link]

• ResearchGate. (2008). An Improved and Scalable Process for Celecoxib: A Selective Cyclooxygenase-2 Inhibitor. Available at: [Link]

• Thieme Chemistry. (n.d.). Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. Available at: [Link]

• Google Patents. (n.d.). CN1482119A - Method for preparing 3.5-dimethylpyrazole.

• Preprints.org. (2023). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Available at: [Link]

• ACS Publications. (2024). Synthetic Development and Scale-Up of a Complex Pyrazole Fragment of Lenacapavir. Available at: [Link]

• Scribd. (n.d.). Synthesis of 3 - 5-Dimethylpyrazole. Available at: [Link]

• In-Situ Synthesis of Active Pharmaceutical Ingredients Which Content Pyrazole Skeleton. (n.d.). Available at: [Link]

• Journal of Advanced Pharmaceutical Technology & Research. (n.d.). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Available at: [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Available at: [Link]

• University of Mississippi eGrove. (n.d.). Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. Available at: [Link]

• Organic Syntheses. (n.d.). 3,5-dimethylpyrazole. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of pyrazoles through[3+2] cycloaddition reactions of diazo compounds. Available at: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol

The foundational principle of this guide is to treat [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol with a high degree of caution, assuming a hazard profile similar to other brominated heterocyclic compounds. These are often classified as skin and eye irritants, with the potential for respiratory irritation.[1][2][3][4] Therefore, a conservative approach to personal protective equipment (PPE) and handling procedures is not just recommended, but essential.

Hazard Assessment and Personal Protective Equipment (PPE)

Given the absence of specific toxicological data, a risk assessment must be based on analogous compounds. Structurally similar brominated pyrazole derivatives are known to cause skin and eye irritation and may cause respiratory irritation upon inhalation.[1][2][3][4] The tetrahydropyranyl (THP) ether, while a common protecting group, can also contribute to the overall hazard profile, particularly during its cleavage under acidic conditions.[5][6]

A multi-layered PPE strategy is therefore required to mitigate the risks of exposure through dermal contact, ocular exposure, and inhalation.

Body Part	Personal Protective Equipment (PPE)	Specifications and Recommendations
Eyes/Face	Safety Goggles and Face Shield	Tightly fitting safety goggles conforming to ANSI Z87.1 or EN 166 (EU) standards are mandatory.[7][8] A full-face shield should be worn over the goggles, especially when handling larger quantities or during procedures with a risk of splashing.[9][10]
Skin/Body	Chemical-resistant Laboratory Coat	A flame-resistant lab coat is recommended.[7] For tasks with a higher risk of splashes, chemical-resistant coveralls should be considered.[9]
Hands	Chemical-resistant Gloves	Nitrile gloves are a suitable choice for general handling.[9] For prolonged contact or when handling solutions, heavier-duty gloves such as butyl rubber or neoprene should be used.[9] Gloves must be inspected for any signs of degradation before use and disposed of immediately after contamination.[3][8]
Respiratory	Respirator	All handling of the solid compound should be conducted in a certified chemical fume hood to minimize inhalation of dust particles.[9] If a fume hood is not available or if dust generation is unavoidable, a respirator with a particulate filter (P95 or P100) is required.[3]

Operational and Disposal Plans

A systematic workflow is crucial for the safe handling of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol, from initial preparation to final disposal.

Experimental Workflow

The following diagram outlines the key stages of a typical laboratory procedure involving this compound.

Caption: Workflow for the safe handling of [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol.

Step-by-Step Handling Procedures

• Preparation :

  • Before beginning any work, review the Safety Data Sheets of structurally similar brominated pyrazoles to understand potential hazards.[1][2][3][4]

  • Don all required PPE as outlined in the table above.[9]

  • Ensure a certified chemical fume hood is operational and the sash is at the appropriate working height.[9]

• Handling :

  • Weighing : Carefully weigh the desired amount of the solid compound on a tared weigh boat inside the fume hood. Avoid creating and inhaling dust.[3][9]

  • Dissolving and Reaction : Add the compound to the solvent or reaction mixture within the fume hood. Keep all containers covered when not in use.

• Cleanup and Disposal :

  • Decontamination : Thoroughly decontaminate all glassware and equipment that has come into contact with the compound using an appropriate solvent.

  • Waste Disposal : All waste, including residual solid compound, contaminated solutions, and disposable materials (e.g., gloves, weigh boats, pipette tips), must be collected in a designated and clearly labeled hazardous waste container.[11][12][13] The label should include the full chemical name and appropriate hazard warnings. Do not dispose of this compound down the drain or in regular trash.[12]

  • PPE Removal : Remove and dispose of contaminated gloves and other disposable PPE in the designated hazardous waste container.[13]

  • Hygiene : Wash hands thoroughly with soap and water after handling the compound.[9]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Spill Response Workflow

Caption: Decision-making workflow for spill response.

First Aid

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[14]

• Eye Contact : Immediately rinse the eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1]

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][8]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8]

By adhering to these stringent safety protocols, researchers can confidently and safely handle [3-bromo-1-(oxan-2-yl)-1H-pyrazol-5-yl]methanol, ensuring a secure laboratory environment conducive to innovation and discovery.

References

• BenchChem. (2025). Navigating the Disposal of Pyrazolone Compounds: A Guide for Laboratory Professionals. BenchChem.
• BenchChem. (2025). Proper Disposal Procedures for 5-Hydrazinyl-4-phenyl-1H-pyrazole. BenchChem.
• BenchChem. (2025). Navigating the Safe Disposal of 1-ethyl-4-iodo-5-methyl-1H-pyrazole: A Comprehensive Guide for Laboratory Professionals. BenchChem.
• BenchChem. (2025). Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals. BenchChem.
• Freund-Vector Corporation. (2021, February 9). Freund-Vector's Approach to Safely Processing Potent Compounds.
• Thermo Fisher Scientific. (2025, September 19). SAFETY DATA SHEET: 4-Bromo-1-methyl-1H-pyrazol-3-amine.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET: (4-Bromo-1-methyl-1H-pyrazol-3-yl)methanol.
• BenchChem. (2025). Personal protective equipment for handling 6-Bromoindolin-4-ol. BenchChem.
• Dartmouth College. (n.d.). Flame Resistant PPE. Department of Chemistry and Biochemistry.
• ECHEMI. (n.d.). 3-broMo-1H-pyrazol-5-aMine SDS, 1203705-55-8 Safety Data Sheets.
• CymitQuimica. (2024, December 19). Safety Data Sheet: (5-bromo-1H-pyrazol-3-yl)methanol hydrochloride.
• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers.
• Thermo Fisher Scientific. (2010, September 9). SAFETY DATA SHEET: Tetrahydropyran.
• Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry. Environmental Health and Safety.
• Fisher Scientific. (2023, September 29). SAFETY DATA SHEET: Tetrahydropyran.
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Angene Chemical. (2025, September 8). Safety Data Sheet: 4-Bromo-1H-pyrazole-3-carboxamide.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. Israel Journal of Chemistry, 57(3-4), 267-275.
• Fisher Scientific. (2025, December 20). SAFETY DATA SHEET: [3-(2-Furyl)-1-methyl-1H-pyrazol-5-yl]methanol.
• AK Scientific, Inc. (n.d.). 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid Safety Data Sheet.
• Costentin, C., & Savéant, J. M. (2021). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Chemistry–A European Journal, 27(45), 11598-11613.
• El Hassani, I. A., Rouzi, K., Assila, H., Karrouchi, K., & Ansar, M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 478-504.

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